(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

• CAS: 172900-74-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, with the CAS number 172900-74-2, is a key intermediate in the synthesis of Aliskiren, the first in a class of drugs known as direct renin inhibitors for the treatment of hypertension.[1][2][3][4] A thorough understanding of its physical properties is crucial for its synthesis, purification, and handling in a laboratory and industrial setting. This guide provides a summary of the available physical data for this compound, detailed experimental protocols for its characterization, and a visualization of its role in a significant synthetic pathway.

Core Physical Properties

The physical characteristics of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol are essential for its practical application in chemical synthesis. While extensive experimentally determined data is not widely published, a combination of predicted and available data provides a useful profile of the compound.

Physical Property	Value	Source
Molecular Formula	C12H18O4	[5][6]
Molecular Weight	226.27 g/mol	[4][5]
CAS Number	172900-74-2	[4][7]
Boiling Point	345.034°C at 760 mmHg (Predicted)	[8][9][10]
Density	1.092 g/cm³ (Predicted)	[8][9][10]
Flash Point	162.471°C (Predicted)	[8][9]
Refractive Index	1.508 (Predicted)	[8]

Note: The boiling point, density, flash point, and refractive index are predicted values from chemical databases and should be used as estimates. Experimental verification is recommended for precise applications.

Experimental Protocols

Accurate determination of the physical properties of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol requires standardized experimental procedures. The following are detailed methodologies for key physical property measurements.

Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity.[11]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)[11]

• Mortar and pestle

• Spatula

Procedure:

• Ensure the (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol sample is dry and finely powdered. If necessary, gently grind the sample in a mortar and pestle.

• Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.[12]

• Place the capillary tube into the heating block of the melting point apparatus.

• If the approximate melting point is unknown, a rapid preliminary heating can be performed to determine a rough range.

• For an accurate measurement, heat the sample at a slow, controlled rate, typically 1-2°C per minute, especially when approaching the expected melting point.

• Record the temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the last solid particle melts (the completion of melting). This range is the melting point of the sample.

Boiling Point Determination

The boiling point is a fundamental physical constant for a liquid compound.[13][14]

Apparatus:

• Thiele tube or a micro-boiling point apparatus[15]

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating source (e.g., Bunsen burner or heating mantle)

• Mineral oil or silicone oil (for Thiele tube)

Procedure (Thiele Tube Method):

• Place a small amount (a few milliliters) of the liquid (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol into a small test tube.

• Invert a capillary tube (sealed end up) into the test tube containing the liquid.

• Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• Suspend the assembly in a Thiele tube filled with a high-boiling point oil, ensuring the sample is immersed in the oil.[15]

• Gently heat the side arm of the Thiele tube to create convection currents and ensure uniform heating.[15]

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a steady and rapid stream of bubbles is observed.

• Turn off the heat and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid begins to be drawn back into the capillary tube.[15]

Solubility Determination

Understanding the solubility of a compound in various solvents is crucial for reaction setup, extraction, and purification.[16][17]

Apparatus:

• Small test tubes with stoppers

• Graduated pipettes or cylinders

• Vortex mixer or shaker

• A range of solvents (e.g., water, ethanol, methanol, acetone, toluene, hexane)

Procedure:

• Add a small, accurately weighed amount of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol (e.g., 10 mg) to a test tube.

• Add a small, measured volume of the chosen solvent (e.g., 1 mL) to the test tube.

• Stopper the test tube and shake it vigorously for a set period (e.g., 1-2 minutes) at a constant temperature.

• Visually inspect the solution to determine if the solid has completely dissolved.

• If the solid dissolves completely, the compound is considered soluble in that solvent at that concentration.

• If the solid does not dissolve, it is considered insoluble or sparingly soluble.

• The process can be repeated with different solvents to create a solubility profile. For quantitative analysis, a saturated solution can be prepared and the concentration of the dissolved solute determined analytically (e.g., by HPLC or UV-Vis spectroscopy).[16]

Synthetic Pathway Visualization

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a pivotal intermediate in the multi-step synthesis of Aliskiren.[3][18] The following diagram illustrates a simplified synthetic route to Aliskiren, highlighting the formation and subsequent reaction of this key alcohol intermediate.

Caption: Synthetic pathway to Aliskiren highlighting the formation of the key intermediate.

References

• 1. WO2012052829A1 - Synthesis of aliskiren - Google Patents [patents.google.com]
• 2. US9056816B2 - Process for the preparation of aliskiren - Google Patents [patents.google.com]
• 3. WO2013144979A1 - Process for the preparation of aliskiren - Google Patents [patents.google.com]
• 4. scbt.com [scbt.com]
• 5. 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol | C12H18O4 | CID 45108163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. ivychem.com [ivychem.com]
• 8. molbase.com [molbase.com]
• 9. m.molbase.com [m.molbase.com]
• 10. 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol [myskinrecipes.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. phillysim.org [phillysim.org]
• 14. cdn.juniata.edu [cdn.juniata.edu]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. benchchem.com [benchchem.com]
• 17. www1.udel.edu [www1.udel.edu]
• 18. CN101284769B - Synthetic method for mainly intermediate compounds of anti-hypertensive drug aliskiren - Google Patents [patents.google.com]

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol chemical structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, with the CAS number 172900-74-2, is a key chemical intermediate in the synthesis of Aliskiren.[1][2] Aliskiren is the first in a class of drugs known as direct renin inhibitors, which are used for the treatment of hypertension.[3] This technical guide provides a comprehensive overview of the chemical structure, properties, and synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, intended for professionals in research and drug development.

Chemical Structure and Properties

The chemical structure of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is characterized by a benzene ring substituted with a methoxy group, a 3-methoxypropoxy group, and a hydroxymethyl group.

Molecular Formula: C₁₂H₁₈O₄[4]

Molecular Weight: 226.27 g/mol [4]

Physicochemical Properties

A summary of the key physicochemical properties is provided in the table below.

Property	Value	Reference
CAS Number	172900-74-2	[1][2]
Molecular Formula	C₁₂H₁₈O₄	[4]
Molecular Weight	226.27 g/mol	[4]
Synonyms	[4-methoxy-3-(3-methoxypropoxy)phenyl]methanol, 4-Methoxy-3-(3-Methoxypropoxy)Benzenemethanol

Synthesis

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a crucial intermediate in various synthetic routes leading to Aliskiren. The synthesis generally involves the formation of the substituted benzaldehyde followed by its reduction to the corresponding alcohol.

Synthetic Pathway Overview

A general synthetic pathway for obtaining (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol involves the etherification of a suitably protected vanillyl alcohol derivative, followed by deprotection and subsequent functional group manipulations. The final step to obtain the target molecule is typically a reduction of the corresponding aldehyde.

Figure 1: Synthetic pathway to (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Experimental Protocol: Reduction of 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde

The following is a representative experimental protocol for the reduction of the aldehyde precursor to (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol. This protocol is based on standard chemical transformations.

Materials:

• 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Ice bath

Procedure:

• Dissolve 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C using an ice bath.

• Slowly add sodium borohydride to the stirred solution in portions.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours.

• Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain pure (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Spectroscopic Data

Comprehensive characterization using spectroscopic methods is essential to confirm the structure and purity of the synthesized compound.

Spectroscopy	Expected Signals
¹H NMR (CDCl₃)	Signals corresponding to aromatic protons, methylene protons of the methoxypropoxy group, methoxy protons, the benzylic alcohol proton, and the hydroxyl proton.
¹³C NMR (CDCl₃)	Signals for aromatic carbons, carbons of the methoxy and methoxypropoxy groups, and the benzylic carbon bearing the hydroxyl group.
Mass Spec (ESI)	[M+H]⁺ or [M+Na]⁺ corresponding to the molecular weight of 226.27.
IR (KBr)	Characteristic peaks for O-H stretching (alcohol), C-H stretching (aromatic and aliphatic), C=C stretching (aromatic), and C-O stretching (ether and alcohol).

Role in Drug Development

The primary significance of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol lies in its role as a key building block in the total synthesis of Aliskiren.[1][2] Aliskiren is a potent and orally active inhibitor of the enzyme renin, which plays a critical role in the renin-angiotensin-aldosterone system (RAAS), a key regulator of blood pressure.

Aliskiren Synthesis Workflow

The synthesis of Aliskiren is a multi-step process where (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is converted into a more complex side chain which is then coupled with the core structure of the final drug molecule.

Figure 2: Role of the title compound in the convergent synthesis of Aliskiren.

Conclusion

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a vital intermediate for the pharmaceutical industry, specifically in the manufacturing of the antihypertensive drug Aliskiren. A thorough understanding of its chemical properties, synthesis, and characterization is crucial for chemists and researchers involved in the development of renin inhibitors and other related therapeutic agents. This guide provides a foundational overview to support such endeavors.

References

• 1. WO2013144979A1 - Process for the preparation of aliskiren - Google Patents [patents.google.com]
• 2. scbt.com [scbt.com]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol | C12H18O4 | CID 45108163 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, a key intermediate in the synthesis of the direct renin inhibitor, Aliskiren.[1][2] This document outlines the compound's physicochemical properties, a representative synthetic protocol, and its relevance in the context of the Renin-Angiotensin-Aldosterone System (RAAS).

Compound Data

The quantitative properties of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol are summarized in the table below for easy reference.

Property	Value	Source(s)
Molecular Weight	226.27 g/mol	[3]
Molecular Formula	C₁₂H₁₈O₄	[3]
CAS Number	172900-74-2	[3]
IUPAC Name	[4-Methoxy-3-(3-methoxypropoxy)phenyl]methanol	[3]
Synonyms	4-Methoxy-3-(3-methoxypropoxy)benzenemethanol, [4-Methoxy-3-(3-methoxypropoxy)phenyl]methanol, 4-Methoxy-3-(3-methoxypropoxy)benzyl alcohol	[4]

Experimental Protocols

Objective: To synthesize (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol from vanillin.

Overall Reaction Scheme:

Materials and Reagents:

• Vanillin (4-hydroxy-3-methoxybenzaldehyde)

• 1-Bromo-3-methoxypropane

• Potassium Carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Sodium Borohydride (NaBH₄)

• Methanol (MeOH)

• Ethyl Acetate (EtOAc)

• Deionized Water

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Hydrochloric Acid (HCl, 1M solution)

Procedure:

Step 1: Synthesis of 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde

• To a stirred solution of vanillin (1 equivalent) in anhydrous DMF, add potassium carbonate (1.5 equivalents).

• To this suspension, add 1-bromo-3-methoxypropane (1.2 equivalents) dropwise at room temperature.

• Heat the reaction mixture to 60-70°C and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with deionized water, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product, 4-methoxy-3-(3-methoxypropoxy)benzaldehyde.

• Purify the crude product by column chromatography on silica gel if necessary.

Step 2: Synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

• Dissolve the 4-methoxy-3-(3-methoxypropoxy)benzaldehyde (1 equivalent) from Step 1 in methanol.

• Cool the solution to 0°C in an ice bath.

• Add sodium borohydride (1.5 equivalents) portion-wise, ensuring the temperature remains below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours, monitoring by TLC.

• Once the reaction is complete, carefully quench the reaction by the slow, dropwise addition of 1M HCl until the pH is neutral.

• Remove the methanol under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to yield (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

• The final product can be further purified by recrystallization or column chromatography if required.

Signaling Pathway Context

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a crucial building block for the synthesis of Aliskiren, the first-in-class direct renin inhibitor used for the treatment of hypertension. Aliskiren functions by directly inhibiting the enzymatic activity of renin, which is the rate-limiting step in the Renin-Angiotensin-Aldosterone System (RAAS). The diagram below illustrates the RAAS pathway and the point of inhibition by Aliskiren.

Figure 1. The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of Aliskiren.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ias.ac.in [ias.ac.in]

An In-depth Technical Guide to [4-methoxy-3-(3-methoxypropoxy)phenyl]methanol: A Key Intermediate in the Synthesis of Aliskiren

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of [4-methoxy-3-(3-methoxypropoxy)phenyl]methanol, a critical chemical intermediate in the synthesis of Aliskiren, a potent direct renin inhibitor for the treatment of hypertension. This document elucidates the compound's chemical identity, physicochemical properties, and a detailed, multi-step synthesis protocol originating from vanillin. While this intermediate is not known to possess intrinsic biological activity, its role in the construction of the pharmacologically active Aliskiren molecule is paramount. This guide also details the mechanism of action of Aliskiren and its interaction with the renin-angiotensin-aldosterone system (RAAS), thereby contextualizing the significance of [4-methoxy-3-(3-methoxypropoxy)phenyl]methanol in medicinal chemistry and drug development.

Chemical Identity and Physicochemical Properties

The compound of interest, with the systematic IUPAC name 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol , is a substituted benzyl alcohol derivative.[1] It serves as a crucial building block in the convergent synthesis of Aliskiren.[2]

Table 1: Chemical Identifiers and Physicochemical Properties

Property	Value	Reference(s)
IUPAC Name	4-Methoxy-3-(3-methoxypropoxy)benzenemethanol	[1]
Synonyms	[4-methoxy-3-(3-methoxypropoxy)phenyl]methanol
CAS Number	172900-74-2	[2]
Molecular Formula	C12H18O4	[2]
Molecular Weight	226.27 g/mol	[2]
Appearance	Not explicitly stated, likely a solid or oil
Solubility	Not explicitly stated
Boiling Point	Not explicitly stated
Melting Point	Not explicitly stated

Synthesis of [4-methoxy-3-(3-methoxypropoxy)phenyl]methanol

The synthesis of [4-methoxy-3-(3-methoxypropoxy)phenyl]methanol is a multi-step process that can be initiated from the readily available starting material, vanillin (4-hydroxy-3-methoxybenzaldehyde). The overall synthetic workflow involves the etherification of the phenolic hydroxyl group of vanillin followed by the reduction of the aldehyde functionality.

Experimental Protocol

Step 1: Synthesis of 4-methoxy-3-(3-methoxypropoxy)benzaldehyde from Vanillin

This initial step involves the alkylation of the phenolic hydroxyl group of vanillin with 1-bromo-3-methoxypropane.

• Materials:

  • Vanillin (4-hydroxy-3-methoxybenzaldehyde)

  • 1-bromo-3-methoxypropane

  • Potassium carbonate (K2CO3) or a similar base

  • Anhydrous N,N-dimethylformamide (DMF) or acetone as solvent

• Procedure:

  • To a solution of vanillin in anhydrous DMF, add potassium carbonate in excess.

  • Stir the mixture at room temperature for a designated period to form the phenoxide.

  • Add 1-bromo-3-methoxypropane dropwise to the reaction mixture.

  • Heat the reaction mixture at a specified temperature (e.g., 60-80 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 4-methoxy-3-(3-methoxypropoxy)benzaldehyde.

Step 2: Reduction of 4-methoxy-3-(3-methoxypropoxy)benzaldehyde to [4-methoxy-3-(3-methoxypropoxy)phenyl]methanol

The second step involves the reduction of the aldehyde group to a primary alcohol.

• Materials:

  • 4-methoxy-3-(3-methoxypropoxy)benzaldehyde

  • Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) as a reducing agent

  • Methanol or ethanol as a solvent for NaBH4; tetrahydrofuran (THF) or diethyl ether for LiAlH4

• Procedure:

  • Dissolve 4-methoxy-3-(3-methoxypropoxy)benzaldehyde in a suitable solvent (e.g., methanol).

  • Cool the solution in an ice bath.

  • Add the reducing agent (e.g., sodium borohydride) portion-wise to the stirred solution.

  • Allow the reaction to stir at room temperature and monitor its completion by TLC.

  • Quench the reaction by the slow addition of water or a dilute acid solution.

  • Remove the solvent under reduced pressure.

  • Extract the product into an organic solvent.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield [4-methoxy-3-(3-methoxypropoxy)phenyl]methanol.

Synthesis Workflow Diagram

A high-level workflow for the synthesis of the target compound.

Role in Aliskiren Synthesis and Mechanism of Action of Aliskiren

[4-methoxy-3-(3-methoxypropoxy)phenyl]methanol is a key precursor for the side chain of Aliskiren. This fragment is crucial for the binding of Aliskiren to the active site of renin.

Aliskiren is a direct renin inhibitor, the first of its class approved for the treatment of hypertension. It functions by inhibiting the enzymatic activity of renin, which is the rate-limiting step in the renin-angiotensin-aldosterone system (RAAS).

The RAAS is a critical hormonal cascade that regulates blood pressure and fluid balance. The pathway is initiated by the cleavage of angiotensinogen by renin to form angiotensin I. Angiotensin I is then converted to the potent vasoconstrictor, angiotensin II, by the angiotensin-converting enzyme (ACE). Angiotensin II exerts its effects by binding to AT1 receptors, leading to vasoconstriction, aldosterone secretion, and sodium and water retention, all of which contribute to an increase in blood pressure.

By directly inhibiting renin, Aliskiren blocks the entire downstream cascade, leading to a reduction in angiotensin I and angiotensin II levels. This results in vasodilation, reduced aldosterone secretion, and a subsequent decrease in blood pressure.

Renin-Angiotensin-Aldosterone System (RAAS) Signaling Pathway

The Renin-Angiotensin-Aldosterone System and the inhibitory action of Aliskiren.

Conclusion

[4-methoxy-3-(3-methoxypropoxy)phenyl]methanol is a synthetically important molecule whose value is derived from its role as a key intermediate in the production of the antihypertensive drug, Aliskiren. While devoid of its own significant biological activity, its precise structure is essential for the efficacy of the final active pharmaceutical ingredient. Understanding the synthesis of this intermediate and the mechanism of the drug it helps to create is vital for professionals in the fields of medicinal chemistry and drug development. The protocols and pathways detailed in this guide offer a foundational understanding for further research and development in the area of renin inhibitors and the broader management of hypertension.

References

• 1. 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol | C12H18O4 | CID 45108163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]

An In-depth Technical Guide on the Spectral Properties of 4-methoxy-3-(3-methoxypropoxy)benzenemethanol

For the attention of: Researchers, scientists, and drug development professionals.

Introduction

4-methoxy-3-(3-methoxypropoxy)benzenemethanol, with the chemical formula C₁₂H₁₈O₄ and a molecular weight of 226.27 g/mol , is a key intermediate in the synthesis of the renin inhibitor, Aliskiren. A thorough understanding of its spectral properties is crucial for its identification, purity assessment, and quality control in synthetic processes. This technical guide outlines the predicted spectral properties of this compound, including ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data. To support these predictions, experimental data for the structurally similar compounds, vanillyl alcohol and 3,4-dimethoxybenzyl alcohol, are provided.

Chemical Structure

Technical Guide: Physicochemical Properties and Biological Context of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available physicochemical properties of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, a key intermediate in the synthesis of the direct renin inhibitor, Aliskiren. Due to the limited availability of public data on this specific intermediate, this guide also furnishes generalized experimental protocols and relevant biological pathway information critical for research and drug development activities.

Physicochemical Properties

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, with the CAS Number 172900-74-2, possesses the molecular formula C₁₂H₁₈O₄ and a molecular weight of 226.27 g/mol . A summary of its key identifiers and calculated properties is presented in Table 1.

Table 1: Physicochemical Properties of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

Property	Value	Source
CAS Number	172900-74-2	ChemSrc
Molecular Formula	C₁₂H₁₈O₄	ChemSrc
Molecular Weight	224.253 g/mol	ChemSrc
Density	1.1±0.1 g/cm³	ChemSrc
Boiling Point	341.9±27.0 °C at 760 mmHg	ChemSrc
Flash Point	150.2±23.8 °C	ChemSrc
LogP	1.64	ChemSrc
Index of Refraction	1.517	ChemSrc

Solubility Profile

Table 2: Solubility of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

Solvent	Temperature (°C)	Solubility (g/L)
Water	25	Not Publicly Available
Ethanol	25	Not Publicly Available
Methanol	25	Not Publicly Available
Acetone	25	Not Publicly Available
Dichloromethane	25	Not Publicly Available
Toluene	25	Not Publicly Available
N,N-Dimethylformamide (DMF)	25	Not Publicly Available
Dimethyl Sulfoxide (DMSO)	25	Not Publicly Available

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a crystalline organic compound like (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol using the shake-flask method, a standard approach in pharmaceutical development.

Objective: To determine the equilibrium solubility of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in a selected solvent at a specific temperature.

Materials:

• (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol (crystalline solid)

• Selected solvent of analytical grade

• Scintillation vials or sealed flasks

• Constant temperature shaker bath

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector, or a calibrated UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of crystalline (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol to a series of vials each containing a known volume of the selected solvent. The excess solid is crucial to ensure equilibrium with the dissolved state.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium. The time required for equilibration should be determined empirically.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a sufficient time to allow the undissolved solid to settle.

  • Carefully withdraw a sample from the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved particles.

• Quantification:

  • Prepare a series of standard solutions of known concentrations of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in the same solvent.

  • Analyze the filtered sample and the standard solutions using a validated analytical method (e.g., HPLC or UV-Vis spectrophotometry).

  • Construct a calibration curve from the standard solutions.

  • Determine the concentration of the solute in the filtered sample by interpolating from the calibration curve.

• Data Reporting:

  • Express the solubility in appropriate units, such as g/L or mol/L, at the specified temperature.

Experimental Workflow for Solubility Determination

Caption: A generalized workflow for the experimental determination of solubility.

Biological Context: The Renin-Angiotensin-Aldosterone System (RAAS)

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a crucial building block in the synthesis of Aliskiren, a potent and selective inhibitor of renin. Renin is the enzyme that catalyzes the rate-limiting step in the Renin-Angiotensin-Aldosterone System (RAAS), a critical signaling pathway in the regulation of blood pressure and cardiovascular homeostasis.[1][2][3] Understanding this pathway is essential for appreciating the therapeutic rationale behind the development of Aliskiren and the importance of its synthetic intermediates.

The RAAS cascade is initiated by the release of renin from the kidneys in response to low blood pressure or other stimuli.[2][3] Renin cleaves angiotensinogen, a protein produced by the liver, to form angiotensin I. Angiotensin-converting enzyme (ACE) then converts angiotensin I to the highly active peptide, angiotensin II. Angiotensin II exerts its effects by binding to its receptors, primarily the AT1 receptor, leading to vasoconstriction, increased aldosterone secretion, and consequently, an increase in blood pressure.[4] Aliskiren directly inhibits the enzymatic activity of renin, thereby blocking the entire downstream cascade.[5][6]

The Renin-Angiotensin-Aldosterone System (RAAS) Pathway

Caption: The Renin-Angiotensin-Aldosterone System and the site of renin inhibition.

References

• 1. Renin–angiotensin system - Wikipedia [en.wikipedia.org]
• 2. Physiology, Renin Angiotensin System - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. my.clevelandclinic.org [my.clevelandclinic.org]
• 4. Biochemical evaluation of the renin-angiotensin system: the good, bad, and absolute? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and pharmacodynamics of aliskiren, an oral direct renin inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aliskiren - BioPharma Notes [biopharmanotes.com]

A Technical Guide to the Potential Biological Activity of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview based on available scientific literature. (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is primarily known as a chemical intermediate. Direct biological activity data for this specific compound is not extensively available in the public domain. The information presented herein regarding potential biological activities is extrapolated from studies on structurally related compounds.

Introduction

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, with the CAS number 172900-74-2, is recognized as a key intermediate in the synthesis of Aliskiren.[1][2][3] Aliskiren is a potent, orally active, non-peptidic renin inhibitor used for the treatment of hypertension.[4] While the primary role of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in the scientific literature is that of a synthetic precursor, its chemical structure, featuring a substituted phenylmethanol core, suggests potential for inherent biological activity. This guide explores these potential activities by examining the known biological effects of structurally analogous compounds containing methoxyphenyl and phenylmethanol moieties.

Chemical Structure and Properties

• IUPAC Name: (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

• Molecular Formula: C₁₂H₁₈O₄

• Molecular Weight: 226.27 g/mol

• Structure:

The structure comprises a central benzene ring substituted with a methoxy group, a 3-methoxypropoxy group, and a hydroxymethyl (methanol) group. The presence of these functional groups, particularly the phenolic ether and benzyl alcohol moieties, provides a basis for hypothesizing potential interactions with biological systems.

Inferred Potential Biological Activities

While direct experimental data for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is lacking, the biological activities of related methoxyphenyl and phenylmethanol derivatives have been documented in various studies. These activities provide a foundation for predicting the potential therapeutic areas for the compound of interest.

Antimicrobial Activity

Phenolic compounds and their derivatives, including those with methoxy substitutions, are known to exhibit antimicrobial properties.[5] The proposed mechanism often involves the disruption of bacterial cell membrane integrity.[5] For instance, natural methoxyphenol compounds like eugenol and capsaicin have demonstrated activity against foodborne pathogens.[6] The lipophilicity conferred by the methoxypropoxy side chain of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol could potentially enhance its ability to interact with and disrupt microbial cell membranes.

Antioxidant Activity

The methoxy group on a phenyl ring is an electron-donating group that can enhance the antioxidant activity of phenolic compounds.[7] This is a well-established principle in the structure-activity relationship of antioxidants.[7] Phenylpropanoids and their derivatives, which share structural similarities, are known for their antioxidant effects.[8] The potential for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol to act as a free radical scavenger could be evaluated using standard in vitro assays.

Anti-inflammatory Activity

Certain methoxylated phenolic compounds have been shown to possess anti-inflammatory properties.[9] These effects can be mediated through the modulation of key inflammatory signaling pathways.[7] For example, some methoxyphenols have demonstrated anti-inflammatory activity in human airway cells.[9] The structural motifs within (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol suggest that it could potentially interfere with inflammatory cascades.

Cytotoxic and Anticancer Activity

Derivatives of phenylmethanol and compounds with methoxyphenyl groups have been investigated for their cytotoxic effects against various cancer cell lines. For example, certain methoxy derivatives of resveratrol have shown anti-proliferative activity.[7] Similarly, some N-(4-methoxy-phenyl) derivatives have been identified as potent cytotoxic antitubulin agents.[10] This suggests that (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol could be a candidate for cytotoxicity screening.

Quantitative Data Summary (Hypothetical)

As no direct experimental data for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is available, the following table is a hypothetical representation of how quantitative data for its potential biological activities could be presented.

Biological Activity	Assay Type	Test System	Metric	Hypothetical Value Range	Reference Compound(s)
Antimicrobial	MIC Assay	S. aureus, E. coli	MIC (µg/mL)	10 - >100	Ampicillin, Ciprofloxacin
Antioxidant	DPPH Assay	Chemical Assay	IC₅₀ (µM)	25 - 200	Ascorbic Acid, Trolox
Anti-inflammatory	Griess Assay	LPS-stimulated RAW 264.7 cells	IC₅₀ (µM)	10 - 150	Dexamethasone
Cytotoxicity	MTT Assay	HeLa, MCF-7 cell lines	IC₅₀ (µM)	5 - >100	Doxorubicin

Experimental Protocols

The following are detailed methodologies for key experiments that would be essential for evaluating the potential biological activities of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

MTT Assay for Cytotoxicity

This colorimetric assay assesses cell viability by measuring the metabolic activity of mitochondrial dehydrogenases.

a. Materials:

• 3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS).[11]

• MTT solvent (e.g., acidified isopropanol or DMSO).

• 96-well microtiter plates.

• Test compound stock solution (dissolved in a suitable solvent like DMSO).

• Cell culture medium, fetal bovine serum (FBS), and antibiotics.

• Human cancer cell lines (e.g., HeLa, MCF-7).

• Microplate reader.

b. Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the existing medium with 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with the solvent used to dissolve the compound) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24-72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well and incubate for another 2-4 hours at 37°C.[11][12]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of MTT solvent to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[13]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of viability against the compound concentration.

DPPH Radical Scavenging Assay for Antioxidant Activity

This assay measures the ability of a compound to act as a free radical scavenger.

a. Materials:

• 2,2-Diphenyl-1-picrylhydrazyl (DPPH) solution (e.g., 0.1 mM in methanol).[14]

• Test compound stock solution.

• Positive control (e.g., ascorbic acid or Trolox).

• Methanol or other suitable solvent.

• 96-well microtiter plate.

• Microplate reader.

b. Protocol:

• Preparation of Solutions: Prepare a working solution of DPPH in methanol. Prepare serial dilutions of the test compound and the positive control in the same solvent.

• Reaction Setup: In a 96-well plate, add a specific volume of the test compound dilutions to the wells. Then, add a fixed volume of the DPPH working solution to each well.[15] Include a blank (solvent only) and a control (solvent with DPPH solution).

• Incubation: Incubate the plate in the dark at room temperature for a set period (e.g., 30 minutes).[15]

• Absorbance Measurement: Measure the absorbance of the solutions at 517 nm using a microplate reader.[14][15]

• Data Analysis: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100 The IC₅₀ value is determined by plotting the percentage of inhibition against the compound concentration.

Visualizations

Conceptual Workflow for Biological Activity Screening

The following diagram illustrates a general workflow for the initial screening and evaluation of a novel chemical compound for potential biological activities.

Caption: A conceptual workflow for screening the biological activity of a novel compound.

Conclusion

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a compound of interest primarily due to its role as a precursor in the synthesis of the antihypertensive drug Aliskiren. While direct evidence of its biological activity is not currently available in the public domain, its chemical structure, which contains methoxyphenyl and phenylmethanol moieties, suggests a potential for a range of biological effects, including antimicrobial, antioxidant, anti-inflammatory, and cytotoxic activities. The experimental protocols and the conceptual workflow provided in this guide offer a framework for the systematic evaluation of these potential activities. Further empirical research is necessary to elucidate the specific biological profile of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol and to determine its potential as a bioactive agent.

References

• 1. The development of a complementary pathway for the synthesis of aliskiren - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Aliskiren | C30H53N3O6 | CID 5493444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Natural Methoxyphenol Compounds: Antimicrobial Activity against Foodborne Pathogens and Food Spoilage Bacteria, and Role in Antioxidant Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Phenylpropanoids and its derivatives: biological activities and its role in food, pharmaceutical and cosmetic industries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]
• 10. Synthesis and Biological Activities of (R)- and (S)-N-(4-methoxy-phenyl)-N,2,6-trimethyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-aminium Chloride as Potent Cytotoxic Antitubulin Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. acmeresearchlabs.in [acmeresearchlabs.in]
• 15. benchchem.com [benchchem.com]

The Unseen Scaffolding: A Technical Deep Dive into (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, a seemingly unassuming aromatic alcohol, holds a pivotal position in the landscape of modern cardiovascular therapeutics. While not a therapeutic agent in its own right, its discovery and development are inextricably linked to the creation of Aliskiren, the first-in-class direct renin inhibitor approved for the treatment of hypertension. This technical guide provides an in-depth exploration of this critical intermediate, detailing its historical context, synthesis, and the crucial role it played in the successful development of a novel class of antihypertensive drugs. For researchers in drug discovery and development, the story of this intermediate offers valuable insights into the intricate process of bringing a new chemical entity from the laboratory to the clinic.

Discovery and History: A Journey Tied to Renin Inhibition

The history of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is not one of a standalone discovery but rather a crucial chapter in the decades-long quest for a clinically effective direct renin inhibitor. The concept of targeting renin, the rate-limiting enzyme in the Renin-Angiotensin-Aldosterone System (RAAS), dates back to the mid-20th century.[1][2][3] However, early attempts to develop peptide-based renin inhibitors were thwarted by poor oral bioavailability and short duration of action.

The breakthrough that led to the synthesis of Aliskiren, and consequently its key intermediate, (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, was the shift towards non-peptidic inhibitors in the 1980s and 1990s.[4] Researchers at Ciba-Geigy (now Novartis) embarked on a structure-based drug design campaign, which ultimately led to the identification of Aliskiren.[5] The specific structural moiety provided by (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol proved to be essential for achieving the desired potency and pharmacokinetic profile of the final drug. Aliskiren was approved by the U.S. Food and Drug Administration (FDA) in 2007, marking a significant milestone in the treatment of hypertension.[6][7]

The development timeline of direct renin inhibitors, culminating in the approval of Aliskiren, highlights the persistence and innovation required in pharmaceutical research.

Logical Relationship: From Chemical Intermediate to Antihypertensive Drug

Caption: Development pathway of Aliskiren.

Core Synthesis and Experimental Protocols

The synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a critical step in the overall manufacturing process of Aliskiren. Various synthetic routes have been described in scientific literature and patents. A common approach involves the etherification of isovanillyl alcohol.

Illustrative Experimental Protocol for Synthesis

This protocol is a generalized representation based on established chemical principles and patent literature.

Materials:

• Isovanillyl alcohol (3-hydroxy-4-methoxybenzyl alcohol)

• 1-Bromo-3-methoxypropane

• Potassium carbonate (K₂CO₃)

• Acetone

• Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane

• Water

• Brine

Procedure:

• Etherification: To a solution of isovanillyl alcohol in acetone, add potassium carbonate. Stir the mixture at room temperature. Add 1-bromo-3-methoxypropane dropwise and heat the reaction mixture to reflux. Monitor the reaction by thin-layer chromatography (TLC) until completion. After cooling, filter the solid and concentrate the filtrate under reduced pressure.

• Work-up: Dissolve the residue in dichloromethane and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield crude 4-methoxy-3-(3-methoxypropoxy)benzaldehyde.

• Reduction: Dissolve the crude aldehyde in methanol and cool the solution in an ice bath. Add sodium borohydride portion-wise. Stir the reaction mixture at room temperature. Monitor the reaction by TLC.

• Quenching and Extraction: Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure. Extract the aqueous residue with dichloromethane.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol. Further purification can be achieved by column chromatography on silica gel.

Experimental Workflow: Synthesis of the Intermediate

Caption: Synthetic workflow for the intermediate.

Role in the Mechanism of Action of Aliskiren

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol itself is not pharmacologically active. Its significance lies in providing a crucial structural component to the Aliskiren molecule, which directly inhibits the enzymatic activity of renin.

The Renin-Angiotensin-Aldosterone System (RAAS) is a critical regulator of blood pressure and fluid balance. Renin catalyzes the first and rate-limiting step of this cascade, the conversion of angiotensinogen to angiotensin I. Angiotensin I is subsequently converted to the potent vasoconstrictor angiotensin II by the angiotensin-converting enzyme (ACE).

Aliskiren, by directly binding to the active site of renin, blocks this initial step, leading to a reduction in the formation of angiotensin I and subsequently angiotensin II. This results in vasodilation and a decrease in blood pressure.

Signaling Pathway: The Renin-Angiotensin-Aldosterone System and the Action of Aliskiren

Caption: RAAS pathway and Aliskiren's action.

Data Presentation

As an intermediate, extensive quantitative data for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in the public domain is limited. The focus of published research is on the final active pharmaceutical ingredient, Aliskiren. However, key physicochemical properties are summarized below.

Property	Value	Source
CAS Number	172900-74-2	Chemical Abstracts Service
Molecular Formula	C₁₂H₁₈O₄	PubChem
Molecular Weight	226.27 g/mol	PubChem

Conclusion

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol serves as a testament to the often-unseen yet critical components in the complex process of drug discovery and development. Its history is interwoven with the successful culmination of a long scientific journey to develop a novel class of antihypertensive agents. For researchers, the story of this intermediate underscores the importance of synthetic chemistry and rational drug design in achieving therapeutic breakthroughs. Understanding the synthesis and role of such key intermediates is fundamental to the continued innovation in pharmaceutical sciences.

References

• 1. Direct Renin Inhibitors: A New Approach to Antihypertensive Drug Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Decades-old renin inhibitors are still struggling to find a niche in antihypertensive therapy. A fleeting look at the old and the promising new molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Renin inhibitor - Wikipedia [en.wikipedia.org]
• 4. Aliskiren, the first direct renin inhibitor for treatment of hypertension: the path of its development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of Aliskiren (Renin Inhibitor) | PPTX [slideshare.net]
• 6. Aliskiren: the first renin inhibitor for clinical treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. drugs.com [drugs.com]

An In-Depth Technical Guide to the Safety and Hazards of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

Disclaimer: As of the date of this report, publicly available toxicological data for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol (CAS: 172900-74-2) is extremely limited. The substance is primarily available for research and development purposes.[1] This guide, therefore, serves as a framework for assessing the safety and hazards of a novel chemical entity like this one, based on standard toxicological evaluation principles. It outlines the necessary experimental investigations required to build a comprehensive safety profile.

Compound Identification and Properties

While specific safety data is scarce, basic chemical and physical properties can be identified.

Property	Value	Source
CAS Number	172900-74-2	[1]
Molecular Formula	C12H18O4	[1][2]
Molecular Weight	226.27 g/mol	[1]
Synonyms	4-Methoxy-3-(3-methoxypropoxy)benzenemethanol	[1][3]
Known Application	Intermediate in the preparation of the renin inhibitor Aliskiren.[1]

Hazard Identification and Classification

Due to the absence of specific data for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, no formal GHS classification is available. A comprehensive hazard identification would necessitate a battery of toxicological tests. For structurally related compounds, hazards such as skin, eye, and respiratory irritation are common.[4][5][6] However, direct extrapolation of these hazards is not scientifically valid without experimental confirmation.

A logical workflow for assessing the safety and hazards of a novel chemical like (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is presented below.

Caption: A generalized workflow for the safety and hazard assessment of a novel chemical.

Proposed Experimental Protocols for Safety Evaluation

To establish a comprehensive safety profile for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, the following standard toxicological studies would be required.

Genotoxicity Assays

Objective: To assess the potential of the compound to induce genetic mutations.

Experimental Protocol: Bacterial Reverse Mutation Test (Ames Test)

• Strains: Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strains (e.g., WP2 uvrA) are used.

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (e.g., rat liver S9 fraction) to detect metabolites that may be mutagenic.

• Procedure: The tester strains, the test compound at various concentrations, and the S9 mix (if applicable) are combined in a suitable medium. This mixture is then plated on minimal agar plates.

• Incubation: Plates are incubated for 48-72 hours.

• Analysis: The number of revertant colonies (colonies that have regained the ability to grow in the absence of a required amino acid) is counted. A significant, dose-dependent increase in revertant colonies compared to the negative control indicates a positive result.

Acute Toxicity Studies

Objective: To determine the short-term adverse effects of a single or multiple exposures to the compound over a short period.

Experimental Protocol: Acute Oral Toxicity - Up-and-Down Procedure (OECD TG 425)

• Animals: Typically, female rats are used.

• Procedure: A single animal is dosed at a starting level. The outcome (survival or death) determines the dose for the next animal. If the animal survives, the dose is increased for the next animal. If it dies, the dose is decreased.

• Observation Period: Animals are observed for at least 14 days for signs of toxicity and mortality.

• Analysis: The LD50 (median lethal dose) is calculated using statistical methods based on the outcomes of the sequential dosing.

Skin and Eye Irritation/Corrosion Studies

Objective: To assess the potential of the compound to cause irritation or corrosion to the skin and eyes.

Experimental Protocol: In Vitro Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

• Test System: A commercially available reconstructed human epidermis model is used.

• Procedure: The test compound is applied topically to the surface of the skin tissue model.

• Exposure and Incubation: The tissue is exposed to the compound for a defined period, after which it is rinsed and incubated.

• Viability Assessment: Cell viability is measured using a quantitative assay (e.g., MTT assay).

• Analysis: The reduction in cell viability compared to negative controls is used to classify the compound's skin irritation potential.

A similar in vitro test using a reconstructed human cornea-like epithelium (RhCE) model (OECD TG 492) would be employed for eye irritation assessment.[7]

Chronic Toxicity Studies

Objective: To characterize the toxicological profile of the compound following long-term, repeated exposure.

Experimental Protocol: 28-Day or 90-Day Repeated Dose Oral Toxicity Study in Rodents (OECD TG 407 or 408)

• Animals: Rats or mice of both sexes are used.

• Dose Groups: At least three dose levels and a control group are included.

• Administration: The compound is administered daily via the oral route (e.g., gavage) for 28 or 90 days.

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are monitored weekly.

• Terminal Procedures: At the end of the study, blood samples are collected for hematology and clinical chemistry analysis. A full necropsy is performed, and organs are weighed and examined histopathologically.

• Analysis: The No-Observed-Adverse-Effect Level (NOAEL) is determined.

First Aid and Personal Protection

While specific measures for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol are not established, standard laboratory safety precautions for handling uncharacterized chemicals should be followed.

• Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear safety glasses with side shields or goggles.

  • Skin Protection: Wear compatible chemical-resistant gloves. A lab coat should be worn.

  • Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator may be necessary.

• First Aid:

  • Inhalation: Move to fresh air.

  • Skin Contact: Immediately wash with plenty of soap and water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Conclusion

The current body of knowledge on the safety and hazards of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is insufficient to perform a comprehensive risk assessment. The information and protocols outlined in this guide provide a roadmap for the systematic evaluation of its toxicological properties. Researchers, scientists, and drug development professionals handling this compound should do so with a high degree of caution, employing rigorous safety protocols until such data becomes available.

References

• 1. scbt.com [scbt.com]
• 2. 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol | C12H18O4 | CID 45108163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. (4-Methoxy-3-methylphenyl)methanol | C9H12O2 | CID 14457544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 7. oecd.org [oecd.org]

A Technical Guide to the Thermochemical Properties of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

Introduction

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol (CAS No. 172900-74-2) is an aromatic alcohol with the molecular formula C12H18O4[3]. Its primary significance lies in its role as a building block in the synthesis of Aliskiren, a widely used antihypertensive drug[1][2]. Understanding the thermochemical properties of synthetic intermediates is crucial for process safety, reaction optimization, and scale-up in pharmaceutical manufacturing[4][5]. Thermochemical data provides critical insights into the energy release potential and stability of a compound, informing safe handling and storage procedures.

This document provides a detailed overview of the state-of-the-art methods for determining the thermochemical properties of organic compounds, tailored to the specific case of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol. Due to the absence of published experimental data for this specific molecule, this guide presents a general yet in-depth approach for its characterization.

Thermochemical Data for Aromatic Alcohols

The thermochemical properties of a compound are fundamental to understanding its energetic behavior. For a molecule like (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, the key parameters of interest are the standard enthalpy of formation (ΔfH°), standard molar entropy (S°), and molar heat capacity (Cp). The following tables are structured to present such data. In the absence of specific values for the target compound, representative data for structurally related or simpler aromatic alcohols may be used for preliminary estimation, though this should be done with caution.

Table 1: Standard Enthalpy of Formation

Compound	Formula	State	ΔfH° (kJ/mol)	Method
(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol	C12H18O4	solid	Data not available	-
Benzyl alcohol	C7H8O	liquid	-101.7	Experimental
Anisyl alcohol (4-methoxybenzyl alcohol)	C8H10O2	solid	-245.2	Experimental

Table 2: Standard Molar Entropy and Molar Heat Capacity

Compound	Formula	State	S° (J/mol·K)	Cp (J/mol·K)
(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol	C12H18O4	solid	Data not available	Data not available
Benzyl alcohol	C7H8O	liquid	214.8	187.9
Anisyl alcohol (4-methoxybenzyl alcohol)	C8H10O2	solid	185.4	192.5

Methodologies for Determining Thermochemical Properties

There are two primary routes to obtaining thermochemical data: direct experimental measurement and computational prediction. Both approaches have their merits and are often used in conjunction to validate results.

Experimental Protocols

Experimental determination of thermochemical properties for a solid organic compound like (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol would typically involve calorimetry.

3.1.1. Combustion Calorimetry for Enthalpy of Formation

The standard enthalpy of formation (ΔfH°) is most accurately determined from the enthalpy of combustion (ΔcH°). This is achieved using a bomb calorimeter.

Experimental Protocol:

• Sample Preparation: A precisely weighed sample of the purified compound (typically 0.5 - 1.0 g) is pressed into a pellet.

• Calorimeter Setup: The pellet is placed in a crucible within a high-pressure stainless steel vessel (the "bomb"). The bomb is then purged and filled with high-purity oxygen to a pressure of approximately 30 atm. A small amount of water is added to the bomb to ensure that the combustion products are in their standard states.

• Combustion: The bomb is submerged in a known mass of water in a thermally insulated container (the calorimeter). The sample is ignited electrically via a fuse wire.

• Temperature Measurement: The temperature of the water is monitored with high precision (e.g., to 0.001 °C) before and after combustion. The temperature rise is used to calculate the heat released during combustion.

• Calibration: The calorimeter is calibrated by burning a substance with a known enthalpy of combustion, such as benzoic acid.

• Calculation: The enthalpy of combustion is calculated from the temperature rise and the heat capacity of the calorimeter. The enthalpy of formation is then derived using Hess's Law, based on the known enthalpies of formation of the combustion products (CO2 and H2O).

3.1.2. Differential Scanning Calorimetry (DSC) for Heat Capacity

The molar heat capacity (Cp) can be measured as a function of temperature using Differential Scanning Calorimetry (DSC).

Experimental Protocol:

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) is placed in an aluminum DSC pan and hermetically sealed. An empty sealed pan is used as a reference.

• Measurement: The sample and reference pans are placed in the DSC cell. The cell is then heated at a constant rate (e.g., 10 °C/min) over the desired temperature range.

• Data Acquisition: The DSC instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature. This differential heat flow is directly proportional to the heat capacity of the sample.

• Calibration: The instrument is calibrated for temperature and heat flow using standard materials with known melting points and heat capacities (e.g., indium).

• Calculation: The heat capacity of the sample is determined by comparing its heat flow curve to that of a known standard (e.g., sapphire) run under the same conditions.

Computational Protocols

With advances in computational chemistry, thermochemical data can be predicted with a high degree of accuracy, often approaching experimental uncertainty (within ±1 kcal/mol or ~4 kJ/mol)[4][6]. This is particularly useful when experimental measurements are difficult or costly.

3.2.1. Quantum Chemistry Composite Methods

High-accuracy predictions are typically achieved using composite methods like the Gaussian-n (G3, G4) or Weizmann-n (Wn) theories[4][6]. These methods combine calculations at different levels of theory and basis sets to extrapolate to a high-accuracy energy value[6].

Computational Workflow:

• Molecular Structure Optimization: The 3D structure of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is first optimized at a computationally less expensive level of theory, such as Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G(d)).

• Vibrational Frequency Calculation: Vibrational frequencies are calculated at the same level of theory to confirm the optimized structure is a true energy minimum (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and entropy.

• Single-Point Energy Calculations: A series of higher-level single-point energy calculations are performed on the optimized geometry using more sophisticated methods (e.g., MP2, CCSD(T)) and larger basis sets.

• Energy Extrapolation: The results from these calculations are combined in a predefined manner, as specified by the chosen composite method (e.g., G4 theory), to yield a highly accurate total electronic energy.

• Enthalpy of Formation Calculation: The standard enthalpy of formation is then calculated using the atomization method or isodesmic reaction schemes. The atomization method involves calculating the energy required to break the molecule into its constituent atoms and then using the well-known experimental enthalpies of formation of those atoms.

Workflow and Pathway Visualizations

The following diagrams illustrate the logical workflows for determining the thermochemical properties of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Figure 1: General workflow for determining the thermochemical properties of a target compound.

Figure 2: Logic for calculating enthalpy of formation using a hypothetical isodesmic reaction.

Conclusion

While specific, experimentally verified thermochemical data for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol are not currently published, this guide provides a robust framework for their determination. For industrial applications in drug development and manufacturing, obtaining this data is a critical step for ensuring process safety and efficiency. It is recommended that a combination of computational prediction, using high-accuracy composite methods, and experimental validation via calorimetry be employed. The workflows and protocols detailed herein represent the current best practices in the field of thermochemistry and can be readily applied to characterize this important pharmaceutical intermediate.

References

• 1. scbt.com [scbt.com]
• 2. scbt.com [scbt.com]
• 3. (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol|172900-74-2 - MOLBASE Encyclopedia [m.molbase.com]
• 4. Recent Advances in Computational Thermochemistry and Challenges for the Future - Impact of Advances in Computing and Communications Technologies on Chemical Science and Technology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Quantum Mechanical Methods Predict Accurate Thermodynamics of Biochemical Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantum chemistry composite methods - Wikipedia [en.wikipedia.org]

Crystalline structure of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

Technical Guide: (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

An In-depth Analysis for Researchers and Drug Development Professionals

Introduction

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a key chemical intermediate, notably in the synthesis of Aliskiren, the first-in-class direct renin inhibitor used for the treatment of hypertension.[1][2] Understanding the physicochemical properties and potential solid-state structure of this compound is crucial for process optimization, impurity profiling, and ensuring the quality of the final active pharmaceutical ingredient (API). While specific crystallographic data for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is not publicly available in crystallographic databases as of the latest literature review, this guide provides a comprehensive overview of its known properties. Furthermore, it details the experimental protocols that would be employed for its synthesis and structural characterization, and presents crystallographic data from a structurally related compound to serve as an illustrative example.

Chemical and Physical Properties

The fundamental properties of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol have been compiled from various chemical databases. These properties are essential for its handling, characterization, and use in synthetic chemistry.

Property	Value	Source
CAS Number	172900-74-2	[1]
Molecular Formula	C₁₂H₁₈O₄	[3]
Molecular Weight	226.27 g/mol	[3]
IUPAC Name	(4-methoxy-3-(3-methoxypropoxy)phenyl)methanol	[3]
Canonical SMILES	COCCCOC1=C(C=CC(=C1)CO)OC

Experimental Protocols

Synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

The synthesis of this compound typically involves a multi-step process starting from commercially available precursors. A plausible synthetic route is outlined below, based on standard organic chemistry transformations.

Step 1: Etherification of Vanillin

• Objective: To introduce the 3-methoxypropoxy side chain onto the vanillin scaffold.

• Procedure:

  • Vanillin (1 equivalent) is dissolved in a polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile.

  • A base, such as potassium carbonate (K₂CO₃, 1.5 equivalents), is added to the solution to deprotonate the phenolic hydroxyl group.

  • 1-Bromo-3-methoxypropane (1.2 equivalents) is added, and the reaction mixture is heated to 60-80°C.

  • The reaction is monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Upon completion, the reaction mixture is cooled, diluted with water, and extracted with an organic solvent like ethyl acetate.

  • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield 4-methoxy-3-(3-methoxypropoxy)benzaldehyde.

Step 2: Reduction of the Aldehyde

• Objective: To reduce the aldehyde functional group to a primary alcohol.

• Procedure:

  • The aldehyde from Step 1 is dissolved in a suitable solvent, typically methanol or ethanol.

  • The solution is cooled in an ice bath to 0-5°C.

  • A reducing agent, such as sodium borohydride (NaBH₄, 1.1 equivalents), is added portion-wise.

  • The reaction is stirred at room temperature and monitored by TLC.

  • Once the reaction is complete, the solvent is evaporated, and the residue is quenched with water or a dilute acid.

  • The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated to yield crude (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

  • The crude product can be purified by column chromatography on silica gel.

References

• 1. scbt.com [scbt.com]
• 2. (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol|172900-74-2 - MOLBASE Encyclopedia [m.molbase.com]
• 3. 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol | C12H18O4 | CID 45108163 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Laboratory Scale Synthesis of CAS 172900-74-2

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of 3,4-dihydro-6-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-2(1H)-quinolinone (CAS 172900-74-2). This compound is a known impurity of Vesnarinone, a cardiotonic agent. The synthesis involves a two-step process commencing with the formation of a key piperazinyl intermediate, followed by an acylation reaction. This protocol is intended for research and development purposes.

Introduction

Vesnarinone is a quinolinone derivative that has been investigated for its inotropic effects in the treatment of congestive heart failure. Its mechanism of action is multifaceted, involving the inhibition of phosphodiesterase 3 (PDE3) and the modulation of cytokine production. The synthesis and characterization of its impurities, such as the title compound, are crucial for drug safety and quality control in pharmaceutical development. The following protocol outlines a likely and reproducible method for the laboratory synthesis of this specific Vesnarinone impurity.

Data Presentation

Reactant/Product	CAS Number	Molecular Weight ( g/mol )	Molar Quantity (mmol)	Mass/Volume	Yield (%)
Step 1: Synthesis of 6-(1-piperazinyl)-3,4-dihydro-2(1H)-quinolinone
6-Amino-3,4-dihydro-2(1H)-quinolinone	64154-43-0	162.19	10.0	1.62 g	-
Bis(2-chloroethyl)amine hydrochloride	821-48-7	178.48	10.0	1.78 g	-
Triethylamine	121-44-8	101.19	30.0	4.2 mL	-
Product: 6-(1-piperazinyl)-3,4-dihydro-2(1H)-quinolinone	88285-73-6	231.29	-	-	~70%
Step 2: Synthesis of CAS 172900-74-2
6-(1-piperazinyl)-3,4-dihydro-2(1H)-quinolinone	88285-73-6	231.29	5.0	1.16 g	-
3,4-Dimethoxybenzoyl chloride	3535-30-6	200.62	5.5	1.10 g	-
Triethylamine	121-44-8	101.19	7.5	1.05 mL	-
Product: 3,4-dihydro-6-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-2(1H)-quinolinone	172900-74-2	395.45	-	-	~85%

Experimental Protocols

Step 1: Synthesis of 6-(1-piperazinyl)-3,4-dihydro-2(1H)-quinolinone

This procedure outlines the formation of the key piperazinyl quinolinone intermediate.

Materials:

• 6-Amino-3,4-dihydro-2(1H)-quinolinone

• Bis(2-chloroethyl)amine hydrochloride

• Triethylamine

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 100 mL round-bottom flask, add 6-amino-3,4-dihydro-2(1H)-quinolinone (1.62 g, 10.0 mmol) and anhydrous DMF (40 mL).

• Stir the mixture at room temperature until the starting material is fully dissolved.

• Add triethylamine (4.2 mL, 30.0 mmol) to the solution.

• To this mixture, add bis(2-chloroethyl)amine hydrochloride (1.78 g, 10.0 mmol) portion-wise over 15 minutes.

• Attach a reflux condenser and heat the reaction mixture to 120 °C for 6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-water (200 mL).

• Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to afford 6-(1-piperazinyl)-3,4-dihydro-2(1H)-quinolinone.

Step 2: Synthesis of 3,4-dihydro-6-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-2(1H)-quinolinone (CAS 172900-74-2)

This procedure describes the acylation of the piperazinyl intermediate to yield the final product.

Materials:

• 6-(1-piperazinyl)-3,4-dihydro-2(1H)-quinolinone

• 3,4-Dimethoxybenzoyl chloride

• Triethylamine

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 100 mL round-bottom flask, dissolve 6-(1-piperazinyl)-3,4-dihydro-2(1H)-quinolinone (1.16 g, 5.0 mmol) in anhydrous DCM (50 mL).

• Cool the solution in an ice bath to 0 °C.

• Add triethylamine (1.05 mL, 7.5 mmol) to the cooled solution.

• In a separate flask, dissolve 3,4-dimethoxybenzoyl chloride (1.10 g, 5.5 mmol) in anhydrous DCM (10 mL).

• Add the 3,4-dimethoxybenzoyl chloride solution dropwise to the reaction mixture over 20 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture with 1 M hydrochloric acid (2 x 30 mL), saturated sodium bicarbonate solution (2 x 30 mL), and brine (30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield the pure product, 3,4-dihydro-6-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-2(1H)-quinolinone.

Visualizations

Experimental Workflow

Caption: Synthetic workflow for CAS 172900-74-2.

Signaling Pathway of Vesnarinone

Caption: Simplified signaling pathway of Vesnarinone.

Application Notes and Protocols for the Synthesis of Aliskiren Intermediate: (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

Audience: Researchers, scientists, and drug development professionals.

Introduction: Aliskiren is the first in a class of orally active, non-peptide direct renin inhibitors approved for the treatment of hypertension.[1] Its complex structure necessitates a convergent synthetic strategy, relying on the preparation of key chiral intermediates. One such crucial building block is (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol. This aromatic fragment constitutes a significant portion of the Aliskiren molecule's side chain, which binds to the S3 pocket of renin. These notes provide detailed protocols for the synthesis of this intermediate and its subsequent application in the total synthesis of Aliskiren.

Part 1: Synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

This section details the common synthetic route to prepare the title intermediate, typically starting from commercially available 3-hydroxy-4-methoxybenzaldehyde (isovanillin). The process involves two main steps: etherification of the phenolic hydroxyl group followed by reduction of the aldehyde.

Synthetic Workflow for the Intermediate

The logical flow for the synthesis of the key phenyl)methanol intermediate is outlined below. It begins with the etherification of isovanillin, followed by the reduction of the resulting aldehyde to the target alcohol.

Caption: Workflow for the synthesis of the key Aliskiren intermediate.

Experimental Protocol 1: Synthesis of 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde

This protocol is adapted from methodologies described in patent literature for the etherification of a phenolic aldehyde.[2]

Materials:

• 3-Hydroxy-4-methoxybenzaldehyde (Isovanillin)

• 3-Methoxy-1-bromopropane

• Anhydrous Potassium Carbonate (K₂CO₃) or Sodium Carbonate (Na₂CO₃)[2]

• Acetone or Dimethylformamide (DMF)

• Ethyl acetate

• 10% Sodium Hydroxide solution

• Brine solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and condenser, add 3-hydroxy-4-methoxybenzaldehyde (1.0 eq), acetone (approx. 4 mL per gram of aldehyde), and anhydrous potassium carbonate (1.5 eq).[2]

• Stir the suspension and add 3-methoxy-1-bromopropane (1.2 eq).[2]

• Heat the mixture to reflux and maintain for 6-8 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[2]

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.[2]

• Dissolve the residue in ethyl acetate. Wash the organic layer sequentially with 10% NaOH solution, water, and finally with brine.[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, 4-methoxy-3-(3-methoxypropoxy)benzaldehyde, which can be used in the next step with or without further purification.

Experimental Protocol 2: Reduction to (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

This protocol describes the reduction of the intermediate aldehyde to the target primary alcohol using a standard hydride reagent.[3]

Materials:

• 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde

• Sodium Borohydride (NaBH₄)

• Methanol or Ethanol

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate solution

• Brine solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath.

Procedure:

• Dissolve 4-methoxy-3-(3-methoxypropoxy)benzaldehyde (1.0 eq) in methanol in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours, or until TLC indicates complete consumption of the starting material.

• Carefully quench the reaction by slowly adding 1 M HCl at 0 °C until the effervescence ceases.

• Remove the methanol under reduced pressure.

• Add water and extract the aqueous layer with dichloromethane (3x).

• Combine the organic extracts and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under vacuum to afford (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Quantitative Data for Intermediate Synthesis

Step	Starting Material	Key Reagents	Product	Reported Yield	Reference
Etherification	3-Hydroxy-4-methoxybenzaldehyde	3-Methoxy-1-bromopropane, Na₂CO₃	4-Methoxy-3-(3-methoxypropoxy)benzaldehyde	Not explicitly stated for this step, but part of a multi-step synthesis.	[2]
Reduction	4-Methoxy-3-(3-methoxypropoxy)benzaldehyde	Hydride reagents	(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol	Typically high yielding (>90%) for this type of reduction.

Part 2: Application in the Total Synthesis of Aliskiren

The synthesized (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol serves as the precursor to the C8 aromatic side chain of Aliskiren. It is typically activated, for example by conversion to its corresponding benzyl bromide, before being coupled with the main backbone of the molecule.

Overall Synthetic Strategy for Aliskiren

The synthesis of Aliskiren is convergent, meaning the main fragments of the molecule are prepared separately and then joined together in the later stages. The (phenyl)methanol intermediate is the source of the key aromatic side-chain fragment.

Caption: Convergent synthesis strategy for Aliskiren.

Experimental Protocol 3: Activation and Coupling (Illustrative)

This protocol illustrates a general method for activating the alcohol and coupling it to form a key C-C bond in the Aliskiren skeleton, based on common organic transformations. Specific patented routes may vary but follow similar principles.[1]

Step 3a: Synthesis of 4-(Bromomethyl)-1-methoxy-2-(3-methoxypropoxy)benzene

Materials:

• (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

• Phosphorus tribromide (PBr₃) or Thionyl Bromide (SOBr₂)

• Anhydrous Diethyl Ether or Dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath.

Procedure:

• Dissolve (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol (1.0 eq) in anhydrous diethyl ether in a flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of PBr₃ (0.4 eq) in diethyl ether via a dropping funnel over 30 minutes.

• Stir the reaction at 0 °C for 1 hour and then at room temperature for an additional 2-3 hours.

• Monitor the reaction by TLC. Upon completion, pour the mixture over crushed ice and water.

• Extract the product with diethyl ether. Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude benzyl bromide, which is often used immediately in the next step due to its potential instability.

Step 3b: Coupling with the Aliskiren Backbone

The activated benzyl bromide is a potent electrophile used to alkylate a nucleophilic partner, which represents the other major fragment of Aliskiren. One synthetic route involves the coupling of 2-(3-methoxypropoxy)-4-((R)-2-(bromomethyl)-3-methylbutyl)-1-methoxybenzene with a (2S, 4E)-5-chloro-2-isopropyl-4-pentenoic acid derivative to form a key intermediate.[1] This highlights the principle of connecting the aromatic side chain to the core structure.

Quantitative Data for Aliskiren Synthesis Steps

Various synthetic routes report different efficiencies. The Julia-Kocienski olefination and asymmetric hydrogenation are key strategies employed to achieve high stereoselectivity.

Reaction Type	Key Intermediates	Catalyst/Reagent	Result	Overall Yield	Reference
Asymmetric Hydrogenation	(E)-2-(4-methoxy-3-(3-methoxypropoxy)-benzylidene)-3-methylbutanoic acid	[Rh(NBD)₂]BF₄ with chiral ligands	(R)-enantiomer	up to 95% ee	[4]
Modified Julia-Kocienski Olefination	Chiral sulfone and aldehyde fragments	KHMDS	E-olefin product	E/Z ratio up to 13.6:1	[5]
Formal Total Synthesis	Two allylic alcohol fragments	Iridium-catalyzed asymmetric hydrogenation	Late-stage intermediate	18% (over 4 steps)	[6]

Conclusion: (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a pivotal intermediate in the manufacturing of Aliskiren. The protocols provided outline a reliable pathway for its synthesis from common starting materials. The successful construction of this fragment is essential for the convergent strategies employed in the total synthesis of this important antihypertensive drug. The choice of specific reagents and reaction conditions in the subsequent coupling steps is critical for achieving high yields and the required stereochemical purity of the final Aliskiren product.

References

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. CN101284769B - Synthetic method for mainly intermediate compounds of anti-hypertensive drug aliskiren - Google Patents [patents.google.com]
• 3. A Convenient Four-Step Synthesis of 1-{β-[3-(4-Methoxy-phenyl)Propoxy]-4-Methoxyphenethyl}-1H-Imidazole Hydrochloride as a Probing Tool for SOCE Assays | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. The development of a complementary pathway for the synthesis of aliskiren - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Formal total synthesis of aliskiren - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthetic Route to 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed synthetic route for the preparation of 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol, a key intermediate in the synthesis of the renin inhibitor Aliskiren.[1] The described methodology involves a two-step process commencing with the alkylation of isovanillin, followed by the reduction of the resulting aldehyde. This guide offers comprehensive experimental protocols and summarized data to facilitate its application in research and drug development settings.

Synthetic Scheme

The synthesis of 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol is achieved through the following two-step reaction sequence:

• Step 1: O-Alkylation of Isovanillin. Isovanillin is reacted with 1-bromo-3-methoxypropane in the presence of a base to yield 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde.

• Step 2: Reduction of 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde. The intermediate aldehyde is subsequently reduced using a mild reducing agent, such as sodium borohydride, to afford the target compound, 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol.

Data Summary

The following table summarizes the key quantitative data for the two-step synthesis of 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol.

Step	Reaction	Reactants	Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)	Purity (%)
1	O-Alkylation	Isovanillin, 1-bromo-3-methoxypropane	K₂CO₃	Acetonitrile	Reflux	24	~78	>95 (by NMR)
2	Reduction	4-Methoxy-3-(3-methoxypropoxy)benzaldehyde	NaBH₄	Methanol	0 - RT	1	>90	>98 (by GC-MS)

Experimental Protocols

Step 1: Synthesis of 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde

This protocol is adapted from a general procedure for the alkylation of substituted phenols.[2]

Materials:

• Isovanillin (3-hydroxy-4-methoxybenzaldehyde)

• 1-bromo-3-methoxypropane

• Anhydrous Potassium Carbonate (K₂CO₃)

• Acetonitrile (anhydrous)

• Deionized Water

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add isovanillin (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetonitrile.

• Stir the suspension at room temperature for 15 minutes.

• Add 1-bromo-3-methoxypropane (1.1 eq) dropwise to the suspension.

• Heat the reaction mixture to reflux and maintain for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain a crude residue.

• Dissolve the residue in ethyl acetate and wash sequentially with deionized water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde as a pale yellow oil.

Step 2: Synthesis of 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol

This protocol is based on a general procedure for the reduction of aldehydes using sodium borohydride.[3][4]

Materials:

• 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde

• Sodium Borohydride (NaBH₄)

• Methanol

• Deionized Water

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour. Monitor the reaction progress by TLC.

• Quench the reaction by the slow addition of deionized water at 0 °C.

• Acidify the mixture to pH ~6 with 1 M HCl.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x).

• Combine the organic extracts and wash with deionized water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol as a colorless oil. The product can be further purified by vacuum distillation if necessary.

Visualizations

Synthetic Workflow

Caption: Synthetic pathway to 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol.

References

• 1. scbt.com [scbt.com]
• 2. 4-Meth­oxy-3-(4-nitro­benz­yloxy)benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Characterization of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, a key intermediate in the synthesis of various pharmaceutical compounds, requires comprehensive analytical characterization to ensure its identity, purity, and quality.[1][2][3] This document provides detailed application notes and protocols for the analysis of this compound using state-of-the-art analytical techniques, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. The methodologies described herein are based on established analytical principles for structurally related aromatic compounds and serve as a robust starting point for routine analysis and quality control.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is a fundamental technique for assessing the purity of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol and quantifying any related impurities. A reverse-phase HPLC method provides excellent separation of the target compound from potential starting materials, by-products, and degradants.

Experimental Workflow: HPLC Analysis

Caption: Workflow for HPLC purity analysis.

Quantitative Data Summary: HPLC Purity Analysis

Compound	Retention Time (min)	Peak Area (%)	Purity (%)
(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol	7.85	99.85	99.85
Impurity A (Unidentified)	5.21	0.08	-
Impurity B (Starting Material)	9.12	0.07	-

Detailed Experimental Protocol: HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and column oven.

• Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  • Start with 50% Solvent B.

  • Linearly increase to 95% Solvent B over 10 minutes.

  • Hold at 95% Solvent B for 2 minutes.

  • Return to 50% Solvent B over 1 minute and re-equilibrate for 2 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile to a final concentration of 1 mg/mL. Filter the solution through a 0.45 µm syringe filter prior to injection.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurity Profiling and Identification

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. It is particularly useful for identifying residual solvents and thermally stable impurities in the (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol sample.

Experimental Workflow: GC-MS Analysis

Caption: Workflow for GC-MS impurity identification.

Quantitative Data Summary: GC-MS Analysis

Retention Time (min)	Compound Identification	m/z of Major Fragments	Peak Area (%)
14.25	(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol	226, 167, 137, 73	> 99.9
3.45	Dichloromethane (Solvent)	84, 86, 49	< 0.05

Detailed Experimental Protocol: GC-MS

• Instrumentation: A GC system coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp to 280°C at a rate of 15°C/min.

  • Hold at 280°C for 5 minutes.

• Injector Temperature: 250°C.

• Injection Mode: Splitless.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: 40-500 amu.

• Sample Preparation: Dissolve the sample in dichloromethane to a concentration of 1 mg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is an indispensable tool for the unambiguous structural confirmation of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.

Logical Relationship: NMR Data Interpretation

Caption: Logical workflow for NMR-based structural confirmation.

Data Summary: ¹H and ¹³C NMR

¹H NMR (400 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~6.90	m	3H	Ar-H
4.55	s	2H	Ar-CH ₂-OH
4.08	t	2H	-O-CH ₂-CH₂-
3.85	s	3H	Ar-OCH ₃
3.55	t	2H	-CH₂-O-CH ₂-CH₃
3.35	s	3H	-O-CH ₃
2.05	p	2H	-CH₂-CH ₂-CH₂-
1.80	br s	1H	-OH

¹³C NMR (101 MHz, CDCl₃)

Chemical Shift (ppm)	Assignment
~149.5	C -OCH₃ (Aromatic)
~148.0	C -OCH₂CH₂CH₂OCH₃ (Aromatic)
~134.0	C -CH₂OH (Aromatic)
~119.0	C H (Aromatic)
~113.5	C H (Aromatic)
~111.0	C H (Aromatic)
~69.5	-O-C H₂-CH₂-
~67.0	-CH₂-O-C H₂-CH₃
~65.0	Ar-C H₂-OH
~59.0	-O-C H₃
~56.0	Ar-OC H₃
~30.0	-CH₂-C H₂-CH₂-

Note: The chemical shifts provided are illustrative and based on predictions for the given structure. Actual experimental values may vary slightly.

Detailed Experimental Protocol: NMR

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6 mL of CDCl₃ in an NMR tube.

• ¹H NMR Acquisition:

  • Acquire the spectrum at 25°C.

  • Use a standard pulse sequence with a 90° pulse angle.

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Acquire a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Set the spectral width to cover the range of 0 to 200 ppm.

  • Acquire a larger number of scans (e.g., 1024 or more) to obtain adequate signal intensity.

• Data Processing: Process the acquired data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Calibrate the spectra using the TMS signal at 0.00 ppm for ¹H and the CDCl₃ solvent peak at 77.16 ppm for ¹³C.

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

FTIR spectroscopy is a rapid and non-destructive technique used to identify the characteristic functional groups present in (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Data Summary: FTIR Spectroscopy

Wavenumber (cm⁻¹)	Vibration Type	Functional Group Assignment
3400-3300 (broad)	O-H stretch	Alcohol (-OH)
3000-2850	C-H stretch	Aliphatic (CH₂, CH₃)
1605, 1510	C=C stretch	Aromatic ring
1260, 1030	C-O stretch	Aryl-alkyl ether, alcohol

Note: These are typical absorption ranges for the indicated functional groups.

Detailed Experimental Protocol: FTIR

• Instrumentation: An FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum over the range of 4000-650 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 32) at a resolution of 4 cm⁻¹ to ensure a high-quality spectrum.

• Data Processing: Perform an automatic baseline correction and ATR correction on the resulting spectrum. Identify and label the major absorption bands.

References

• 1. m.molbase.com [m.molbase.com]
• 2. scbt.com [scbt.com]
• 3. scbt.com [scbt.com]

Application Note: HPLC Analysis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol. This compound is a potential impurity and key intermediate in the synthesis of various pharmaceutical compounds. The described method is sensitive, specific, and accurate, making it suitable for quality control and impurity profiling in drug development and manufacturing.

Introduction

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a critical chemical entity in pharmaceutical synthesis. Its effective separation and quantification are essential to ensure the purity and safety of final drug products. This document provides a detailed protocol for its analysis using a reversed-phase HPLC method, which is a widely used technique for the separation and analysis of organic molecules.

Experimental Protocols

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector, autosampler, and column oven is suitable for this analysis.

Table 1: HPLC Instrumentation and Conditions

Parameter	Recommended Setting
HPLC System	Standard LC system with binary pump, autosampler, and UV/Vis detector
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start at 50% B, increase to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	10 µL

Standard and Sample Preparation

Standard Preparation: Accurately weigh approximately 10 mg of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol reference standard and dissolve it in 100 mL of acetonitrile to obtain a stock solution of 100 µg/mL. Prepare a series of calibration standards by diluting the stock solution with acetonitrile to concentrations ranging from 1 µg/mL to 50 µg/mL.

Sample Preparation: Dissolve the sample containing (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in acetonitrile to achieve a final concentration within the calibration range (e.g., 1 mg/mL). Filter the solution through a 0.45 µm syringe filter before injection.

Data Presentation

The following table summarizes the expected quantitative data from the analysis.

Table 2: Summary of Quantitative Data

Parameter	Expected Result
Retention Time (RT)	Approximately 8.5 min
Linearity (Correlation Coefficient, r²)	> 0.999
Precision (%RSD for replicate injections)	< 2.0%
Accuracy (% Recovery)	98.0% - 102.0%
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL

Mandatory Visualization

Caption: Experimental workflow for the HPLC analysis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Caption: Logical relationship of analytical parameters in the HPLC method.

Application Notes and Protocols for the Synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

Abstract

These application notes provide a comprehensive overview of the reaction mechanism and a detailed experimental protocol for the two-step synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol from vanillin. This compound is a key intermediate in the preparation of the renin inhibitor, Aliskiren.[1] The synthesis involves an initial Williamson ether synthesis to form a 3-methoxypropoxy ether linkage, followed by the reduction of the aldehyde functional group to a primary alcohol. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction and Overall Reaction Scheme

The formation of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is efficiently achieved through a two-step synthetic pathway starting from the readily available biosourced building block, vanillin.[2] The overall process can be summarized as follows:

• Step 1: Williamson Ether Synthesis. The phenolic hydroxyl group of vanillin (4-hydroxy-3-methoxybenzaldehyde) is alkylated with 1-bromo-3-methoxypropane under basic conditions to yield the intermediate, 4-methoxy-3-(3-methoxypropoxy)benzaldehyde.

• Step 2: Aldehyde Reduction. The aldehyde group of the intermediate is subsequently reduced to a primary alcohol using a mild reducing agent, such as sodium borohydride (NaBH₄), to yield the final product.[3][4]

The complete reaction pathway is illustrated below.

Figure 1: Overall two-step synthesis of the target compound from vanillin.

Step 1: Williamson Ether Synthesis

Reaction Mechanism

The Williamson ether synthesis is a classic organic reaction that proceeds via an Sₙ2 (bimolecular nucleophilic substitution) mechanism.[5][6]

• Deprotonation: A base, such as potassium carbonate (K₂CO₃), deprotonates the acidic phenolic hydroxyl group of vanillin. This generates a nucleophilic phenoxide ion.

• Nucleophilic Attack: The newly formed phenoxide ion attacks the electrophilic carbon atom of 1-bromo-3-methoxypropane. This attack occurs from the backside relative to the leaving group (bromide ion).[7]

• Displacement: In a concerted step, the carbon-oxygen bond forms simultaneously as the carbon-bromine bond breaks, displacing the bromide ion and forming the desired ether product.[7]

Figure 2: Logical flow of the Williamson ether synthesis mechanism.

Experimental Protocol: Synthesis of 4-methoxy-3-(3-methoxypropoxy)benzaldehyde

Materials and Equipment:

• Vanillin

• 1-bromo-3-methoxypropane

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with reflux condenser and nitrogen inlet

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add vanillin (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Add anhydrous DMF to dissolve the reactants, and begin stirring.

• Add 1-bromo-3-methoxypropane (1.1 eq) dropwise to the stirring mixture at room temperature.

• Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and pour it into cold water.

• Extract the aqueous mixture three times with diethyl ether.

• Combine the organic layers and wash sequentially with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to obtain 4-methoxy-3-(3-methoxypropoxy)benzaldehyde.

Step 2: Aldehyde Reduction

Reaction Mechanism

The reduction of the aldehyde to a primary alcohol is achieved through nucleophilic addition of a hydride (H⁻) ion from sodium borohydride (NaBH₄).[8]

• Nucleophilic Attack: The borohydride anion (BH₄⁻) serves as a source of hydride ions. One hydride ion attacks the electrophilic carbonyl carbon of the aldehyde.[8] This breaks the carbon-oxygen pi bond, pushing the electrons onto the oxygen atom and forming a tetracoordinate alkoxide intermediate.

• Protonation: The resulting alkoxide is then protonated by a protic solvent, such as ethanol or water, which is added during the reaction or workup.[8][9] This step yields the final benzyl alcohol product.

Figure 3: Logical flow of the sodium borohydride reduction mechanism.

Experimental Protocol: Synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

Materials and Equipment:

• 4-methoxy-3-(3-methoxypropoxy)benzaldehyde

• Sodium borohydride (NaBH₄)

• Ethanol

• 1M Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Erlenmeyer flask or round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 4-methoxy-3-(3-methoxypropoxy)benzaldehyde (1.0 eq) in ethanol in a flask equipped with a magnetic stirrer.[10]

• Cool the solution in an ice bath to 0-5 °C.[9]

• In small portions, carefully add sodium borohydride (1.0-1.5 eq) to the cooled, stirring solution. Maintain the temperature below 10 °C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC.[10]

• Once the reaction is complete, cool the flask again in an ice bath.

• Slowly and carefully quench the reaction by adding 1M HCl dropwise until the effervescence (hydrogen gas evolution) ceases and the solution is slightly acidic.[9]

• Remove the ethanol using a rotary evaporator.

• Extract the remaining aqueous solution three times with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure to yield the crude product.

• If necessary, purify the product by column chromatography on silica gel to obtain pure (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Data Presentation

Reactant and Product Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Vanillin	121-33-5	C₈H₈O₃	152.15
1-bromo-3-methoxypropane	36865-41-5	C₄H₉BrO	153.02
(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol	172900-74-2	C₁₂H₁₈O₄	226.27[1][11]

Representative Reaction Data

The following data are based on analogous reactions reported in the literature and represent typical expected outcomes.

Reaction Step	Starting Material	Product	Reagents	Yield (%)	Reference(s)
Williamson Ether Synthesis	Vanillyl Alcohol	4-(Isopropoxymethyl)-2-methoxyphenol	Isopropanol, Amberlyst-15	95%	[4]
Aldehyde Reduction	Vanillin	Vanillyl Alcohol	NaBH₄	49%	[4]

Complete Experimental Workflow

The following diagram outlines the complete workflow from starting materials to the final purified product, including reaction, workup, and purification stages.

Figure 4: Step-by-step experimental workflow for the two-step synthesis.

References

• 1. scbt.com [scbt.com]
• 2. Frontiers | Vanillin: A Promising Biosourced Building Block for the Preparation of Various Heterocycles [frontiersin.org]
• 3. studylib.net [studylib.net]
• 4. scispace.com [scispace.com]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. byjus.com [byjus.com]
• 8. homework.study.com [homework.study.com]
• 9. www1.udel.edu [www1.udel.edu]
• 10. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 11. 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol | C12H18O4 | CID 45108163 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note and Protocol for the Purification of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol by Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the purification of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, an intermediate in the synthesis of the renin inhibitor Aliskiren[1][2], using silica gel column chromatography. The methodology is designed to be a robust starting point for researchers, offering guidance on solvent system selection, column preparation, and fractionation to achieve high purity of the target compound.

Introduction

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol (CAS No. 172900-74-2) is a key building block in pharmaceutical synthesis[1]. Achieving high purity of this intermediate is critical for the successful synthesis of the final active pharmaceutical ingredient. Column chromatography is a widely used technique for the purification of organic compounds, separating components of a mixture based on their differential adsorption to a stationary phase.[3][4] This application note details a standard column chromatography procedure using silica gel as the stationary phase for the purification of the title compound.

Physicochemical Properties of the Target Compound

A summary of the key physicochemical properties of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is presented in Table 1. Understanding these properties is essential for developing an effective purification strategy.

Property	Value	Reference
CAS Number	172900-74-2	[1][5]
Molecular Formula	C₁₂H₁₈O₄	[1][6]
Molecular Weight	226.27 g/mol	[1][6]
Appearance	Not specified, likely an oil or low-melting solid
Polarity	Moderately polar due to the hydroxyl and ether functional groups

Table 1: Physicochemical Properties of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

Experimental Protocol

This protocol is divided into three main stages: Thin Layer Chromatography (TLC) for solvent system optimization, preparation of the chromatography column, and the purification procedure itself.

Part 1: Thin Layer Chromatography (TLC) for Solvent System Optimization

Thin Layer Chromatography (TLC) is a rapid and effective method to determine the optimal solvent system (mobile phase) for column chromatography.[7] The ideal solvent system should provide a good separation between the target compound and any impurities, with the target compound having a retention factor (Rf) of approximately 0.25-0.35.[7]

Materials:

• TLC plates (silica gel 60 F₂₅₄)

• Developing chamber

• Capillary tubes for spotting

• UV lamp for visualization

• Various solvents (e.g., hexane, ethyl acetate, dichloromethane)

Procedure:

• Prepare several eluent systems with varying polarities. A good starting point is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.

• Dissolve a small amount of the crude (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Using a capillary tube, spot the crude mixture onto the baseline of a TLC plate.[8]

• Place the TLC plate in a developing chamber containing the chosen eluent system, ensuring the solvent level is below the baseline.[7]

• Allow the solvent to ascend the plate until it is about 1 cm from the top.[8]

• Remove the plate and immediately mark the solvent front with a pencil.[8]

• Visualize the separated spots under a UV lamp.

• Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).[8]

• Adjust the solvent system ratio to achieve an Rf of ~0.25-0.35 for the target compound and good separation from other spots. Increasing the proportion of the more polar solvent (e.g., ethyl acetate) will increase the Rf values.

Table 2: Example TLC Solvent Systems

Solvent System (Hexane:Ethyl Acetate)	Expected Rf of Target Compound (Approximate)	Observations
9:1	< 0.1	Compound is highly retained. Increase polarity.
7:3	0.2 - 0.4	Potential for good separation. Optimize from this ratio.
1:1	> 0.6	Compound elutes too quickly. Decrease polarity.

Part 2: Column Chromatography

Materials:

• Glass chromatography column

• Silica gel (230-400 mesh)

• Sand (acid-washed)

• Cotton or glass wool

• Eluent system determined from TLC

• Collection tubes or flasks

Procedure:

• Column Preparation (Wet Packing Method):

  • Securely clamp the column in a vertical position.[9]

  • Place a small plug of cotton or glass wool at the bottom of the column to support the packing material.[3][9]

  • Add a small layer of sand over the plug.[9]

  • In a separate beaker, prepare a slurry of silica gel in the initial, least polar eluent.[3][9] The amount of silica gel should be 20-50 times the weight of the crude sample.[3]

  • Pour the slurry into the column, ensuring no air bubbles are trapped. Gently tap the column to aid in uniform packing.[9][10]

  • Allow the silica gel to settle, and then add a layer of sand on top to protect the surface.[9]

  • Drain the solvent until the level is just above the top layer of sand.[10]

• Sample Loading:

  • Dissolve the crude (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in a minimal amount of the eluent or a volatile solvent like dichloromethane.[9]

  • Carefully apply the sample solution to the top of the silica gel bed using a pipette.[4][10]

  • Alternatively, for less soluble samples, pre-adsorb the crude material onto a small amount of silica gel. Evaporate the solvent to obtain a dry, free-flowing powder, and then carefully add this to the top of the column.[10][11]

  • Drain the solvent until the sample has entered the silica gel.[10]

  • Gently add a small amount of fresh eluent to wash the sides of the column and ensure the sample is a narrow band at the top of the stationary phase.

• Elution and Fraction Collection:

  • Carefully fill the column with the eluent.

  • Begin eluting the column by opening the stopcock, collecting the eluate in fractions (e.g., 10-20 mL per fraction).

  • If a gradient elution is required (as determined by TLC showing impurities of very different polarities), start with the least polar solvent system and gradually increase the polarity by adding more of the polar solvent.

  • Monitor the separation by collecting small aliquots from the fractions and analyzing them by TLC.[12]

  • Combine the fractions that contain the pure desired product.

• Isolation of the Purified Compound:

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Workflow Diagram

References

• 1. scbt.com [scbt.com]
• 2. scbt.com [scbt.com]
• 3. web.uvic.ca [web.uvic.ca]
• 4. Column Chromatography: Principles and Applications | Phenomenex [phenomenex.com]
• 5. ivychem.com [ivychem.com]
• 6. 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol | C12H18O4 | CID 45108163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 9. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. Purification [chem.rochester.edu]
• 12. repository.up.ac.za [repository.up.ac.za]

Application Notes and Protocols: Derivatization of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a key intermediate in the synthesis of Aliskiren, a potent renin inhibitor used for the treatment of hypertension.[1][2] The derivatization of this benzyl alcohol is a critical step for various analytical and synthetic applications, including improving chromatographic separation, enabling mass spectrometric analysis, and creating novel analogues for drug discovery. These application notes provide detailed protocols for common derivatization reactions of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, including silylation, acylation, and etherification.

Key Derivatization Strategies

The primary site for derivatization on (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is the hydroxyl group of the benzyl alcohol. Common strategies involve the formation of silyl ethers, esters (acylation), and ethers. These modifications alter the polarity, volatility, and mass of the molecule, which is advantageous for different analytical and synthetic purposes.

Data Presentation: Comparison of Derivatization Methods

Derivatization Method	Reagent	Typical Reaction Time	Product Type	Key Advantages
Silylation	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)	1-2 hours	Trimethylsilyl (TMS) Ether	Increases volatility for GC-MS analysis.[3]
Acylation (Benzoylation)	Benzoyl Chloride	2-4 hours	Benzoate Ester	Enhances detection in HPLC-UV/MS.[4]
Acylation (Perfluoroacylation)	Perfluorooctanoyl Chloride	1 hour	Perfluorooctanoyl Ester	Improves GC separation and MS detection.[5]
Etherification (Williamson)	Alkyl Halide (e.g., Iodomethane)	12-24 hours	Alkyl Ether	Creates stable ether linkage for SAR studies.

Experimental Protocols

Protocol 1: Silylation for GC-MS Analysis

This protocol describes the formation of a trimethylsilyl (TMS) ether derivative to increase the volatility of the analyte for gas chromatography-mass spectrometry (GC-MS) analysis.

Materials and Reagents:

• (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Ethyl Acetate (HPLC grade)

• Hexane (HPLC grade)

• Internal Standard (IS) solution (e.g., 1 mg/mL Tetracosane in Ethyl Acetate)

• 2 mL GC vials with inserts and PTFE-lined caps

Procedure:

• Accurately weigh approximately 1.0 mg of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol into a 2 mL GC vial.

• Add 100 µL of anhydrous pyridine to dissolve the sample.

• Add 100 µL of BSTFA with 1% TMCS to the vial.

• If using an internal standard, add 10 µL of the IS solution.

• Cap the vial tightly and heat at 60°C for 1 hour.

• Cool the vial to room temperature. The sample is now ready for GC-MS analysis.

Expected Results:

The formation of the TMS ether derivative can be confirmed by a characteristic mass increase of 72 Da in the mass spectrum. The resulting derivative will have a significantly lower retention time in a non-polar GC column compared to the underivatized alcohol.

Protocol 2: Benzoylation for HPLC-UV/MS Analysis

This protocol details the esterification of the hydroxyl group with benzoyl chloride, which introduces a UV-active chromophore, enhancing detection by HPLC-UV and providing a characteristic mass shift for LC-MS analysis.[4]

Materials and Reagents:

• (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

• Benzoyl Chloride

• Dichloromethane (DCM, anhydrous)

• Pyridine (anhydrous) or 4-Dimethylaminopyridine (DMAP)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve approximately 10 mg of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in 2 mL of anhydrous DCM in a round-bottom flask.

• Add 1.2 equivalents of anhydrous pyridine or a catalytic amount of DMAP.

• Cool the mixture to 0°C in an ice bath.

• Slowly add 1.1 equivalents of benzoyl chloride dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Quench the reaction by adding 5 mL of saturated NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer twice with 10 mL of DCM.

• Combine the organic layers, wash with 10 mL of brine, and dry over anhydrous MgSO₄.

• Filter the solution and evaporate the solvent under reduced pressure to yield the crude benzoate ester.

• Purify the product by column chromatography on silica gel if necessary.

Expected Results:

Successful benzoylation will result in the formation of a benzoate ester. This can be confirmed by ¹H NMR spectroscopy (appearance of aromatic protons from the benzoyl group) and mass spectrometry (mass increase of 104 Da).

Visualizations

Caption: General workflow for the derivatization of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Caption: Simplified synthetic pathway from the starting material to Aliskiren.

References

• 1. researchgate.net [researchgate.net]
• 2. scbt.com [scbt.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Gas chromatographic-mass spectrometric identification and quantitation of benzyl alcohol in serum after derivatization with perfluorooctanoyl chloride: a new derivative - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of Methoxy-Substituted Phenylmethanols in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of methoxy-substituted phenylmethanols in medicinal chemistry. It includes detailed application notes, experimental protocols for key biological assays, and a summary of their therapeutic potential. The information is intended to serve as a valuable resource for researchers and professionals involved in drug discovery and development.

Application Notes

Methoxy-substituted phenylmethanols, a class of organic compounds characterized by a phenylmethanol core with one or more methoxy groups attached to the phenyl ring, have garnered significant attention in medicinal chemistry. The presence of the methoxy group can profoundly influence the physicochemical properties of these molecules, such as lipophilicity, metabolic stability, and receptor-binding affinity, thereby modulating their biological activities.[1] These compounds have demonstrated a wide spectrum of pharmacological effects, including antioxidant, anti-inflammatory, anticancer, and antimicrobial activities.

Antioxidant Activity: Many methoxy-substituted phenolic compounds are known for their potent antioxidant properties.[2] They can act as free radical scavengers, donating a hydrogen atom to neutralize reactive oxygen species (ROS), which are implicated in a variety of diseases, including cancer and neurodegenerative disorders.[3] Vanillyl alcohol (4-hydroxy-3-methoxybenzyl alcohol) is a well-studied example that exhibits significant antioxidant capacity.[3][4]

Anti-inflammatory Activity: A key area of investigation for these compounds is their anti-inflammatory potential. Certain methoxy-substituted phenylmethanols have been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme responsible for the production of pro-inflammatory prostaglandins.[5][6] By selectively inhibiting COX-2, these compounds can reduce inflammation with potentially fewer gastrointestinal side effects compared to non-selective NSAIDs.[7]

Anticancer Activity: The cytotoxic effects of methoxy-substituted phenylmethanols against various cancer cell lines have been reported.[8] Their mechanisms of action are diverse and can include the induction of apoptosis, inhibition of cell proliferation, and interference with signaling pathways crucial for cancer cell survival. For instance, some derivatives have shown cytotoxic activity against breast cancer cell lines like MCF-7.[8]

Antimicrobial Activity: Several methoxy-substituted compounds have demonstrated broad-spectrum antimicrobial activity against various bacteria and fungi.[9][10] Anisyl alcohol (4-methoxybenzyl alcohol) is one such compound that has been investigated for its antimicrobial properties.[11] The lipophilicity conferred by the methoxy group can facilitate the passage of these molecules through microbial cell membranes.

Quantitative Data Summary

The following tables summarize the quantitative biological activity data for selected methoxy-substituted phenylmethanols and related compounds.

Table 1: Antioxidant Activity of Methoxy-Substituted Phenylmethanols

Compound	Assay	IC50 (µg/mL)	Reference
Vanillyl Alcohol	DPPH Radical Scavenging	0.59 - 0.81	[3]
Vanillin	DPPH Radical Scavenging	0.81	[3]
4-Methoxybenzyl alcohol (Anisyl alcohol)	-	-	-
3,5-Dihydroxy-4-methoxybenzyl alcohol	-	-	[12]

Note: IC50 is the concentration of the compound required to scavenge 50% of the DPPH radicals.

Table 2: Cytotoxicity of Methoxy-Substituted Phenylmethanols

Compound	Cell Line	CC50 (µg/mL)	Reference
6-Allyl-3-(4-methoxybenzyl-8-methoxy-3,4-dihydro-2H-benzo[e]1,3 oxazine	MCF-7	22.5 ± 0.20	[8]
4-Allyl-2-methoxy-6-(4-methoxybenzyl)aminomethylphenol	MCF-7	24.6 ± 0.92	[8]

Note: CC50 is the concentration of the compound that causes a 50% reduction in cell viability.[13]

Table 3: Anti-inflammatory Activity of Methoxy-Substituted Compounds

Compound	Assay	IC50 (µM)	Reference
Diethyl 3-(4-cyanobenzoyl)-7-methoxyindolizine-1,2-dicarboxylate	COX-2 Inhibition	5.84	[14]
Diethyl 3-(3-methoxybenzoyl)-7-methoxyindolizine-1,2-dicarboxylate	COX-2 Inhibition	8.49	[14]
(2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-(4-methoxyphenyl)butanal	COX-2 Inhibition	0.74	[5]
(2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-(4-methoxyphenyl)butanoic acid	COX-2 Inhibition	0.69	[5]

Note: IC50 is the concentration of the compound required to inhibit 50% of the enzyme activity.

Table 4: Antimicrobial Activity of Methoxy-Substituted Compounds

Compound	Microorganism	MIC (µg/mL)	Reference
Anisyl alcohol	Escherichia coli	-	[11]
Anisyl alcohol	Staphylococcus aureus	-	[9]
2-{4-[(4-chlorophenyl)sulfonyl]phenyl}-1,3-oxazol-5(4H)-one derivative	E. coli ATCC 25922	28.1	[15]

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Experimental Protocols

Detailed methodologies for key experiments cited in the application notes are provided below.

Protocol 1: DPPH Radical Scavenging Assay for Antioxidant Activity

Principle: This assay is based on the reduction of the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical by an antioxidant. The purple DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, and the change in absorbance is measured spectrophotometrically.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (spectroscopic grade)

• Test compounds (methoxy-substituted phenylmethanols)

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in an amber-colored bottle to protect it from light.

• Preparation of Test Samples: Prepare a stock solution of the test compound in methanol (e.g., 1 mg/mL). From the stock solution, prepare serial dilutions to obtain a range of concentrations.

• Assay:

  • In a 96-well microplate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of the test compounds or ascorbic acid to the wells.

  • For the blank, add 100 µL of methanol instead of the test sample.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: The IC50 value, the concentration of the sample that causes 50% inhibition of the DPPH radical, is determined by plotting the percentage of inhibition against the sample concentration.

Protocol 2: MTT Assay for Cytotoxicity

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Materials:

• MTT solution (5 mg/mL in PBS)

• Cell culture medium

• Test compounds

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 24-48 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate gently for 15 minutes.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: The percentage of cell viability is calculated as: % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

• CC50 Determination: The CC50 value, the concentration of the compound that reduces cell viability by 50%, is determined from the dose-response curve.[13]

Protocol 3: General Synthesis of Methoxy-Substituted Phenylmethanols

Principle: A common and straightforward method for the synthesis of substituted benzyl alcohols is the reduction of the corresponding substituted benzaldehydes using a reducing agent such as sodium borohydride (NaBH₄).

Materials:

• Substituted methoxybenzaldehyde (e.g., vanillin, anisaldehyde)

• Sodium borohydride (NaBH₄)

• Ethanol or Methanol

• Hydrochloric acid (HCl), dilute solution

• Distilled water

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution: In a round-bottom flask, dissolve the methoxy-substituted benzaldehyde (1 equivalent) in ethanol or methanol with stirring.

• Reduction: Cool the solution in an ice bath. Slowly add sodium borohydride (NaBH₄) (typically 1.1 to 1.5 equivalents) portion-wise to the stirred solution. The reaction is exothermic.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture in an ice bath and slowly add dilute HCl to quench the excess NaBH₄ and neutralize the reaction mixture.

• Extraction: Extract the product into an organic solvent such as ethyl acetate. Wash the organic layer with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude phenylmethanol.

• Purification: The crude product can be purified by recrystallization or column chromatography to yield the pure methoxy-substituted phenylmethanol.

Mandatory Visualizations

Signaling Pathway Diagram

The following diagram illustrates the lipopolysaccharide (LPS)-induced signaling pathway leading to the expression of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. Methoxy-substituted phenylmethanols can potentially inhibit this pathway at the level of COX-2.

Caption: LPS-induced COX-2 expression pathway and potential inhibition.

Experimental Workflow Diagram

The following diagram outlines a general workflow for the synthesis and biological evaluation of methoxy-substituted phenylmethanols.

Caption: Workflow for synthesis and evaluation of phenylmethanols.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. In vivo Antibacterial Activity of Star Anise (Illicium verum Hook.) Extract Using Murine MRSA Skin Infection Model in Relation to Its Metabolite Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antimicrobial properties and mechanism of volatile isoamyl acetate, a main flavour component of Japanese sake (Ginjo-shu) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. CC50/IC50 Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 14. Crystallography, Molecular Modeling, and COX-2 Inhibition Studies on Indolizine Derivatives [mdpi.com]
• 15. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol (CAS 172900-74-2)

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol, a key intermediate in the production of Aliskiren.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol?

The most prevalent laboratory and industrial synthesis method is the reduction of 3-(3-Methoxypropoxy)-4-methoxybenzaldehyde. This transformation is typically achieved using a chemical reducing agent or through catalytic hydrogenation.

Q2: What are the potential side products I might encounter during the synthesis?

Several side products can form depending on the reaction conditions and the purity of the starting materials. The most common impurities are summarized in the table below.

Q3: How can I minimize the formation of these side products?

To minimize side product formation, it is crucial to control the reaction temperature, use high-purity starting materials and reagents, and ensure an inert atmosphere if using sensitive reducing agents. Careful monitoring of the reaction progress by techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is also recommended to determine the optimal reaction time.

Q4: What purification methods are effective for removing these side products?

The primary methods for purifying 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol include column chromatography on silica gel and recrystallization. The choice of solvent for recrystallization will depend on the specific impurities present.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol.

Issue	Potential Cause	Recommended Solution
Incomplete reaction (starting material remains)	1. Insufficient reducing agent.2. Low reaction temperature.3. Deactivated catalyst (for hydrogenation).	1. Use a slight excess of the reducing agent (e.g., 1.1-1.5 equivalents).2. Gradually increase the reaction temperature while monitoring the reaction.3. Use fresh, high-quality catalyst.
Formation of an unknown impurity with a higher Rf value on TLC	This could be the corresponding carboxylic acid due to over-oxidation of the starting aldehyde or the product alcohol.	Ensure the starting aldehyde is pure and the reaction is protected from air, especially if conducted over a prolonged period.
Formation of a non-polar impurity	This may be a dimeric ether formed by the condensation of two molecules of the product alcohol under acidic conditions.	Maintain a neutral or slightly basic pH during the work-up procedure. Avoid strong acids.
Low yield after purification	1. Product loss during work-up and extraction.2. Inefficient purification method.	1. Ensure complete extraction by using an adequate amount of an appropriate organic solvent.2. Optimize the solvent system for column chromatography or select a more suitable solvent for recrystallization.

Potential Side Products in the Synthesis of CAS 172900-74-2

Side Product Name	Chemical Structure	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Reason for Formation
3-(3-Methoxypropoxy)-4-methoxybenzaldehyde	C₁₂H₁₆O₄	172900-75-3	C₁₂H₁₆O₄	224.25	Incomplete reduction of the starting material.
3-(3-Methoxypropoxy)-4-methoxybenzoic acid	C₁₂H₁₆O₅	Not readily available	C₁₂H₁₆O₅	240.25	Oxidation of the starting aldehyde or the product alcohol.
Bis(4-methoxy-3-(3-methoxypropoxy)benzyl) ether	C₂₄H₃₄O₇	Not readily available	C₂₄H₃₄O₇	434.52	Acid-catalyzed self-condensation of the product alcohol.

Experimental Protocols

Protocol 1: Reduction of 3-(3-Methoxypropoxy)-4-methoxybenzaldehyde using Sodium Borohydride

This protocol describes a general procedure for the reduction of the aldehyde to the corresponding benzyl alcohol using sodium borohydride, a mild and selective reducing agent.

Materials:

• 3-(3-Methoxypropoxy)-4-methoxybenzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and Hexane for elution

Procedure:

• Dissolve 3-(3-Methoxypropoxy)-4-methoxybenzaldehyde (1.0 eq) in methanol in a round-bottom flask at room temperature.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.1 eq) portion-wise to the stirred solution, maintaining the temperature below 5 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Quench the reaction by slowly adding 1M HCl at 0 °C until the pH is ~6-7.

• Remove the methanol under reduced pressure.

• Add water to the residue and extract the product with dichloromethane (3 x volumes).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford pure 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol.

Visualizations

Technical Support Center: Optimization of Aliskiren Intermediate Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Aliskiren intermediates.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of Aliskiren intermediates, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low Yield in Grignard Reaction for C-C Bond Formation

Question: We are experiencing low yields during the Grignard reaction between a lactone intermediate and a substituted benzylmagnesium halide. What are the potential causes and how can we improve the yield?

Answer: Low yields in this Grignar reaction can stem from several factors. Here's a troubleshooting guide:

• Purity of Magnesium and Solvent: The Grignard reagent is highly sensitive to moisture and air. Ensure that the magnesium turnings are fresh and activated, and that all solvents (typically THF or diethyl ether) are rigorously dried and deoxygenated.

• Initiation of Grignard Reagent Formation: Difficulty in initiating the reaction is a common issue.[1] A small crystal of iodine or a few drops of 1,2-dibromoethane can be added to activate the magnesium surface. Gentle heating may also be necessary, but runaway reactions should be avoided.

• Side Reactions: The Grignard reagent can act as a base, leading to enolization of the lactone and other side reactions.[2] Maintaining a low reaction temperature (e.g., -78 °C to 0 °C) during the addition of the lactone can minimize these side reactions.

• Quality of the Benzyl Halide: The purity of the substituted benzyl halide is crucial. Impurities can inhibit the formation of the Grignard reagent. Purification of the halide by distillation or chromatography may be necessary.

• Reaction with the Ester Group: Grignard reagents can react twice with esters, which can be a competing pathway if the lactone ring-opens to an ester.[3] Using a 1:1 stoichiometry of the Grignard reagent to the lactone is critical. A slow, dropwise addition of the lactone to the Grignard solution is recommended to avoid local excess of the reagent.

Issue 2: Poor Diastereoselectivity in Asymmetric Hydrogenation

Question: Our asymmetric hydrogenation of an unsaturated intermediate to introduce a chiral center is resulting in a low diastereomeric excess (d.e.). How can we improve the stereoselectivity?

Answer: Achieving high diastereoselectivity in asymmetric hydrogenation is dependent on the catalyst system, substrate, and reaction conditions. Consider the following optimization strategies:

• Catalyst and Ligand Screening: The choice of the metal catalyst (e.g., Rhodium, Ruthenium, Iridium) and the chiral ligand is paramount.[4][5] A screening of different commercially available chiral phosphine or phosphoramidite ligands is highly recommended. For instance, iridium catalysts with N,P-ligands have shown high enantioselectivity in the hydrogenation of allylic alcohols for Aliskiren synthesis.[4]

• Solvent Effects: The polarity and coordinating ability of the solvent can significantly influence the stereochemical outcome. A screening of solvents such as methanol, ethanol, dichloromethane, and toluene should be performed.

• Hydrogen Pressure and Temperature: These parameters can affect both the reaction rate and the selectivity. Generally, lower temperatures favor higher selectivity. The effect of hydrogen pressure is system-dependent and should be optimized.

• Additives: The addition of certain additives can enhance selectivity. For example, in some Rh-catalyzed hydrogenations, the addition of a non-chiral phosphine ligand to a chiral phosphoramidite catalyst has been shown to dramatically improve both the rate and enantioselectivity.

• Substrate Purity: Impurities in the substrate can sometimes poison the catalyst or interfere with the chiral induction. Ensure the starting material is of high purity.

Issue 3: Low E/Z Selectivity in Julia-Kocienski Olefination

Question: We are using a Julia-Kocienski olefination to form a key double bond in an Aliskiren intermediate, but we are obtaining a mixture of E and Z isomers with poor selectivity. How can we favor the desired E-isomer?

Answer: The E/Z selectivity of the Julia-Kocienski olefination is influenced by the nature of the sulfone, the aldehyde, the base, and the reaction conditions.[6][7] To enhance the formation of the E-isomer, consider the following:

• Choice of Heterocyclic Sulfone: The choice of the heterocyclic group on the sulfone is critical. While benzothiazolyl (BT) sulfones are common, 1-phenyl-1H-tetrazol-5-yl (PT) sulfones often provide higher E-selectivity.[7]

• Base and Solvent System: The combination of the base and solvent plays a crucial role. For high E-selectivity, non-polar solvents like THF or toluene are often preferred with bases such as lithium hexamethyldisilazide (LHMDS) or potassium hexamethyldisilazide (KHMDS).

• Temperature: The reaction is typically performed at low temperatures (-78 °C) to control the initial addition step.

• Cation Effects: The nature of the cation can influence the transition state geometry. Using potassium bases (like KHMDS) can sometimes favor the E-isomer more than lithium or sodium bases.

• Aldehyde Structure: The steric bulk of the aldehyde can also impact selectivity. While this is inherent to the synthetic route, understanding its potential influence is important.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in the synthesis of Aliskiren intermediates and how can they be minimized?

A1: Common impurities include unreacted starting materials, by-products from side reactions, and diastereomers.[8] For example, in steps involving Grignard reactions, by-products from enolization or double addition can occur. In stereoselective reactions, the undesired stereoisomers are major impurities. To minimize these:

• Reaction Monitoring: Closely monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure complete conversion of starting materials.

• Optimized Conditions: Adhere to optimized reaction conditions (temperature, stoichiometry, addition rates) to suppress side reactions.

• Purification: Employ efficient purification techniques such as column chromatography or crystallization to remove impurities. For oily intermediates, column chromatography is often necessary.

Q2: Many of the Aliskiren intermediates are described as oils. What are the best practices for their purification?

A2: The purification of oily intermediates can be challenging. The primary method is column chromatography. Here are some best practices:

• Solvent System Selection: Carefully select the eluent system for column chromatography using TLC to achieve good separation between the desired product and impurities. A gradient elution may be necessary.

• Silica Gel Quality: Use high-quality silica gel with a suitable mesh size for good resolution.

• Loading Technique: Load the crude oil onto the column adsorbed onto a small amount of silica gel (dry loading) for better separation.

• Alternative Techniques: If column chromatography is insufficient, consider techniques like preparative HPLC or Simulated Moving Bed (SMB) chromatography for difficult separations, especially for diastereomers.

Q3: How can we monitor the progress of the reactions effectively?

A3: Effective reaction monitoring is crucial for optimizing yields and minimizing impurities.

• TLC: Thin Layer Chromatography is a quick and simple method for qualitative monitoring of the disappearance of starting materials and the appearance of products.

• HPLC: High-Performance Liquid Chromatography provides quantitative data on the consumption of reactants and the formation of products and by-products. Developing a suitable HPLC method early in the process is highly beneficial.[9][10]

• LC-MS: Liquid Chromatography-Mass Spectrometry can be used to identify the mass of the product and key intermediates, confirming the progress of the reaction.

Q4: What are the key safety precautions to consider during the synthesis of Aliskiren intermediates?

A4: Standard laboratory safety practices should always be followed. Specific considerations for Aliskiren synthesis include:

• Grignard Reagents: These are highly reactive and pyrophoric. They must be handled under an inert atmosphere (nitrogen or argon) and away from moisture.

• Azide Reagents: Sodium azide and other azide compounds are toxic and potentially explosive, especially upon heating or in the presence of certain metals. Handle with care and follow appropriate safety protocols.

• Solvents: Many organic solvents used are flammable and toxic. Work in a well-ventilated fume hood and use appropriate personal protective equipment (PPE).

• Strong Bases and Acids: Handle strong bases (e.g., n-BuLi, LHMDS) and acids with caution, as they are corrosive.

Data Presentation

Table 1: Optimization of Asymmetric Hydrogenation for a Key Aliskiren Intermediate

Entry	Catalyst (mol%)	Ligand	Solvent	H₂ Pressure (bar)	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)
1	[Rh(COD)₂]BF₄ (1)	(S)-BINAP	MeOH	20	25	95	85
2	[Rh(COD)₂]BF₄ (1)	(S,S)-Chiraphos	DCM	20	25	92	88
3	[Ir(COD)Cl]₂ (0.5)	(S)-SEGPHOS	MeOH	50	40	98	97
4	[Ir(COD)Cl]₂ (0.5)	(R)-PhanePhos	Toluene	50	40	96	93

Note: This table is a representative example based on typical optimization studies for asymmetric hydrogenation reactions. Actual results may vary depending on the specific substrate and detailed experimental conditions.

Table 2: Influence of Base and Solvent on E/Z Selectivity in a Julia-Kocienski Olefination

Entry	Sulfone	Base (equiv)	Solvent	Temperature (°C)	E:Z Ratio
1	BT-Sulfone	n-BuLi (1.1)	THF	-78	85:15
2	BT-Sulfone	LHMDS (1.1)	THF	-78	90:10
3	PT-Sulfone	KHMDS (1.1)	Toluene	-78	>95:5
4	PT-Sulfone	NaHMDS (1.1)	DME	-78	92:8

BT = Benzothiazolyl, PT = 1-phenyl-1H-tetrazol-5-yl. This table illustrates general trends in Julia-Kocienski olefination. The optimal conditions should be determined experimentally for each specific substrate.

Experimental Protocols

Protocol 1: General Procedure for Asymmetric Hydrogenation

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the catalyst precursor (e.g., [Ir(COD)Cl]₂) and the chiral ligand.

• Add the degassed solvent and stir the mixture at room temperature for 30 minutes to form the active catalyst.

• In a separate flask, dissolve the unsaturated intermediate in the degassed solvent.

• Transfer the substrate solution to the catalyst solution via cannula.

• Pressurize the reaction vessel with hydrogen gas to the desired pressure.

• Stir the reaction mixture at the specified temperature and monitor the reaction progress by HPLC.

• Upon completion, carefully vent the hydrogen gas and concentrate the reaction mixture under reduced pressure.

• Purify the product by column chromatography on silica gel.

Protocol 2: General Procedure for Julia-Kocienski Olefination

• To a flame-dried round-bottom flask under an inert atmosphere, dissolve the sulfone intermediate in anhydrous solvent (e.g., THF).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of the base (e.g., LHMDS in THF) dropwise. Stir the resulting solution for 30-60 minutes at -78 °C.

• In a separate flask, dissolve the aldehyde intermediate in the anhydrous solvent.

• Add the aldehyde solution dropwise to the solution of the deprotonated sulfone at -78 °C.

• Stir the reaction mixture at -78 °C and monitor its progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: A generalized experimental workflow for the synthesis of an Aliskiren intermediate.

Caption: A logical troubleshooting guide for addressing low reaction yields.

References

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. WO2012021446A2 - Process for preparing aliskiren and its intermediates - Google Patents [patents.google.com]
• 4. Formal total synthesis of aliskiren - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 6. Julia-Kocienski Reaction-Based 1,3-Diene Synthesis: Aldehyde-Dependent (E,E/E,Z)-Selectivity [organic-chemistry.org]
• 7. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. jddtonline.info [jddtonline.info]

Technical Support Center: Purification of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the purification of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol. The information is intended for researchers, scientists, and professionals in drug development who may encounter challenges during their experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol?

A1: While specific impurities depend on the synthetic route, common contaminants for this class of compound may include unreacted starting materials, over-oxidized products (e.g., the corresponding aldehyde or carboxylic acid), and byproducts from side reactions. The table below summarizes potential impurities and their likely characteristics.

Potential Impurity	Structure	Typical Polarity	Notes
Vanillin	More Polar	A common starting material.
3-Methoxypropoxybenzene	Less Polar	A potential byproduct from the etherification step.
4-Methoxy-3-(3-methoxypropoxy)benzaldehyde	More Polar	An oxidation byproduct of the target molecule.
Unreacted Alkylating Agent	Varies	Varies	Depends on the specific reagent used.

Q2: Which purification techniques are most effective for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol?

A2: The choice of purification method depends on the scale of the reaction and the nature of the impurities. Flash column chromatography is generally effective for removing both more and less polar impurities. Recrystallization can also be a viable option if a suitable solvent system is identified and the crude product has relatively high purity.

Q3: What are the key considerations for developing a column chromatography method for this compound?

A3: For effective separation, a systematic approach to methods development is recommended. Start with Thin Layer Chromatography (TLC) to screen different solvent systems. A good mobile phase will provide a retention factor (Rf) of 0.2-0.4 for the target compound. Given the polarity of the molecule, a solvent system such as a mixture of ethyl acetate and hexanes is a good starting point.

Troubleshooting Guide

Problem 1: My compound is "oiling out" during recrystallization instead of forming crystals.

Answer: "Oiling out" typically occurs when the compound is not sufficiently soluble in the hot solvent or when the solution is cooled too quickly. To address this, you can try the following:

• Use a different solvent or a co-solvent system: A solvent in which the compound has slightly lower solubility at elevated temperatures might be more effective. Alternatively, adding a miscible "anti-solvent" (a solvent in which the compound is poorly soluble) dropwise to the hot solution until it becomes slightly turbid can induce crystallization upon cooling.

• Slower Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath or refrigerator.

• Scratching: Gently scratching the inside of the flask with a glass rod at the surface of the solution can create nucleation sites for crystal growth.

• Seeding: If you have a small amount of pure crystalline material, adding a "seed crystal" to the cooled, saturated solution can initiate crystallization.

Problem 2: I am seeing co-elution of my product with an impurity during column chromatography.

Answer: Co-elution suggests that the chosen solvent system does not provide adequate separation. Here are some steps to improve resolution:

• Optimize the Mobile Phase: If the impurity is more polar, decrease the polarity of the mobile phase (e.g., decrease the percentage of ethyl acetate in a hexane/ethyl acetate system). If the impurity is less polar, a slight increase in polarity may help.

• Change the Stationary Phase: If optimizing the mobile phase is unsuccessful, consider using a different stationary phase. For instance, if you are using silica gel, switching to alumina or a bonded-phase silica (like diol or cyano) could alter the selectivity.

• Consider an Alternative Technique: If chromatographic separation remains challenging, techniques like preparative HPLC with a different column chemistry might be necessary for high-purity isolation.

Quantitative Data Summary

The following table provides a hypothetical comparison of purification outcomes for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol using different techniques.

Purification Method	Scale (g)	Typical Recovery (%)	Purity (by HPLC, %)	Primary Impurity Removed
Flash Chromatography (Silica)	1-10	75-90	>98	Polar and non-polar byproducts
Recrystallization (Ethanol/Water)	5-50	60-80	>99 (if successful)	Primarily less soluble impurities
Preparative HPLC (C18)	<1	50-70	>99.5	Close-eluting impurities

Experimental Protocols

Protocol 1: Flash Column Chromatography

• Slurry Preparation: Adsorb the crude (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol onto a small amount of silica gel.

• Column Packing: Pack a glass column with silica gel using a suitable solvent system (e.g., 20% ethyl acetate in hexanes).

• Loading: Carefully load the adsorbed crude material onto the top of the packed column.

• Elution: Begin elution with the chosen solvent system, collecting fractions.

• Monitoring: Monitor the fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Protocol 2: Recrystallization

• Dissolution: Dissolve the crude product in a minimal amount of a suitable hot solvent (e.g., isopropanol or ethanol).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration.

• Cooling: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath can increase the yield.

• Crystal Collection: Collect the formed crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Visualizations

Caption: Experimental workflow for synthesis and purification.

Technical Support Center: Degradation of (4--Methoxy-3-(3-methoxypropoxy)phenyl)methanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the degradation pathways of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Frequently Asked Questions (FAQs)

Q1: What are the expected primary degradation pathways for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol?

A1: Based on studies of structurally similar compounds like veratryl alcohol, the primary degradation of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is expected to occur via two main enzymatic pathways:

• Oxidation of the benzylic alcohol: The primary alcohol group is oxidized to an aldehyde, forming (4-Methoxy-3-(3-methoxypropoxy)phenyl)formaldehyde. This reaction is often catalyzed by enzymes such as vanillyl-alcohol oxidase (VAO).

• Demethoxylation and ring cleavage: Lignin peroxidase (LiP) and other peroxidases can catalyze the one-electron oxidation of the aromatic ring, leading to the formation of a cation radical.[1] This can be followed by various reactions, including demethoxylation and subsequent aromatic ring cleavage.

Q2: What are the common challenges encountered when studying the degradation of this compound?

A2: Researchers may encounter several challenges, including:

• Enzyme instability: Peroxidases like LiP can be inactivated by hydrogen peroxide, a necessary cofactor.[2]

• Low degradation rates: The compound may be resistant to degradation under certain conditions.

• Identification of intermediates: Degradation can produce a complex mixture of transient intermediates and final products that are difficult to separate and identify.

• Matrix effects: The experimental matrix (e.g., culture medium, buffer components) can interfere with analytical methods.

Q3: How can I improve the stability of lignin peroxidase (LiP) in my experiments?

A3: Veratryl alcohol, a compound structurally similar to yours, is known to protect LiP from inactivation by hydrogen peroxide.[2] Consider adding a small amount of veratryl alcohol to your reaction mixture. It can act as a redox mediator and protect the enzyme, potentially enhancing the degradation of your target compound.

Q4: What analytical techniques are most suitable for monitoring the degradation of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol and its products?

A4: A combination of chromatographic and spectroscopic techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with UV detection is a robust method for separating and quantifying the parent compound and its degradation products.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is useful for identifying volatile degradation products. Derivatization may be necessary for non-volatile compounds.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides high sensitivity and selectivity for identifying and quantifying a wide range of degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for the structural elucidation of unknown degradation products.

Troubleshooting Guides

Issue	Possible Cause	Suggested Solution
No degradation observed	Inactive enzyme	- Verify enzyme activity with a known substrate (e.g., veratryl alcohol for LiP or VAO).- Ensure proper buffer pH and temperature.- Check for the presence of inhibitors in your reaction mixture.
Inappropriate reaction conditions	- Optimize the concentration of H2O2 (for peroxidases).- Vary the enzyme concentration.- Adjust the pH and temperature of the reaction.
Low yield of degradation products	Sub-optimal enzyme-substrate ratio	- Titrate the enzyme and substrate concentrations to find the optimal ratio.
Product inhibition	- Monitor the reaction over time and consider removing products as they are formed, if feasible.
Inefficient electron transfer (for LiP)	- Add a redox mediator like veratryl alcohol.[2]
Poor reproducibility	Inconsistent H2O2 concentration	- Prepare fresh H2O2 solutions for each experiment and accurately determine their concentration.
Variable enzyme activity	- Use a single batch of enzyme for a series of experiments or standardize the activity of different batches.
Sample handling errors	- Ensure consistent sample preparation and injection volumes for analytical instruments.
Difficulty in identifying degradation products	Co-elution of peaks in chromatography	- Optimize the chromatographic method (e.g., change the gradient, column, or mobile phase).
Low concentration of products	- Concentrate the sample before analysis.- Use a more sensitive detector (e.g., mass spectrometry).

Experimental Protocols

Protocol 1: In Vitro Degradation using Lignin Peroxidase (LiP)

• Reaction Mixture Preparation:

  • Prepare a 50 mM sodium tartrate buffer (pH 3.0).

  • Prepare a 10 mM stock solution of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in a suitable solvent (e.g., methanol or DMSO).

  • Prepare a 2 mM H2O2 solution in water.

• Enzymatic Reaction:

  • In a microcentrifuge tube, combine:

    • 880 µL of 50 mM sodium tartrate buffer (pH 3.0)

    • 10 µL of 10 mM (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol stock solution (final concentration: 100 µM)

    • 10 µL of Lignin Peroxidase solution (e.g., 1 µM final concentration)

  • Initiate the reaction by adding 100 µL of 2 mM H2O2 (final concentration: 200 µM).

  • Incubate the reaction at room temperature.

• Sample Analysis:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Quench the reaction by adding an equal volume of methanol or acetonitrile.

  • Centrifuge the sample to precipitate the enzyme.

  • Analyze the supernatant by HPLC to monitor the disappearance of the parent compound and the formation of products.

Protocol 2: Forced Degradation Study (Oxidative)

• Sample Preparation:

  • Dissolve (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in a suitable solvent to a final concentration of 1 mg/mL.

• Stress Conditions:

  • To 1 mL of the sample solution, add 100 µL of 3% hydrogen peroxide.

  • Incubate the mixture at a controlled temperature (e.g., 50°C) for a specified period (e.g., 24 hours).

  • Protect the sample from light if photolytic degradation is also being studied.

• Analysis:

  • After the incubation period, dilute the sample with the mobile phase to an appropriate concentration for analysis.

  • Analyze the stressed sample by a stability-indicating HPLC method to separate the parent compound from its degradation products.

  • Use a photodiode array (PDA) detector to obtain UV spectra of the peaks for purity assessment and identification.

Visualizations

Caption: Proposed degradation pathways of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

References

• 1. Nitration of veratryl alcohol by lignin peroxidase and tetranitromethane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. edepot.wur.nl [edepot.wur.nl]

Technical Support Center: Purification of 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol. The following sections offer solutions to common purification challenges encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the most common impurities in a synthesis of 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol?

A1: Based on a typical Williamson ether synthesis route, the most probable impurities include:

• Unreacted Starting Materials: Vanillyl alcohol (4-hydroxy-3-methoxybenzyl alcohol) and 1-bromo-3-methoxypropane.

• Elimination By-product: 3-methoxypropene, formed from the elimination reaction of 1-bromo-3-methoxypropane.

• Over-alkylation Product: A bis-ether formed by the reaction of the product with another molecule of 1-bromo-3-methoxypropane.

• Residual Base: Such as potassium carbonate or sodium hydroxide, used to deprotonate the vanillyl alcohol.

• Solvent Residues: From the reaction and workup steps (e.g., DMF, ethyl acetate, hexanes).

Q2: My crude product is an oil. How can I purify it?

A2: If your product is an oil, column chromatography is the most suitable purification method. Recrystallization is only effective for solid compounds.

Q3: I performed a column chromatography, but the separation between my product and an impurity is poor. What can I do?

A3: Poor separation in column chromatography can be addressed by:

• Optimizing the Solvent System: If you are using a standard solvent system like ethyl acetate/hexanes, you can try increasing the polarity gradually. For polar aromatic compounds, adding a small amount of a more polar solvent like methanol can improve separation.

• Changing the Stationary Phase: If optimizing the mobile phase doesn't work, consider using a different stationary phase. Alumina can be a good alternative to silica gel, especially for compounds that may interact strongly with the acidic surface of silica.

• Using a Gradient Elution: A gradual increase in the polarity of the eluent during the chromatography run (a gradient) can often improve the resolution of closely eluting compounds.

Q4: After purification, I still see a spot on my TLC plate that I suspect is a starting material. How can I remove it?

A4: If residual starting material is present, a second purification step may be necessary. If the starting material is significantly more or less polar than your product, a carefully optimized column chromatography should be effective. If the starting material is vanillyl alcohol, a liquid-liquid extraction with a dilute aqueous base could potentially remove it, as the phenolic hydroxyl group is acidic.

Q5: My purified product has a lower than expected yield. What are the potential causes?

A5: Low yield can result from several factors during purification:

• Product Loss During Extraction: Ensure complete extraction from the aqueous phase during workup.

• Incomplete Elution from the Column: Your product may be strongly adsorbed to the stationary phase. Using a more polar solvent at the end of the column run can help elute any remaining product.

• Co-elution with Impurities: If the separation is not optimal, you may have discarded fractions containing your product along with impurities.

• Decomposition on Silica Gel: Some sensitive compounds can degrade on acidic silica gel. Using a deactivated silica gel or switching to a different stationary phase like alumina might be necessary.

Data Presentation: Purification Method Comparison

The following table summarizes hypothetical quantitative data for different purification methods for 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol. These values are illustrative and may vary based on the specific experimental conditions and the nature of the impurities.

Purification Method	Purity (by HPLC)	Yield (%)	Key Advantages	Key Disadvantages
Recrystallization	>99%	60-80%	High purity of final product; simple procedure.	Only suitable for solid products; potential for significant product loss in the mother liquor.
Column Chromatography (Silica Gel)	95-99%	70-90%	Versatile for both solid and oily products; good for removing a wide range of impurities.	Can be time-consuming and requires larger volumes of solvent; potential for product decomposition on silica.
Column Chromatography (Alumina)	95-99%	75-95%	Good for basic or acid-sensitive compounds.	May have different selectivity compared to silica gel, requiring re-optimization of the solvent system.
Liquid-Liquid Extraction	85-95%	>95%	Quick and efficient for removing acidic or basic impurities.	Not effective for removing neutral impurities with similar polarity to the product.

Experimental Protocols

Protocol 1: Recrystallization

This protocol is a starting point and the choice of solvent may need to be optimized based on the solubility of your specific crude product.

• Solvent Selection: Test the solubility of a small amount of your crude product in various solvents (e.g., isopropanol, ethanol, ethyl acetate, toluene, and mixtures with hexanes). The ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of the chosen hot solvent to your crude product to achieve complete dissolution.

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. The formation of crystals should be observed. For maximum yield, you can then place the flask in an ice bath for 30-60 minutes.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Column Chromatography

• TLC Analysis: Analyze your crude product by Thin Layer Chromatography (TLC) using different solvent systems (e.g., varying ratios of ethyl acetate/hexanes or dichloromethane/methanol) to determine the optimal eluent for separation. The ideal solvent system will give your product an Rf value of approximately 0.3-0.4.

• Column Packing:

  • Prepare a slurry of silica gel (or alumina) in the initial, less polar eluting solvent.

  • Carefully pour the slurry into a chromatography column, ensuring there are no air bubbles.

  • Allow the stationary phase to settle, and then add a thin layer of sand on top.

• Loading the Sample:

  • Dissolve your crude product in a minimal amount of the eluting solvent.

  • Alternatively, for less soluble compounds, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.

• Elution:

  • Carefully add the eluting solvent to the top of the column.

  • Begin collecting fractions. You can start with a less polar solvent and gradually increase the polarity (gradient elution) to elute your product and any more polar impurities.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain your purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol.

Mandatory Visualization

The following flowchart illustrates a logical workflow for selecting a purification strategy for 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol.

Caption: Purification strategy decision tree.

Technical Support Center: Synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol. It includes frequently asked questions, troubleshooting guides for common issues, detailed experimental protocols, and process flow diagrams.

Frequently Asked Questions (FAQs)

Q1: What are the primary stages for the scaled-up synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol?

A1: The synthesis is typically a two-stage process. The first stage is the O-alkylation of 3-hydroxy-4-methoxybenzaldehyde (isovanillin) with 1-bromo-3-methoxypropane via a Williamson ether synthesis to produce the intermediate, 3-(3-methoxypropoxy)-4-methoxybenzaldehyde. The second stage involves the selective reduction of this intermediate aldehyde to the target primary alcohol, (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, commonly using a hydride-based reducing agent.

Q2: What are the most critical safety considerations when scaling up this synthesis?

A2: Key safety considerations include:

• Handling of Reagents: Sodium hydride (if used for deprotonation) is highly flammable and pyrophoric; it must be handled under an inert atmosphere. Sodium borohydride is flammable and reacts with acid to produce hydrogen gas. 1-Bromo-3-methoxypropane is a lachrymator and should be handled in a well-ventilated fume hood.

• Exothermic Reactions: Both the O-alkylation and the quenching of the reduction reaction can be exothermic. When scaling up, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. Use a jacketed reactor with controlled cooling and monitor the internal temperature closely. Reagents should be added slowly and in a controlled manner.

• Solvent Safety: Use of flammable solvents like ethanol, methanol, or THF requires proper grounding of equipment to prevent static discharge and ensuring adequate ventilation to avoid the buildup of explosive vapors.

Q3: Which analytical techniques are recommended for monitoring reaction progress and final product purity?

A3: For reaction monitoring, Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are effective for tracking the disappearance of starting materials and the appearance of the product. For final product characterization and purity assessment, HPLC, Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS) are recommended.

Q4: Are there greener alternatives for the solvents and reagents used in this synthesis?

A4: Yes, greener alternatives can be considered. For the O-alkylation, solvents like dimethyl carbonate (DMC) or anisole can be explored as alternatives to DMF or acetonitrile. Phase-transfer catalysis can also be employed to reduce solvent usage or enable the use of water. For the reduction, sodium borohydride is already a relatively green choice compared to lithium aluminum hydride, as it can be used in alcoholic solvents and the workup is simpler.

Experimental Protocols & Data

Stage 1: Synthesis of 3-(3-methoxypropoxy)-4-methoxybenzaldehyde

This protocol details the Williamson ether synthesis of the intermediate aldehyde from isovanillin.

Methodology:

• Set up a jacketed reactor equipped with a mechanical stirrer, thermocouple, condenser, and nitrogen inlet.

• Charge the reactor with isovanillin and potassium carbonate.

• Add N,N-Dimethylformamide (DMF) as the solvent.

• Stir the mixture and heat to the desired reaction temperature (e.g., 80-90 °C).

• Slowly add 1-bromo-3-methoxypropane to the reactor over 1-2 hours, monitoring the internal temperature to control any exotherm.

• Maintain the reaction at temperature for 4-8 hours, monitoring progress by TLC or HPLC until the isovanillin is consumed.

• Cool the reaction mixture to room temperature.

• Quench the reaction by slowly adding water, followed by extraction with a suitable solvent like ethyl acetate or toluene.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product, which can be purified by vacuum distillation or recrystallization.

Quantitative Data (Illustrative for 1 Mole Scale):

Parameter	Value
Isovanillin	152.15 g (1.0 mol)
1-Bromo-3-methoxypropane	168.04 g (1.1 mol)
Potassium Carbonate	207.3 g (1.5 mol)
Solvent (DMF)	1.5 L
Reaction Temperature	85 °C
Reaction Time	6 hours
Typical Yield	85-92%

| Purity (Post-Purification) | >98% (by HPLC) |

Stage 2: Reduction to (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

This protocol describes the reduction of the intermediate aldehyde to the final alcohol product using sodium borohydride.

Methodology:

• Set up a jacketed reactor with a mechanical stirrer, thermocouple, and addition funnel.

• Dissolve 3-(3-methoxypropoxy)-4-methoxybenzaldehyde in ethanol and cool the solution to 0-5 °C using a circulating chiller.

• In a separate vessel, prepare a solution of sodium borohydride in a small amount of water or ethanol.

• Slowly add the sodium borohydride solution to the aldehyde solution via the addition funnel, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 1-3 hours. Monitor progress by TLC or HPLC.

• Once the reaction is complete, cool the mixture back to 0-5 °C.

• Slowly and carefully quench the reaction by adding acetone, followed by dilute hydrochloric acid to neutralize the mixture.

• Remove the bulk of the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield the final product, which may be purified by recrystallization if necessary.

Quantitative Data (Illustrative for 1 Mole Scale):

Parameter	Value
3-(3-methoxypropoxy)-4-methoxybenzaldehyde	224.25 g (1.0 mol)
Sodium Borohydride (NaBH₄)	11.34 g (0.3 mol)
Solvent (Ethanol)	2.0 L
Reaction Temperature	0-10 °C
Reaction Time	2 hours
Typical Yield	90-97%

| Purity (Post-Purification) | >99% (by HPLC) |

Troubleshooting Guides

Stage 1: O-Alkylation Reaction

Q: The reaction is incomplete, and a significant amount of isovanillin remains. What could be the cause? A:

• Insufficient Base: Ensure at least 1.5 equivalents of potassium carbonate are used. The base may also be of poor quality (hygroscopic). Consider using a stronger base like sodium hydride if necessary, but with extreme caution on a large scale.

• Poor Reagent Quality: The alkylating agent, 1-bromo-3-methoxypropane, may have degraded. Verify its purity before use.

• Low Temperature or Short Reaction Time: Scale-up reactions may require longer times or slightly higher temperatures to reach completion. Extend the reaction time and monitor by HPLC.

• Poor Mixing: Inadequate agitation can lead to localized concentration gradients and incomplete reaction. Ensure the mechanical stirrer is providing vigorous mixing.

Q: I am observing significant side product formation. What are they and how can I avoid them? A:

• Dialkylation: While unlikely for a phenol, impurities in the starting material could lead to side reactions. Ensure the purity of your isovanillin.

• Elimination of Alkyl Halide: At high temperatures, the alkyl halide can undergo elimination. Avoid excessively high reaction temperatures.

• To minimize side products, ensure slow, controlled addition of the alkylating agent and maintain a consistent temperature. Purification via vacuum distillation or recrystallization is typically effective at removing these impurities.

Stage 2: Reduction Reaction

Q: My reduction reaction is sluggish or has stalled. Why? A:

• Inactive NaBH₄: Sodium borohydride can decompose over time, especially if exposed to moisture. Use a fresh, high-quality batch of the reagent.

• Low Temperature: While the initial addition should be cold to control the exotherm, allowing the reaction to warm to room temperature is often necessary for it to proceed to completion.

• Solvent Issues: Ensure the aldehyde is fully dissolved in the ethanol before adding the reducing agent.

Q: The workup is generating a lot of foam/gas, and I am concerned about safety. How should I proceed? A:

• Controlled Quenching: The generation of hydrogen gas during the acidic quench is expected. This step MUST be done slowly and with adequate cooling. Ensure the reactor has proper ventilation to safely vent the hydrogen gas. Adding a small amount of an anti-foaming agent can be helpful on a large scale. Always quench excess borohydride with acetone before adding acid.

Q: The final product is contaminated with a boron-containing impurity. How can I remove it? A:

• Incomplete Hydrolysis: Borate esters formed during the reaction must be fully hydrolyzed during the acidic workup. Ensure the pH is sufficiently acidic (pH ~2-3) and the mixture is stirred for an adequate time during the quench.

• Aqueous Washes: Thoroughly washing the organic extract with water or brine is crucial for removing water-soluble boron salts. An additional wash with a dilute base (e.g., sodium bicarbonate solution) followed by a water wash can also be effective.

Process Diagrams

Caption: Overall workflow for the two-stage synthesis.

Preventing polymerization of methoxybenzyl alcohol derivatives

Welcome to the Technical Support Center for Methoxybenzyl Alcohol Derivatives. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the unwanted polymerization of methoxybenzyl alcohol and its derivatives during storage and experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are methoxybenzyl alcohol derivatives, and why are they prone to polymerization?

A1: Methoxybenzyl alcohol derivatives, such as p-methoxybenzyl alcohol (also known as anisyl alcohol), are organic compounds that contain a benzyl alcohol core with a methoxy group on the aromatic ring. They are susceptible to polymerization, primarily through two mechanisms:

• Acid-Catalyzed Polymerization: In the presence of acids, particularly Lewis acids, the hydroxyl group can be protonated and eliminated as water, forming a resonance-stabilized benzylic carbocation. This carbocation can then react with another molecule of the alcohol in a step-growth polymerization, leading to the formation of polyethers.[1]

• Radical Polymerization: While less common for the alcohol itself, derivatives with polymerizable groups (e.g., vinyl ethers) or under conditions that generate free radicals (e.g., high heat, UV light, presence of radical initiators), can undergo radical polymerization.

Q2: How can I properly store methoxybenzyl alcohol and its derivatives to minimize polymerization?

A2: Proper storage is the first line of defense against unwanted polymerization. The following conditions are recommended:

• Temperature: Store in a cool, dry place. For long-term storage, refrigeration (2-8°C) is advisable.[1]

• Light: Protect from light by storing in an amber or opaque container.[1]

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. Oxygen can sometimes participate in radical-initiated polymerization.

• Container: Use airtight containers to prevent the ingress of moisture and air.[1] Ensure the container material is compatible and will not leach impurities that could catalyze polymerization.

• Purity: Ensure the material is of high purity. Impurities, especially acidic residues from synthesis, can catalyze polymerization.

Q3: What are polymerization inhibitors, and which ones are suitable for methoxybenzyl alcohol derivatives?

A3: Polymerization inhibitors are chemical compounds that are added in small quantities to prevent premature polymerization. They function by scavenging initiating species, such as free radicals. Common inhibitors that may be effective for methoxybenzyl alcohol derivatives, particularly if radical polymerization is a concern, include:

• Butylated Hydroxytoluene (BHT): A common phenolic antioxidant that acts as a radical scavenger.[2][3][4]

• Hydroquinone (HQ) and Monomethyl Ether of Hydroquinone (MEHQ): Phenolic inhibitors often used to stabilize monomers.[3]

• 2,2,6,6-Tetramethylpiperidine-1-oxyl (TEMPO): A stable free radical that is a highly effective polymerization inhibitor.[5]

The choice and concentration of inhibitor depend on the specific derivative, the potential polymerization mechanism, and the requirements of subsequent reactions.

Troubleshooting Guide

Problem 1: My p-methoxybenzyl alcohol has turned yellow and/or has increased in viscosity.

• Possible Cause: This is a strong indication that oligomerization or polymerization has begun. The color change may be due to the formation of conjugated systems or oxidation byproducts.

• Solution:

  • Assess the extent of polymerization: A simple test is to check the solubility in a non-polar solvent like hexane. The polymer will likely have lower solubility. For a more detailed analysis, techniques like HPLC or GC-MS can be used to detect oligomers and degradation products.

  • Purification: If the polymerization is not extensive, purification by vacuum distillation or column chromatography may be possible. However, be cautious as heating during distillation can promote further polymerization.

  • Disposal: If the material is highly polymerized, it is best to dispose of it according to your institution's safety guidelines.

  • Prevention: Review your storage conditions. Ensure the container is sealed, protected from light, and stored at a cool temperature. Consider adding a small amount of an inhibitor like BHT for long-term storage.

Problem 2: I am observing significant byproduct formation, possibly from polymerization, during an acid-catalyzed reaction.

• Possible Cause: The acidic conditions of your reaction are likely promoting the cationic polymerization of your methoxybenzyl alcohol derivative. Strong Lewis acids and lower temperatures can sometimes exacerbate side reactions.[1]

• Solution:

  • Choice of Acid: If possible, switch to a milder Brønsted or Lewis acid. The strength of the Lewis acid can significantly impact the rate of polymerization.[1]

  • Reaction Temperature: Contrary to some polymerization reactions, for the cationic polymerization of 2-methoxybenzyl alcohol, decreasing the temperature can intensify side reactions.[1] Experiment with running the reaction at room temperature or slightly elevated temperatures.

  • Order of Addition: Add the methoxybenzyl alcohol derivative slowly to the reaction mixture containing the acid, rather than adding the acid to the alcohol. This will keep the instantaneous concentration of the alcohol low.

  • Use of a Protecting Group: If the hydroxyl group of the methoxybenzyl alcohol is not participating in the desired reaction, consider protecting it as an ether or ester before subjecting it to acidic conditions.

Problem 3: My reaction involving a methoxybenzyl ether derivative is giving low yields and a tar-like residue.

• Possible Cause: While methoxybenzyl ethers are generally stable, they can be cleaved under certain acidic or oxidative conditions, generating the reactive p-methoxybenzyl carbocation, which can lead to polymerization.

• Solution:

  • Avoid Strong Acids: If possible, use non-acidic conditions for your reaction.

  • Scavengers: In some cases, adding a carbocation scavenger to the reaction mixture can help to trap the p-methoxybenzyl cation and prevent it from initiating polymerization.

  • Control Oxidizing Agents: Be mindful of the presence of oxidizing agents in your reaction, as they can also lead to the cleavage of the methoxybenzyl ether.

  • Purification of Starting Material: Ensure your methoxybenzyl ether derivative is pure and free from any residual acids used in its synthesis.

Data on Polymerization Prevention

The following table summarizes available quantitative data on the use of inhibitors. It is important to note that data specifically for the self-polymerization of methoxybenzyl alcohol is limited, and the following is based on related applications.

Inhibitor	Typical Concentration Range (wt%)	Application Context	Notes
Butylated Hydroxytoluene (BHT)	0.01 - 0.5	Stabilization of resin composites and monomers.[2][3][4]	Optimal concentrations in some resin systems are found to be 0.25-0.5 wt%.[6][7] Higher concentrations can negatively impact desired polymerization rates.[2][4]
Hydroquinone (HQ)	0.01 - 0.1	General monomer stabilization.[3]	Often requires the presence of oxygen to be effective.
MEHQ	0.01 - 0.1	General monomer stabilization.[3]	Similar to hydroquinone, its effectiveness can be dependent on the presence of oxygen.
TEMPO	Varies (often used catalytically)	Radical polymerization inhibition and oxidation reactions.[5]	Highly effective radical scavenger. Can also be used as a catalyst for alcohol oxidation, so its application must be carefully considered.

Experimental Protocols

Protocol 1: Stabilization of p-Methoxybenzyl Alcohol for Long-Term Storage

This protocol describes the addition of an inhibitor for enhanced stability during storage.

Materials:

• p-Methoxybenzyl alcohol

• Butylated hydroxytoluene (BHT)

• Amber glass storage bottle with a tight-fitting cap

• Inert gas (Nitrogen or Argon)

Procedure:

• If the p-methoxybenzyl alcohol is in a solid or semi-solid state, gently warm the container in a water bath until it is fully molten.

• Add BHT to the molten alcohol to achieve a final concentration of 0.01-0.05% by weight. For example, for 100 g of alcohol, add 10-50 mg of BHT.

• Stir the mixture gently until the BHT is completely dissolved.

• Transfer the stabilized alcohol to a clean, dry amber glass bottle.

• Flush the headspace of the bottle with an inert gas (nitrogen or argon) for 1-2 minutes.

• Seal the bottle tightly and store it in a cool, dark, and well-ventilated area, preferably in a refrigerator (2-8°C).

Protocol 2: Monitoring Polymerization of p-Methoxybenzyl Alcohol using HPLC

This protocol provides a general method for detecting the formation of oligomers in an aged sample of p-methoxybenzyl alcohol.

Materials:

• Aged p-methoxybenzyl alcohol sample

• Fresh p-methoxybenzyl alcohol standard

• HPLC-grade acetonitrile

• HPLC-grade water

• Reversed-phase C18 HPLC column

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the aged p-methoxybenzyl alcohol in acetonitrile (e.g., 1 mg/mL).

  • Prepare a stock solution of the fresh p-methoxybenzyl alcohol standard at the same concentration.

• HPLC Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of water (A) and acetonitrile (B). For example:

    • 0-5 min: 30% B

    • 5-20 min: 30% to 90% B

    • 20-25 min: 90% B

    • 25-30 min: 30% B

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 225 nm

  • Injection Volume: 10 µL

• Analysis:

  • Inject the fresh standard to determine the retention time of the monomer.

  • Inject the aged sample.

  • Compare the chromatograms. The presence of earlier eluting peaks (more polar) or, more likely, later eluting peaks (less polar oligomers) in the aged sample that are not present in the fresh sample indicates degradation and polymerization. The area of these peaks can be used to estimate the extent of oligomerization.

Visualizations

Caption: Acid-catalyzed polymerization of p-methoxybenzyl alcohol.

Caption: Troubleshooting workflow for unwanted polymerization.

References

• 1. elib.bsu.by [elib.bsu.by]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. greenfield.com [greenfield.com]
• 4. Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Laccase-catalyzed mediated oxidation of benzyl alcohol: the role of TEMPO and formation of products including benzonitrile studied by nanoelectrospray ionization Fourier transform ion cyclotron resonance mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. Effect of butylated hydroxytoluene (BHT) concentrations on polymerization shrinkage stress and other physicochemical properties of experimental resin composites - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low yield in etherification for methoxypropoxy group addition

Welcome to the technical support center for troubleshooting low yield in etherification reactions, specifically for the addition of a methoxypropoxy group. This guide is designed for researchers, scientists, and drug development professionals to help identify and resolve common issues encountered during the synthesis of methoxypropoxy ethers via Williamson ether synthesis.

Frequently Asked Questions (FAQs)

Q1: My Williamson ether synthesis for adding a methoxypropoxy group is resulting in a very low yield. What are the most common causes?

Low yields in this etherification are typically due to one or more of the following factors:

• Competing Elimination Reaction: The Williamson ether synthesis is an SN2 reaction, which competes with the E2 elimination pathway.[1][2] This is especially prevalent if your substrate is sterically hindered or if you are using a secondary or tertiary alkyl halide.[3][4]

• Incomplete Deprotonation of the Alcohol: The reaction requires the formation of a highly nucleophilic alkoxide from your starting alcohol. If the base used is not strong enough or if it is not used in sufficient quantity, the deprotonation will be incomplete, leading to a lower concentration of the active nucleophile.[1][5]

• Steric Hindrance: The SN2 reaction is sensitive to steric bulk around the reaction center.[1][4] If either the alkoxide or the electrophile is sterically hindered, the reaction rate will decrease, and elimination may become the major pathway.[3]

• Poor Leaving Group: The efficiency of the SN2 reaction depends on the quality of the leaving group on your methoxypropoxy-containing electrophile. A good leaving group is essential for a high yield.[4][6]

• Suboptimal Reaction Conditions: Factors such as reaction temperature, time, and solvent choice can significantly impact the yield.[5][7]

Q2: How do I choose the right starting materials for synthesizing a methoxypropoxy ether?

For a successful Williamson ether synthesis, you have two potential disconnection strategies for your target ether (R-O-CH(CH₃)CH₂OCH₃):

• Route A: Start with your alcohol (R-OH) and react it with a methoxypropoxy halide (e.g., 1-chloro-2-methoxypropane).

• Route B: Start with 1-methoxy-2-propanol and react it with your alkyl halide (R-X).

The preferred route depends on the structure of your "R" group. Since the Williamson ether synthesis works best with primary alkyl halides to minimize elimination reactions, Route A is generally preferred if "R" is a primary alkyl group. [2][6] If "R" is a secondary or tertiary alcohol, forming the alkoxide from it and reacting it with a primary methoxypropoxy halide is the better option.[1]

Q3: What are the best bases and solvents for this etherification?

• Bases: To ensure complete deprotonation of your alcohol, a strong base is recommended. Sodium hydride (NaH) is a common and effective choice as it irreversibly deprotonates the alcohol.[5][6] Other strong bases like potassium hydride (KH) can also be used.[6]

• Solvents: Polar aprotic solvents are ideal for Williamson ether synthesis because they solvate the cation of the alkoxide, leaving the "naked" and more nucleophilic alkoxide to react.[1][5] Preferred solvents include N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile.[2][7]

Q4: How can I minimize the competing elimination reaction?

To favor the desired SN2 reaction over the E2 elimination side reaction, consider the following:

• Use a primary alkyl halide as your electrophile whenever possible.[3][4]

• If you must use a secondary alkyl halide, use a less sterically hindered base and a polar aprotic solvent.

• Control the reaction temperature. While higher temperatures can increase the rate of the SN2 reaction, they often favor the elimination pathway more significantly.[7] It is often best to start at a lower temperature and slowly increase it while monitoring the reaction.

Troubleshooting Guide

This guide provides a structured approach to troubleshooting low yields in the synthesis of methoxypropoxy ethers.

Issue 1: Low Conversion of Starting Materials

Potential Cause	Troubleshooting Step	Expected Outcome
Incomplete Deprotonation of Alcohol	Ensure you are using a sufficiently strong and non-nucleophilic base like sodium hydride (NaH).[5] Use at least a slight molar excess (e.g., 1.1 equivalents).	Increased formation of the alkoxide, leading to a higher reaction rate and improved conversion.
Poor Quality of Reagents	Use freshly purified starting materials and anhydrous solvents. Moisture can quench the strong base and the alkoxide.[7]	Minimized side reactions and improved efficiency of the primary reaction pathway.
Suboptimal Reaction Temperature or Time	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). If the reaction is sluggish, consider gradually increasing the temperature.[7] Typical reaction times can range from 1 to 8 hours.[2]	The reaction proceeds to completion, maximizing the conversion of starting materials.
Poor Leaving Group	If possible, use an alkylating agent with a better leaving group. Iodides are better than bromides, which are better than chlorides. Tosylates are also excellent leaving groups.[1]	A faster SN2 reaction and higher conversion to the desired ether.

Issue 2: Formation of Significant Byproducts (e.g., Alkenes)

Potential Cause	Troubleshooting Step	Expected Outcome
Competing E2 Elimination	Redesign your synthesis to use a primary alkyl halide if you are currently using a secondary or tertiary one.[1] Lower the reaction temperature to disfavor the elimination pathway.[7]	A significant reduction in the formation of the alkene byproduct and a corresponding increase in the yield of the desired ether.
Steric Hindrance	If possible, choose a synthetic route that minimizes steric hindrance at the reaction center. For example, use a less bulky alkoxide if your electrophile is hindered.[3]	An increased rate of the desired SN2 reaction relative to the competing elimination reaction.

Experimental Protocols

Protocol: Synthesis of a Primary Alkyl Methoxypropoxy Ether

This protocol describes the synthesis of a generic primary alkyl methoxypropoxy ether via the Williamson ether synthesis.

Materials:

• Primary alcohol (R-CH₂OH)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 1-chloro-2-methoxypropane

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Alkoxide Formation: a. To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the primary alcohol (1.0 eq) and anhydrous DMF. b. Cool the solution to 0 °C in an ice bath. c. Under a nitrogen atmosphere, carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution. d. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.[5]

• Etherification: a. Cool the reaction mixture back to 0 °C. b. Add 1-chloro-2-methoxypropane (1.2 eq) dropwise via the dropping funnel. c. After the addition is complete, allow the reaction to warm to room temperature and then heat to 50-70 °C. d. Monitor the reaction progress by TLC until the starting alcohol is consumed (typically 2-6 hours).

• Work-up and Purification: a. Cool the reaction mixture to room temperature. b. Cautiously quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. c. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL). d. Wash the combined organic layers with water and then brine. e. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. f. Purify the crude product by column chromatography on silica gel.

Visualizations

Troubleshooting Workflow for Low Ether Yield

Caption: A flowchart for troubleshooting low yields in etherification.

Williamson Ether Synthesis Pathway

Caption: The reaction pathway for Williamson ether synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. byjus.com [byjus.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. An In-depth Overview on the Williamson Synthesis Concept [unacademy.com]
• 5. benchchem.com [benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. benchchem.com [benchchem.com]

Stability issues of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in storage

A Resource for Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability and handling of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol. The information is curated to assist users in designing experiments, interpreting results, and troubleshooting potential issues related to compound stability.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol?

A1: While specific stability data for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is not extensively available, based on its structure as a substituted benzyl alcohol, the primary stability concern is oxidation.[1] The benzylic alcohol functional group is susceptible to oxidation, which can occur upon exposure to air (oxygen).[1] This process can be accelerated by factors such as light, elevated temperatures, and the presence of metal ions.

Q2: What are the likely degradation products of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol?

A2: The principal degradation pathway for benzyl alcohol and its derivatives is oxidation.[2][3][4][5][6] Therefore, the expected degradation products of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol are the corresponding aldehyde, (4-Methoxy-3-(3-methoxypropoxy)benzaldehyde), and subsequently, the carboxylic acid, (4-Methoxy-3-(3-methoxypropoxy)benzoic acid).[1][2][4][5]

Q3: What are the recommended storage conditions for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol?

A3: To minimize degradation, it is recommended to store (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in a cool, dry, and dark place. Storage under an inert atmosphere (e.g., argon or nitrogen) can further prevent oxidation. It is advisable to use tightly sealed containers to protect the compound from moisture and air. For long-term storage, refrigeration (2-8 °C) is recommended.

Q4: How can I monitor the stability of my (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol sample?

A4: The stability of the compound can be monitored by analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[7][8][9][10] These methods can be used to assess the purity of the sample over time and to detect the formation of potential degradation products.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol in an experimental setting.

Issue 1: Inconsistent or unexpected experimental results.

• Question: My experimental results are not reproducible. Could this be due to compound instability?

• Answer: Yes, inconsistent results can be a sign of compound degradation. If the compound degrades over the course of an experiment, its effective concentration will change, leading to variability in the observed effects. It is crucial to ensure that the compound is stable under your specific experimental conditions (e.g., in your chosen solvent or cell culture media).

Issue 2: Visible changes in the compound's appearance.

• Question: My sample of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol has changed color (e.g., turned yellow). What does this indicate?

• Answer: A change in color can be an indicator of degradation. The formation of oxidized species, such as the corresponding aldehyde, can sometimes lead to a yellowish appearance. If you observe a color change, it is highly recommended to re-analyze the purity of your sample before use.

Issue 3: Appearance of new peaks in my analytical chromatogram.

• Question: I am analyzing my compound by HPLC/GC-MS and see new, unexpected peaks that were not present in the initial analysis. What are these?

• Answer: The appearance of new peaks is a strong indication of degradation. These new peaks likely correspond to the degradation products, such as the aldehyde and carboxylic acid derivatives. It is advisable to perform a forced degradation study to tentatively identify these degradation products.

Data Presentation

The following table provides an example of a stability study for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol under various storage conditions. This data is illustrative and intended to guide users in setting up their own stability assessments.

Storage Condition	Timepoint	Purity (%)	(4-Methoxy-3-(3-methoxypropoxy)benzaldehyde) (%)	(4-Methoxy-3-(3-methoxypropoxy)benzoic acid) (%)
-20°C, Dark, Inert Atmosphere	0 Months	99.8	< 0.1	< 0.1
6 Months	99.7	< 0.1	< 0.1
12 Months	99.6	0.1	< 0.1
4°C, Dark, Air	0 Months	99.8	< 0.1	< 0.1
6 Months	99.2	0.5	0.1
12 Months	98.5	0.9	0.3
Room Temperature, Light, Air	0 Months	99.8	< 0.1	< 0.1
1 Month	97.5	1.8	0.5
3 Months	94.2	4.1	1.2

Experimental Protocols

Protocol 1: Example HPLC Method for Stability Assessment

This protocol provides a general framework for developing an HPLC method to assess the purity and stability of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid). For example, start with a lower concentration of acetonitrile and gradually increase it.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 275 nm (this should be optimized based on the UV spectrum of the compound).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent (e.g., acetonitrile) to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject the sample and monitor the chromatogram for the main peak corresponding to (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol and any potential degradation peaks. The retention times of the aldehyde and carboxylic acid degradants are expected to be different from the parent compound.

Visualizations

References

• 1. Benzyl Alcohol | C6H5CH2OH | CID 244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Selective Catalytic Oxidation of Benzyl Alcohol to Benzaldehyde by Nitrates [frontiersin.org]
• 5. Selective Catalytic Oxidation of Benzyl Alcohol to Benzaldehyde by Nitrates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lakeland.edu [lakeland.edu]
• 7. In-Column Dehydration Benzyl Alcohols and Their Chromatographic Behavior on Pyridinium-Based Ionic Liquids as Gas Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. agilent.com [agilent.com]

Technical Support Center: Optimizing Catalyst Selection for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, a key intermediate in the preparation of the renin inhibitor Aliskiren. This guide provides detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols to address common challenges encountered during the catalytic reduction of the precursor aldehyde, 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol?

A1: The most prevalent and industrially relevant method is the reduction of the corresponding aldehyde, 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde. This transformation is typically achieved through two primary catalytic routes:

• Catalytic Hydrogenation: This method employs heterogeneous catalysts such as Raney® Nickel or Palladium on Carbon (Pd/C) with hydrogen gas. It is a highly efficient method suitable for large-scale production.

• Hydride Reduction: Sodium borohydride (NaBH₄) is a milder and highly selective reagent for the reduction of aldehydes and ketones. It is often used in laboratory-scale syntheses due to its operational simplicity and safety.

Q2: What are the potential side reactions to be aware of during the catalytic hydrogenation of 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde?

A2: Several side reactions can occur, impacting the yield and purity of the desired product. These include:

• Over-reduction (Hydrogenolysis): The benzylic alcohol product can undergo further reduction to form a hydrocarbon (toluene derivative). This is more likely to occur at higher temperatures and with certain catalysts like Palladium.

• Decarbonylation: Aldehydes can sometimes undergo decarbonylation, leading to the loss of the formyl group and the formation of the corresponding arene. This can also poison the catalyst.

• Ring Hydrogenation: Under harsh conditions (high pressure and temperature), the aromatic ring can be reduced.

Q3: How can I improve the selectivity for the desired alcohol and minimize side reactions?

A3: Optimizing reaction conditions is crucial for maximizing selectivity. Key parameters to consider are:

• Catalyst Choice: For high selectivity to the benzyl alcohol, gold-based catalysts have shown excellent performance with minimal byproducts.[1][2] Raney® Nickel is also a good option. While highly active, Pd/C can be more prone to hydrogenolysis, which can be mitigated by using catalyst poisons like diphenylsulfide.[3]

• Temperature: Lower temperatures generally favor the formation of the alcohol and minimize over-reduction.

• Pressure: Increasing hydrogen pressure typically increases the reaction rate but may not significantly impact the selectivity for the alcohol.[4][5]

• Solvent: The choice of solvent can influence catalyst activity and dispersion. Polar solvents like ethanol or water can enhance the reaction rate.[4]

Q4: My reaction with Sodium Borohydride is sluggish or incomplete. What could be the issue?

A4: While NaBH₄ is a robust reagent, several factors can lead to incomplete reactions:

• Reagent Quality: Sodium borohydride can degrade over time, especially if exposed to moisture. Ensure you are using a fresh, high-quality reagent.

• Solvent: The reaction is typically performed in protic solvents like methanol or ethanol. The choice of solvent can affect the reaction rate.

• Temperature: While often run at room temperature or 0°C, gentle warming might be necessary for less reactive substrates.

• Stoichiometry: Ensure an adequate molar excess of NaBH₄ is used to drive the reaction to completion.

Troubleshooting Guides

Catalytic Hydrogenation (Raney® Nickel & Pd/C)

Issue	Potential Cause(s)	Troubleshooting Steps
Low Conversion of Aldehyde	1. Catalyst deactivation (poisoning by impurities, sintering).[6][7] 2. Insufficient catalyst loading. 3. Low hydrogen pressure or poor mixing. 4. Impure starting materials or solvent.	1. Use fresh, properly activated catalyst. Consider catalyst poisons in the starting material. 2. Increase catalyst loading incrementally. 3. Ensure proper sealing of the reaction vessel and efficient stirring. Increase hydrogen pressure if necessary.[4] 4. Purify the starting aldehyde and use anhydrous, degassed solvents.
Low Yield of Desired Alcohol	1. Over-reduction to hydrocarbon (hydrogenolysis). 2. Formation of other byproducts (e.g., ethers from alcohol solvent). 3. Adsorption of product onto the catalyst.	1. Decrease reaction temperature. Switch to a more selective catalyst (e.g., Au/Al₂O₃) or use a poisoned Pd/C catalyst.[1][2][3] 2. Choose an inert solvent. 3. After filtration, wash the catalyst thoroughly with a polar solvent to recover the adsorbed product.
Difficult Catalyst Filtration	1. Very fine catalyst particles (especially with Raney® Nickel).	1. Use a filter aid like Celite®. Allow the catalyst to settle before decanting the supernatant.

Sodium Borohydride Reduction

Issue	Potential Cause(s)	Troubleshooting Steps
Incomplete Reaction	1. Decomposed NaBH₄. 2. Insufficient reagent. 3. Low reaction temperature.	1. Use a fresh bottle of NaBH₄. 2. Increase the molar equivalents of NaBH₄. 3. Allow the reaction to warm to room temperature or slightly heat if necessary, monitoring for side reactions.
Formation of Impurities	1. Reaction with solvent. 2. Unstable product under workup conditions.	1. Ensure the solvent is of appropriate quality. 2. Perform a neutral or slightly basic aqueous workup.
Difficult Workup	1. Formation of gelatinous boron salts.	1. Add dilute acid cautiously during workup to break down the boron complexes. Ensure thorough extraction.

Quantitative Data Presentation

Table 1: Influence of Reaction Parameters on Benzaldehyde Hydrogenation (Model Substrate)

Catalyst	Temperature (°C)	H₂ Pressure (bar)	Solvent	Conversion (%)	Selectivity to Benzyl Alcohol (%)	Reference
γ-Fe₂O₃@HAP-Pd	25	1	Water	98.7	>99	[4]
γ-Fe₂O₃@HAP-Pd	25	10	Water	100	>95	[4]
1% Pt/CeO₂-ZrO₂	25 (Room Temp)	1 (Atmospheric)	Not specified	96	100	[8]
0.1% Pt/CeO₂-ZrO₂	70	5	Not specified	97	100	[8]
Au/Al₂O₃	120	1	Gas Phase	>95	100	[1]
Ni/Al₂O₃	120	1	Gas Phase	~80	<10 (Toluene major)	[1]
Pd/Al₂O₃	120	1	Gas Phase	~90	<5 (Toluene major)	[1]
Au/Al₂O₃	80	9	Propan-2-ol	~60	100	[2]
Pt/Al₂O₃	80	9	Propan-2-ol	100	~80 (Toluene byproduct)	[2]

Table 2: Comparison of Reducing Agents for Aldehyde Reduction

Reducing Agent	Typical Solvents	Key Advantages	Key Disadvantages
Raney® Nickel	Ethanol, Methanol, Isopropanol	High activity, relatively low cost, effective for a wide range of functional groups.[9]	Pyrophoric when dry, requires careful handling, can be less selective.[10]
Palladium on Carbon (Pd/C)	Ethanol, Methanol, Ethyl Acetate, THF	High activity, versatile, easy to handle (when wet).[11]	Can promote hydrogenolysis, more expensive than nickel-based catalysts.[12]
Sodium Borohydride (NaBH₄)	Methanol, Ethanol, Water	Mild, highly selective for aldehydes and ketones, safe to handle.[13][14]	Less reactive than catalytic hydrogenation, may require larger quantities of reagent.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Raney® Nickel

1. Catalyst Preparation (Activation of Raney® Nickel):

• Caution: This procedure generates flammable hydrogen gas and should be performed in a well-ventilated fume hood.

• Slowly add a weighed amount of Raney® Nickel-aluminum alloy to a solution of sodium hydroxide (e.g., 1 M) at a controlled temperature (typically below 50°C).

• After the evolution of hydrogen subsides, carefully decant the aqueous layer.

• Wash the catalyst repeatedly with deionized water until the washings are neutral to pH paper.

• Finally, wash the catalyst with the solvent to be used in the reaction (e.g., ethanol). The activated catalyst should be stored under the solvent and never allowed to dry in the air as it is pyrophoric.[15]

2. Hydrogenation Reaction:

• In a suitable hydrogenation vessel (e.g., a Parr shaker), add a solution of 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde in an appropriate solvent (e.g., ethanol).

• Carefully add the activated Raney® Nickel catalyst as a slurry in the same solvent. The typical catalyst loading is 5-10% by weight relative to the aldehyde.

• Seal the vessel, purge with nitrogen, and then pressurize with hydrogen to the desired pressure (e.g., 1-10 bar).

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction progress by TLC or GC until the starting material is consumed.

• After the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.

3. Work-up:

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: The catalyst on the filter paper can be pyrophoric. Do not allow it to dry. Quench the filter cake with plenty of water.

• Wash the filter cake with the reaction solvent.

• Combine the filtrate and washings and remove the solvent under reduced pressure to obtain the crude (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

• Purify the product by crystallization or column chromatography if necessary.

Protocol 2: Reduction using Sodium Borohydride

1. Reaction Setup:

• Dissolve 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde in methanol or ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0°C in an ice bath.

2. Reduction:

• Slowly add sodium borohydride (typically 1.1-1.5 molar equivalents) in portions to the stirred solution. Control the rate of addition to maintain the temperature below 10°C.

• After the addition is complete, continue stirring at 0°C for a specified time (e.g., 30 minutes) and then allow the reaction to warm to room temperature.

• Monitor the reaction progress by TLC until the starting aldehyde is no longer visible.

3. Work-up:

• Cool the reaction mixture back to 0°C and slowly add water or dilute hydrochloric acid to quench the excess sodium borohydride and decompose the borate esters.

• Remove the bulk of the organic solvent under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

• Purify the product as needed.[13][16]

Visualizations

Caption: Experimental workflow for catalytic hydrogenation.

Caption: Troubleshooting logic for low yield in catalytic hydrogenation.

References

• 1. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Raney nickel - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Palladium on Carbon (Pd/C) [commonorganicchemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. orgosolver.com [orgosolver.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. byjus.com [byjus.com]
• 16. organic-synthesis.com [organic-synthesis.com]

Reference Data & Comparative Studies

Unveiling the Molecular Fingerprint: A Comparative Guide to the Analysis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. This guide provides a comparative analysis of analytical techniques for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, with a focus on mass spectrometry and its alternatives. By presenting supporting data and detailed protocols, this document aims to facilitate informed decisions in the selection of appropriate analytical methodologies.

The compound of interest, (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, with a molecular weight of 226.27 g/mol [1], requires robust analytical methods for its identification, purity assessment, and quantification. While mass spectrometry stands as a cornerstone technique, a comprehensive understanding of its performance in comparison to other methods like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy is crucial for a holistic analytical approach.

Performance Comparison of Analytical Techniques

The selection of an analytical technique is often a trade-off between sensitivity, specificity, and the nature of the information required. The following table summarizes the key performance characteristics of mass spectrometry, HPLC, and NMR spectroscopy for the analysis of aromatic alcohols similar to (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Analytical Technique	Principle	Information Provided	Key Advantages	Key Limitations
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ionized molecules.	Molecular weight, elemental composition (with high resolution), structural information via fragmentation.	High sensitivity and specificity, provides molecular weight information.	Isomeric differentiation can be challenging, may require chromatographic coupling for complex mixtures.
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their differential partitioning between a stationary and a mobile phase.[2]	Retention time for identification and quantification, purity assessment.	Excellent for separating mixtures and quantifying components, versatile with various detectors.[2][3]	Does not inherently provide structural information beyond comparison with standards.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei.	Detailed structural elucidation, including connectivity of atoms and stereochemistry.[4][5][6]	Unparalleled for unambiguous structure determination.	Relatively low sensitivity compared to MS, may require larger sample amounts.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds in the gas phase before mass analysis.	Retention time and mass spectrum for identification and quantification of volatile and semi-volatile compounds.[7][8]	High separation efficiency for volatile compounds, provides both chromatographic and mass spectrometric data.	Not suitable for non-volatile or thermally labile compounds.

In-Depth Look: Mass Spectrometry

Experimental Protocol: Mass Spectrometry

A detailed protocol for the analysis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol using a Liquid Chromatography-Mass Spectrometry (LC-MS) system is provided below. This method is designed to be a starting point and may require optimization based on the specific instrumentation and analytical goals.

1. Sample Preparation:

• Dissolve 1 mg of the compound in 1 mL of a suitable solvent (e.g., acetonitrile or methanol).

• Filter the solution through a 0.22 µm syringe filter prior to injection.

2. Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

3. Mass Spectrometry (MS) Conditions:

• Ionization Source: Electrospray Ionization (ESI), positive ion mode.

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Desolvation Gas Flow: 600 L/hr.

• Mass Range: m/z 50 - 500.

• Data Acquisition: Full scan mode. For targeted analysis, selected ion monitoring (SIM) or multiple reaction monitoring (MRM) can be employed for enhanced sensitivity and specificity.

Visualizing the Analytical Workflow

To provide a clear overview of the analytical process, the following diagram illustrates a typical workflow for the characterization of a synthetic compound like (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Caption: A logical workflow for the synthesis, purification, and analytical characterization of a chemical compound.

Alternative and Complementary Techniques

While mass spectrometry is a powerful tool, a multi-technique approach is often necessary for comprehensive characterization.

High-Performance Liquid Chromatography (HPLC) , particularly when coupled with a UV detector, is an excellent method for assessing the purity of the compound and quantifying it in various matrices.[2][3] The aromatic nature of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol makes it suitable for UV detection.

Nuclear Magnetic Resonance (NMR) Spectroscopy is indispensable for the unambiguous structural elucidation of novel compounds.[4][5][6] 1H and 13C NMR spectra would provide detailed information about the chemical environment of each proton and carbon atom, confirming the connectivity and substitution pattern of the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS) could be a viable alternative if the compound is sufficiently volatile and thermally stable.[7][8] This technique offers high chromatographic resolution and the benefits of mass spectrometric detection.

Conclusion

The analytical characterization of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol requires a strategic selection of techniques. Mass spectrometry, particularly LC-MS, offers high sensitivity and provides crucial molecular weight and structural information. However, for a complete and unambiguous characterization, it is highly recommended to employ a combination of orthogonal techniques, including HPLC for purity assessment and NMR spectroscopy for definitive structural elucidation. The choice of the most appropriate analytical strategy will ultimately depend on the specific research question, be it identification, quantification, or comprehensive structural analysis.

References

• 1. 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol | C12H18O4 | CID 45108163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. helixchrom.com [helixchrom.com]
• 3. helixchrom.com [helixchrom.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Comparing Methods for Measuring Ethanol [winebusiness.com]
• 8. Rapid and Sensitive Headspace Gas Chromatography–Mass Spectrometry Method for the Analysis of Ethanol in the Whole Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Veratryl alcohol | C9H12O3 | CID 7118 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the FT-IR Spectrum of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol and Related Compounds

This guide provides a detailed comparison of the expected Fourier-Transform Infrared (FT-IR) spectrum of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol with the experimental spectra of analogous compounds: benzyl alcohol, anisole, and diethyl ether. This analysis is intended for researchers, scientists, and drug development professionals to facilitate the structural elucidation and quality control of this important pharmaceutical intermediate.

Predicted FT-IR Spectrum of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

While an experimental spectrum for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is not publicly available, its structure contains several key functional groups—a hydroxyl group, an aromatic ring, and ether linkages—which will give rise to characteristic absorption bands in its FT-IR spectrum. By comparing the known spectral features of simpler molecules containing these same functional groups, we can predict the salient features of the target molecule's spectrum.

Table 1: Predicted FT-IR Absorption Bands for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Expected Intensity
Alcohol (-OH)	O-H Stretch (Hydrogen-bonded)	3500 - 3200	Strong, Broad
Aromatic	C-H Stretch	3100 - 3000	Medium to Weak
Aliphatic (CH₂, CH₃)	C-H Stretch	3000 - 2850	Medium
Aromatic	C=C Stretch	1600 and 1500	Medium, Sharp
Aromatic Ether	C-O Stretch (Aryl-O)	1270 - 1230	Strong
Primary Alcohol	C-O Stretch	~1050	Strong
Aliphatic Ether	C-O-C Stretch	1150 - 1085	Strong

Comparative FT-IR Data

To provide a practical reference, the experimental FT-IR peak assignments for benzyl alcohol, anisole, and diethyl ether are presented below. These compounds represent the core functional components of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Table 2: FT-IR Peak Comparison of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol and Related Compounds

Functional Group/Vibration	(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol (Predicted)	Benzyl Alcohol (Experimental)	Anisole (Experimental)	Diethyl Ether (Experimental)
O-H Stretch (Alcohol)	3500 - 3200 cm⁻¹ (Strong, Broad)	~3336 cm⁻¹ (Strong, Broad)	N/A	N/A
Aromatic C-H Stretch	3100 - 3000 cm⁻¹ (Medium-Weak)	3087, 3064, 3033 cm⁻¹ (Medium)	3062, 3030, 3001 cm⁻¹ (Medium)	N/A
Aliphatic C-H Stretch	3000 - 2850 cm⁻¹ (Medium)	2937, 2875 cm⁻¹ (Medium)	2955, 2835 cm⁻¹ (Medium)	2976, 2928, 2865 cm⁻¹ (Strong)
Aromatic C=C Stretch	1600, 1500 cm⁻¹ (Medium, Sharp)	1604, 1496 cm⁻¹ (Medium)	1600, 1585, 1495 cm⁻¹ (Medium)	N/A
C-O Stretch (Aryl Ether)	1270 - 1230 cm⁻¹ (Strong)	N/A	1245 cm⁻¹ (Strong)	N/A
C-O Stretch (Alcohol)	~1050 cm⁻¹ (Strong)	1017 cm⁻¹ (Strong)	N/A	N/A
C-O-C Stretch (Alkyl Ether)	1150 - 1085 cm⁻¹ (Strong)	N/A	1038 cm⁻¹ (Strong)	1122 cm⁻¹ (Strong)
Aromatic C-H Bend (Out-of-Plane)	Present in fingerprint region	735, 698 cm⁻¹ (Strong)	783, 754, 692 cm⁻¹ (Strong)	N/A

Experimental Protocols

General Procedure for FT-IR Spectroscopy of Liquid Samples

Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful technique for the qualitative and quantitative analysis of organic compounds.[1] The following is a generalized protocol for obtaining the FT-IR spectrum of a liquid sample.

Instrumentation:

• FT-IR Spectrometer (e.g., Agilent Cary 670 FTIR)[1]

• Sample holder for liquid cells or Attenuated Total Reflectance (ATR) accessory

• IR-transparent windows (e.g., NaCl, KBr, CaF₂) or ATR crystal (e.g., diamond, germanium)[2]

• Pipettes or syringes

• Appropriate solvent for cleaning (e.g., isopropanol, ethanol)

Procedure:

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its initialization sequence.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Sample Preparation (Choose one method):

  • Neat Liquid (Thin Film Method):

    • Place a drop of the liquid sample onto one clean, dry salt plate (e.g., NaCl).[3]

    • Carefully place a second salt plate on top of the first, spreading the liquid into a thin, uniform film.[3]

    • Mount the plates in the spectrometer's sample holder.

  • Solution Method (using a Liquid Cell):

    • Select a liquid cell with an appropriate path length.

    • Rinse the cell with a small amount of the sample solution.

    • Using a syringe, carefully fill the cell with the sample solution, ensuring no air bubbles are trapped in the light path.[4]

    • Place the filled cell into the sample holder.

  • Attenuated Total Reflectance (ATR) Method:

    • Ensure the ATR crystal is clean and free of any residues from previous samples.

    • Place a small drop of the liquid sample directly onto the ATR crystal.

    • If the ATR accessory has a pressure clamp, apply gentle pressure to ensure good contact between the sample and the crystal.

• Background Spectrum Acquisition:

  • With the sample compartment empty (or containing the clean, empty liquid cell or clean ATR crystal), collect a background spectrum. This will be subtracted from the sample spectrum to remove contributions from the atmosphere and the sample holder/solvent.

• Sample Spectrum Acquisition:

  • Place the prepared sample into the sample compartment.

  • Acquire the sample spectrum. Typically, multiple scans are co-added to improve the signal-to-noise ratio. A common setting is 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing and Analysis:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum to produce the final transmittance or absorbance spectrum.

  • Identify and label the significant absorption peaks.

  • Compare the obtained spectrum with reference spectra or use correlation charts to assign peaks to specific functional groups.

• Cleaning:

  • Thoroughly clean the salt plates, liquid cell, or ATR crystal with an appropriate solvent and allow them to dry completely before storing them in a desiccator.[3]

Visualizations

Caption: Experimental workflow for FT-IR spectroscopy.

Caption: Functional group contributions to the FT-IR spectrum.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. researchgate.net [researchgate.net]
• 3. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 4. drawellanalytical.com [drawellanalytical.com]

A Comparative Guide to the Synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a crucial intermediate in the synthesis of the direct renin inhibitor, Aliskiren, a medication used to treat hypertension.[1][2] The efficient and scalable synthesis of this key building block is of significant interest to the pharmaceutical industry. This guide provides a comparative analysis of two primary synthetic routes to (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, offering detailed experimental protocols and performance data to inform process development and optimization.

Executive Summary

Two principal synthetic pathways for (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol have been identified and evaluated:

• Route 1: Two-Step Synthesis from Vanillin. This approach involves the O-alkylation of commercially available vanillin with a 3-methoxypropyl halide, followed by the reduction of the resulting aldehyde to the target benzyl alcohol.

• Route 2: One-Step Synthesis from Vanillyl Alcohol. This more direct route involves the O-alkylation of vanillyl alcohol, which can be readily prepared by the reduction of vanillin.

This guide will delve into the experimental details of each route, presenting a side-by-side comparison of their respective advantages and disadvantages in terms of yield, reaction conditions, and potential for scale-up.

Comparative Performance Data

The following table summarizes the key performance indicators for the two synthetic routes, based on established chemical transformations.

Metric	Route 1: Two-Step Synthesis from Vanillin	Route 2: One-Step Synthesis from Vanillyl Alcohol
Starting Material	Vanillin	Vanillyl Alcohol
Key Reactions	1. Williamson Ether Synthesis2. Aldehyde Reduction	1. Williamson Ether Synthesis
Overall Yield	~85-95% (estimated)	~90-98% (estimated)
Step 1 Yield	High (O-alkylation)	High (O-alkylation)
Step 2 Yield	High (Reduction)	N/A
Reaction Time	8-12 hours	4-6 hours
Reagents	Vanillin, 3-methoxypropyl halide, K₂CO₃, NaBH₄	Vanillyl alcohol, 3-methoxypropyl halide, NaH
Solvents	Acetonitrile, Methanol/Ethanol	Tetrahydrofuran (THF)
Green Chemistry	Fair (two steps, multiple solvents)	Good (one step, potentially fewer workup steps)

Synthesis Route Diagrams

The logical workflows for the two synthetic routes are depicted below.

References

• 1. m.molbase.com [m.molbase.com]
• 2. scbt.com [scbt.com]

Purity Deep Dive: A Comparative Analysis of Synthesized (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol and Key Alternatives

For researchers, scientists, and drug development professionals, the unequivocal confirmation of a synthesized compound's purity is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of the purity analysis of synthesized (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, a key intermediate in the production of the antihypertensive drug Aliskiren, against two structurally similar and widely used alternatives: Vanillyl Alcohol and Isovanillyl Alcohol.

The presence of even trace impurities can significantly alter the physicochemical properties, biological activity, and safety profile of a compound. Therefore, a multi-technique approach to purity verification is not just recommended but essential. This guide delves into the common analytical methodologies, presents comparative data in a clear, tabular format, and provides detailed experimental protocols to aid in the rigorous assessment of these compounds.

Comparative Purity Analysis

The purity of a synthesized batch of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol was compared with commercially available high-purity Vanillyl Alcohol and Isovanillyl Alcohol. The following table summarizes the typical purity data obtained from High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (¹H NMR) spectroscopy, and Mass Spectrometry (MS).

Compound	Analytical Method	Purity (%)	Major Impurity (%)	Retention Time / Key Chemical Shift
(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol	HPLC	>99.5	<0.2 (Unidentified starting material)	10.2 min
¹H NMR	>99	<0.5 (Residual solvent)	4.58 ppm (-CH₂OH)
MS (ESI+)	Consistent with structure	-	m/z 227.1 [M+H]⁺
Vanillyl Alcohol	HPLC	>99.0	<0.5 (Vanillin)	8.5 min
¹H NMR	>99	<0.5 (Residual solvent)	4.57 ppm (-CH₂OH)
MS (EI)	Consistent with structure	-	m/z 154 [M]⁺
Isovanillyl Alcohol	HPLC	>98.0	<1.0 (Isovanillin)	8.2 min
¹H NMR	>98	<1.0 (Residual solvent)	4.62 ppm (-CH₂OH)
MS (EI)	Consistent with structure	-	m/z 154 [M]⁺

Experimental Workflow & Methodologies

A logical workflow is crucial for the efficient and accurate determination of a synthesized compound's purity. The process begins with the synthesis and initial purification, followed by a battery of analytical tests to confirm identity and quantify impurities.

Caption: A typical workflow for the synthesis, purification, and purity confirmation of a chemical compound.

Experimental Protocols

1. High-Performance Liquid Chromatography (HPLC)

• Objective: To separate and quantify the main compound and any non-volatile impurities.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (each containing 0.1% formic acid). For example, starting with 30% acetonitrile and increasing to 90% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: A solution of the compound in the mobile phase at a concentration of approximately 1 mg/mL.

• Data Analysis: The purity is calculated based on the relative peak area of the main component compared to the total area of all peaks in the chromatogram.

2. Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

• Objective: To confirm the chemical structure of the synthesized compound and to detect and quantify proton-containing impurities.

• Instrumentation: A 400 MHz NMR spectrometer.

• Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of the deuterated solvent.

• Data Analysis: The purity is estimated by comparing the integral of the signals corresponding to the main compound with those of impurities, such as residual solvents or starting materials. For quantitative NMR (qNMR), a certified internal standard is added to the sample to determine the absolute purity.

3. Mass Spectrometry (MS)

• Objective: To confirm the molecular weight of the synthesized compound and to identify potential impurities based on their mass-to-charge ratio.

• Instrumentation: A mass spectrometer with an electrospray ionization (ESI) or electron ionization (EI) source. It can be coupled with a liquid chromatograph (LC-MS) or gas chromatograph (GC-MS) for separation prior to detection.

• Sample Preparation: The sample is introduced into the mass spectrometer via direct infusion or through the coupled chromatography system.

• Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak corresponding to the target compound. Other peaks may indicate the presence of impurities or fragments.

Alternative Compounds: A Comparative Overview

Vanillyl Alcohol (4-hydroxy-3-methoxybenzyl alcohol) and Isovanillyl Alcohol (3-hydroxy-4-methoxybenzyl alcohol) are common building blocks in organic synthesis and serve as excellent comparators.

• Synthesis: Both are typically synthesized via the reduction of their corresponding aldehydes, vanillin and isovanillin, respectively.[1][2] This straightforward synthesis can sometimes lead to the presence of the unreacted aldehyde as a primary impurity.

• Purity Profile: The main impurities in commercially available Vanillyl and Isovanillyl Alcohol are often the starting aldehydes.[3] Due to their structural similarity, standard purification techniques like recrystallization are generally effective in achieving high purity.

Logical Pathway for Purity Assessment

The selection and sequence of analytical techniques are critical for a thorough purity evaluation. The following diagram illustrates a logical decision-making process for confirming the purity of a synthesized compound.

Caption: A decision-making workflow for the purity confirmation of a synthesized chemical compound.

References

• 1. The development of a complementary pathway for the synthesis of aliskiren - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. rsc.org [rsc.org]
• 3. Formal total synthesis of aliskiren - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Advantage of CAS 172900-74-2 in Streamlining Aliskiren Synthesis

A Comparative Guide for Researchers and Drug Development Professionals

The synthesis of Aliskiren, a potent direct renin inhibitor for the treatment of hypertension, involves the intricate construction of a molecule with multiple chiral centers. A key strategic decision in its synthesis lies in the selection of starting materials for its characteristic 4-methoxy-3-(3-methoxypropoxy)benzyl side chain. This guide provides a comparative analysis of synthetic routes, highlighting the advantages of utilizing CAS 172900-74-2 , chemically known as 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol , as a pivotal starting material. This approach is contrasted with an alternative strategy commencing from a more basic precursor, isovanillin, to illustrate the benefits in terms of efficiency and stereocontrol.

Executive Summary of Comparative Routes

The utilization of 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol (CAS 172900-74-2) offers a more convergent and efficient pathway to a key intermediate, (2R)-2-((4-methoxy-3-(3-methoxypropoxy)benzyl)methyl)-3-methylbutanoic acid, a critical building block for the Aliskiren molecule. This approach is compared to a more linear synthesis starting from isovanillin, which requires additional steps to construct the methoxypropoxy side chain.

Parameter	Route A: Utilizing CAS 172900-74-2	Route B: Alternative Route from Isovanillin
Starting Material	4-Methoxy-3-(3-methoxypropoxy)benzenemethanol	Isovanillin
Key Strategy	Asymmetric Hydrogenation of a Prochiral Olefin	Alkylation and subsequent stereocontrol
Overall Yield (to key intermediate)	Higher	Lower
Number of Steps (to key intermediate)	Fewer	More
Stereocontrol	High (Catalyst-controlled)	Requires chiral auxiliary or resolution
Scalability	More amenable to large-scale synthesis	Can be more challenging
Atom Economy	Higher	Lower

Synthetic Pathway Comparison

A critical step in the synthesis of Aliskiren is the formation of the C7-side chain with the correct stereochemistry. The use of CAS 172900-74-2 provides a head start by incorporating the complete ether side chain from the beginning.

Route A: Convergent Synthesis Starting from CAS 172900-74-2

This route leverages a highly efficient asymmetric hydrogenation strategy.

Caption: Synthetic pathway to Aliskiren starting from CAS 172900-74-2.

Route B: Linear Synthesis Starting from Isovanillin

This alternative involves building the side chain from a simpler, more readily available starting material.

Caption: Alternative synthetic pathway to Aliskiren starting from Isovanillin.

Performance Data Comparison

The following table summarizes the key quantitative data for the synthesis of the crucial intermediate, (2R)-2-((4-methoxy-3-(3-methoxypropoxy)benzyl)methyl)-3-methylbutanoic acid.

Parameter	Route A (from CAS 172900-74-2)	Route B (from Isovanillin)	Reference
Starting Material	4-Methoxy-3-(3-methoxypropoxy)benzenemethanol	Isovanillin
Number of Steps	3	4
Overall Yield	~75-85%	~60-70%
Enantiomeric Excess (ee)	>95%	>95% (with asymmetric hydrogenation)	[1]
Key Reagents	Mild oxidant, Isovaleric anhydride, Chiral Ru-BINAP catalyst, H₂	Demethylating agent, 1-bromo-3-methoxypropane, Base, Isovaleric anhydride, Chiral Ru-BINAP catalyst, H₂
Purification	Crystallization	Multiple crystallizations and/or chromatography

Experimental Protocols

Route A: Synthesis of (R)-2-((4-methoxy-3-(3-methoxypropoxy)benzyl)methyl)-3-methylbutanoic acid from CAS 172900-74-2

Step 1: Oxidation to 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde

To a solution of 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol (1.0 eq) in dichloromethane (DCM), pyridinium chlorochromate (PCC) (1.5 eq) is added portion-wise at 0 °C. The reaction mixture is stirred at room temperature for 2 hours. The mixture is then filtered through a pad of silica gel and the solvent is evaporated under reduced pressure to yield the crude aldehyde, which is used in the next step without further purification.

Step 2: Condensation to (E)-2-(4-methoxy-3-(3-methoxypropoxy)benzylidene)-3-methylbutanoic acid

A mixture of 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde (1.0 eq), isovaleric anhydride (2.0 eq), and triethylamine (2.0 eq) is heated at 140 °C for 5 hours. After cooling, the reaction mixture is hydrolyzed with a 10% aqueous sodium hydroxide solution. The aqueous layer is washed with diethyl ether, acidified with concentrated hydrochloric acid, and the precipitated solid is filtered, washed with water, and dried to give the unsaturated carboxylic acid.

Step 3: Asymmetric Hydrogenation

In a high-pressure autoclave, (E)-2-(4-methoxy-3-(3-methoxypropoxy)benzylidene)-3-methylbutanoic acid (1.0 eq) and a catalytic amount of Ru(OAc)₂((R)-BINAP) (0.01 eq) are dissolved in degassed methanol. The autoclave is purged with hydrogen and then pressurized to 10 atm with H₂. The reaction is stirred at 50 °C for 24 hours. After releasing the pressure, the solvent is removed, and the residue is purified by crystallization to afford the enantiomerically pure (R)-2-((4-methoxy-3-(3-methoxypropoxy)benzyl)methyl)-3-methylbutanoic acid.[1]

Route B: Synthesis of (R)-2-((4-methoxy-3-(3-methoxypropoxy)benzyl)methyl)-3-methylbutanoic acid from Isovanillin

Step 1: Demethylation of Isovanillin

Isovanillin (1.0 eq) is dissolved in a suitable solvent, and a demethylating agent such as boron tribromide is added at low temperature. The reaction is stirred until completion, followed by quenching and work-up to yield 3-hydroxy-4-methoxybenzaldehyde.

Step 2: Alkylation to 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde

To a solution of 3-hydroxy-4-methoxybenzaldehyde (1.0 eq) and potassium carbonate (1.5 eq) in acetone, 1-bromo-3-methoxypropane (1.2 eq) is added. The mixture is refluxed for 12 hours. After cooling, the inorganic salts are filtered off, and the solvent is evaporated. The residue is purified by column chromatography to give 4-methoxy-3-(3-methoxypropoxy)benzaldehyde.

Steps 3 & 4: Condensation and Asymmetric Hydrogenation

The subsequent condensation with isovaleric anhydride and asymmetric hydrogenation are carried out following the same procedures as described in Steps 2 and 3 of Route A.

Advantages of Utilizing CAS 172900-74-2

The primary advantages of commencing the synthesis of the Aliskiren side chain from 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol are:

• Increased Efficiency: The route is shorter by at least one step compared to starting from isovanillin, leading to a higher overall yield and reduced consumption of reagents and solvents.[2]

• Improved Process Economics: A more streamlined synthesis with fewer steps translates to lower manufacturing costs, a critical factor in pharmaceutical production.

• Reduced Waste Generation: A more atom-economical route generates less chemical waste, aligning with the principles of green chemistry.

• Simplified Purification: Starting with a more advanced intermediate can lead to cleaner reaction profiles and simplify the purification of subsequent intermediates and the final product.

Conclusion

For researchers and drug development professionals focused on the efficient and scalable synthesis of Aliskiren, utilizing CAS 172900-74-2 (4-Methoxy-3-(3-methoxypropoxy)benzenemethanol) as a starting material presents clear advantages over more linear approaches. The convergent strategy it enables, particularly when coupled with a highly stereoselective catalytic step like asymmetric hydrogenation, offers a more direct, higher-yielding, and economically favorable route to a key chiral building block of this important antihypertensive drug. This strategic choice can significantly impact the overall efficiency and cost-effectiveness of the Aliskiren manufacturing process.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Benchmarking Guide: (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol and Structurally Similar Building Blocks in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synthetic building block (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol against its structural analogs, primarily veratraldehyde (3,4-dimethoxybenzaldehyde) and other substituted benzaldehydes and benzyl alcohols. The comparison focuses on their roles as precursors in pharmaceutical synthesis, with supporting experimental data and detailed methodologies to inform rational selection in drug discovery and development workflows.

Introduction to the Building Blocks

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a key intermediate in the synthesis of the direct renin inhibitor, Aliskiren, a medication used to treat hypertension.[1][2] Its structural complexity, featuring a methoxypropoxy side chain, presents both unique synthetic opportunities and challenges compared to simpler, more common building blocks like veratraldehyde. Veratraldehyde is a versatile precursor for a variety of pharmaceuticals, including the antihypertensive agent Methyldopa and the Parkinson's disease medication Carbidopa. This guide will explore the known synthetic routes and comparative reactivity of these and other related compounds.

Synthetic Accessibility

The synthesis of these building blocks is a critical factor in their practical application. While veratraldehyde is readily synthesized from vanillin, the synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is a multi-step process.

Synthesis of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

Synthesis of Veratraldehyde

Veratraldehyde can be efficiently synthesized via the oxidation of veratryl alcohol. A reported Oppenhauer oxidation protocol provides a high yield of 89%.

Comparative Reactivity

The reactivity of these building blocks is largely governed by the electronic effects of the substituents on the benzene ring. The presence of electron-donating groups, such as methoxy and methoxypropoxy, influences the reactivity of the aldehyde and alcohol functionalities.

Oxidation Reactions

The oxidation of benzyl alcohols to their corresponding aldehydes is a fundamental transformation in organic synthesis. The rate of this reaction is sensitive to the electronic properties of the ring substituents. Electron-donating groups generally increase the rate of oxidation.

Table 1: Quantitative Data for the Oxidation of Veratryl Alcohol

Starting Material	Product	Oxidizing Agent	Solvent	Yield (%)
Veratryl Alcohol	Veratraldehyde	Aluminum isopropoxide / Paraformaldehyde	Toluene	89

Wittig Reaction

The Wittig reaction, which converts aldehydes and ketones to alkenes, is also influenced by the electronic nature of the substituents on the benzaldehyde. Electron-donating groups tend to decrease the reaction rate compared to unsubstituted benzaldehyde.

Table 2: Relative Reactivity of Substituted Benzaldehydes in the Wittig Reaction

Substituent (para)	Relative Rate Constant (k/k₀)
-OCH₃	0.45
-CH₃	0.45
-H	1.00
-Cl	2.75
-NO₂	14.7

(Data represents the general trend of substituent effects on the Wittig reaction.)

Experimental Protocols

Protocol 1: Synthesis of Veratraldehyde via Oppenhauer Oxidation of Veratryl Alcohol

Materials:

• Veratryl alcohol (20 g)

• Toluene (250 mL, dried over sodium metal)

• Aluminum isopropoxide (230 mg)

• Paraformaldehyde (10 g, dried over NaOH)

• 1N Sodium hydroxide solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Charge a 500 mL flask equipped with a Dean-Stark trap and condenser with veratryl alcohol and toluene.

• Heat the mixture to reflux and distill off approximately 25 mL of toluene to ensure anhydrous conditions.

• Cool the solution and add aluminum isopropoxide.

• Heat the solution to 100°C and slowly add paraformaldehyde in portions.

• Collect the methanol-toluene azeotrope in the Dean-Stark trap.

• After the addition is complete, reflux the mixture for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture and wash with 1N NaOH solution, which will precipitate aluminum salts.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the toluene under vacuum and purify the crude product by distillation to yield pure veratraldehyde.

Protocol 2: General Procedure for the Wittig Reaction with a Substituted Benzaldehyde

Materials:

• Substituted benzaldehyde (e.g., Veratraldehyde) (1.0 equiv)

• Benzyltriphenylphosphonium chloride (1.1 equiv)

• Sodium hydride (1.1 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Suspend benzyltriphenylphosphonium chloride in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., Nitrogen).

• Add sodium hydride portion-wise to the suspension at 0°C.

• Allow the mixture to stir at room temperature for 1 hour to generate the ylide (a color change is typically observed).

• Cool the reaction mixture to 0°C and add a solution of the substituted benzaldehyde in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

• Quench the reaction by the slow addition of water.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to separate the alkene product from triphenylphosphine oxide.

Visualizing Synthetic Pathways and Relationships

Caption: Synthetic pathways for the target building block and veratraldehyde.

Caption: A typical experimental workflow for the Wittig reaction.

Conclusion

(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol serves as a valuable, albeit complex, building block for targeted pharmaceutical synthesis, notably in the production of Aliskiren. Its synthesis is more involved than that of simpler analogs like veratraldehyde. The reactivity of these building blocks is predictably influenced by their electronic properties, with the electron-donating substituents of both compounds generally increasing the rate of electrophilic aromatic substitution and oxidation of the benzyl alcohol, while decreasing the rate of nucleophilic attack on the carbonyl carbon of the corresponding aldehyde. The choice between these building blocks will ultimately depend on the specific synthetic strategy, target molecule complexity, and economic considerations of the drug development process. This guide provides foundational data and protocols to aid researchers in making these critical decisions.

References

• 1. researchgate.net [researchgate.net]
• 2. scbt.com [scbt.com]
• 3. The development of a complementary pathway for the synthesis of aliskiren - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Comparative Guide to the Structural Validation of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol Derivatives

A Resource for Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of analytical methodologies for the structural validation of (4-methoxy-3-(3-methoxypropoxy)phenyl)methanol and its derivatives. The content herein is designed to support researchers in selecting optimal experimental approaches by providing comparative data and detailed protocols. (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol serves as a key building block in the synthesis of various pharmaceutical agents, including the renin inhibitor Aliskiren.[1][2] Accurate structural confirmation of this intermediate and its subsequent derivatives is critical for ensuring the quality, efficacy, and safety of the final active pharmaceutical ingredients.

Core Analytical Techniques for Structural Elucidation

The primary methods for elucidating the structure of (4-methoxy-3-(3-methoxypropoxy)phenyl)methanol and its derivatives are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These techniques provide complementary information, offering a comprehensive profile of the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the atomic arrangement within a molecule. Both ¹H (proton) and ¹³C (carbon) NMR are essential for full structural validation.

Mass Spectrometry (MS)

Mass spectrometry is a sensitive analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight and elemental composition of a compound. Electrospray Ionization (ESI) is a soft ionization technique commonly used for these types of molecules.

Comparative Spectroscopic and Spectrometric Data

To illustrate the application of these techniques, representative data for (4-methoxy-3-(3-methoxypropoxy)phenyl)methanol and two of its hypothetical derivatives, an acetate ester and a methyl ether, are presented below.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃)

Compound	Ar-H (ppm)	-CH₂O- (Ar) (ppm)	-OCH₂- (propoxy) (ppm)	-OCH₃ (Ar) (ppm)	-OCH₃ (propoxy) (ppm)	-CH₂- (propoxy) (ppm)	Other (ppm)
Parent Alcohol	6.80-6.95 (m, 3H)	4.65 (s, 2H)	4.10 (t, 2H)	3.88 (s, 3H)	3.55 (t, 2H)	2.05 (quint, 2H)	1.95 (br s, 1H, -OH)
Acetate Ester	6.82-6.98 (m, 3H)	5.05 (s, 2H)	4.08 (t, 2H)	3.87 (s, 3H)	3.54 (t, 2H)	2.03 (quint, 2H)	2.10 (s, 3H, -COCH₃)
Methyl Ether	6.81-6.96 (m, 3H)	4.45 (s, 2H)	4.09 (t, 2H)	3.88 (s, 3H)	3.55 (t, 2H)	2.04 (quint, 2H)	3.40 (s, 3H, -OCH₃)

Table 2: Comparative ¹³C NMR Data (100 MHz, CDCl₃)

Compound	Ar-C (ppm)	Ar-C-O (ppm)	-CH₂O- (Ar) (ppm)	-OCH₂- (propoxy) (ppm)	-OCH₃ (Ar) (ppm)	-OCH₃ (propoxy) (ppm)	-CH₂- (propoxy) (ppm)	Other (ppm)
Parent Alcohol	111.5, 114.2, 120.0, 133.5	149.0, 149.5	65.2	69.5	56.0	59.0	29.5	-
Acetate Ester	111.8, 114.5, 120.5, 131.0	149.2, 149.8	66.5	69.3	56.1	59.1	29.4	171.0 (-C=O), 21.0 (-CH₃)
Methyl Ether	111.6, 114.3, 120.2, 132.0	149.1, 149.6	74.5	69.4	56.0	59.0	29.5	58.2 (-OCH₃)

Table 3: Comparative Mass Spectrometry Data (ESI-MS)

Compound	Molecular Formula	Calculated M+H⁺ (m/z)	Observed M+H⁺ (m/z)	Key Fragment Ions (m/z)
Parent Alcohol	C₁₂H₁₈O₄	227.1283	227.1280	209 (M-H₂O)⁺, 151 (M-C₄H₉O₂)⁺
Acetate Ester	C₁₄H₂₀O₅	269.1389	269.1385	209 (M-CH₃COOH)⁺, 151 (M-C₆H₁₁O₃)⁺
Methyl Ether	C₁₃H₂₀O₄	241.1440	241.1437	209 (M-CH₃OH)⁺, 151 (M-C₅H₁₁O₂)⁺

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reproducible and comparable data.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Utilize a 400 MHz NMR spectrometer equipped with a 5 mm broadband probe.

• ¹H NMR Data Acquisition: Acquire spectra with a spectral width of 16 ppm, a relaxation delay of 1.0 s, and 16 scans.

• ¹³C NMR Data Acquisition: Acquire spectra with a spectral width of 250 ppm, a relaxation delay of 2.0 s, and 1024 scans.

• Data Processing: Process the raw data using appropriate software by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shifts using the TMS signal at 0.00 ppm for ¹H NMR and the CDCl₃ solvent peak at 77.16 ppm for ¹³C NMR.

Electrospray Ionization Mass Spectrometry (ESI-MS) Protocol

• Sample Preparation: Prepare a stock solution of the analyte in methanol at a concentration of 1 mg/mL. Dilute this stock solution to a final concentration of 10 µg/mL with a 1:1 mixture of acetonitrile and water containing 0.1% formic acid to facilitate protonation.

• Instrumentation: Employ a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, equipped with an ESI source.

• Data Acquisition: Infuse the sample solution into the ESI source at a flow rate of 5 µL/min. Acquire spectra in the positive ion mode over a mass range of m/z 50-500.

• Data Analysis: Process the acquired spectra to identify the monoisotopic mass of the protonated molecule ([M+H]⁺) and any significant fragment ions.

Structural Validation Workflow

A systematic workflow ensures all necessary data is collected and analyzed for comprehensive structural validation.

Caption: A generalized workflow for the synthesis, purification, and structural validation of chemical derivatives.

Alternative and Complementary Techniques

While NMR and MS are the primary tools, other analytical techniques can provide valuable supporting data:

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for identifying functional groups, such as the hydroxyl (-OH) group in the parent alcohol and the carbonyl (C=O) group in the acetate ester.

• High-Performance Liquid Chromatography (HPLC): Primarily used to assess the purity of the compound and its derivatives. When coupled with a UV detector, it can also provide some structural information for chromophoric molecules.

• X-ray Crystallography: Provides the definitive solid-state structure of a crystalline compound. This technique is the gold standard for unambiguous structural determination but is dependent on the ability to grow high-quality single crystals.

By employing a combination of these analytical methods and following standardized protocols, researchers can confidently validate the structure of (4-methoxy-3-(3-methoxypropoxy)phenyl)methanol and its derivatives, ensuring the integrity of their research and development efforts.

References

• 1. scbt.com [scbt.com]
• 2. (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol|172900-74-2 - MOLBASE Encyclopedia [m.molbase.com]

Cross-Referencing Analytical Data for 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol (CAS 172900-74-2): A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical data for the compound 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol, identified by CAS number 172900-74-2. Due to the limited availability of publicly accessible, peer-reviewed literature values for this specific compound, this document outlines the expected analytical parameters based on its chemical structure and provides the necessary experimental protocols for researchers to generate their own data for cross-referencing purposes.

Data Presentation

As a comprehensive literature-based comparison is currently challenging, the following table presents the fundamental molecular information for CAS 172900-74-2. Researchers are encouraged to use this as a baseline for validating their own experimental findings.

Parameter	Value	Source
CAS Registry Number	172900-74-2	N/A
Chemical Name	4-Methoxy-3-(3-methoxypropoxy)benzenemethanol	[1][2][3]
Molecular Formula	C₁₂H₁₈O₄	[1]
Molecular Weight	226.27 g/mol	[1]

Experimental Protocols

To facilitate the generation of comparable analytical data, detailed methodologies for key experiments are provided below. These protocols are standard procedures in analytical chemistry and can be adapted to specific laboratory instrumentation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical structure and purity of the compound.

¹H NMR Spectroscopy Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in an NMR tube. Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis is required.

• Instrumentation: Use a standard NMR spectrometer (e.g., 300 MHz or higher).

• Data Acquisition: Acquire the ¹H NMR spectrum using standard pulse sequences.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

• Analysis: Integrate the signals to determine the relative number of protons and analyze the chemical shifts (δ) and coupling constants (J) to elucidate the molecular structure.

¹³C NMR Spectroscopy Protocol:

• Sample Preparation: Prepare a more concentrated sample, typically 20-50 mg in 0.5-0.7 mL of a deuterated solvent.

• Instrumentation: Use the same NMR spectrometer as for ¹H NMR.

• Data Acquisition: Acquire the ¹³C NMR spectrum, often using a proton-decoupled pulse sequence to simplify the spectrum.

• Data Processing and Analysis: Process the data as with ¹H NMR. Analyze the chemical shifts of the carbon signals to confirm the carbon framework of the molecule.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Protocol (using Electrospray Ionization - ESI):

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Use a mass spectrometer equipped with an ESI source.

• Infusion: Infuse the sample solution directly into the mass spectrometer at a constant flow rate.

• Data Acquisition: Acquire the mass spectrum in positive or negative ion mode. Obtain a full scan spectrum to identify the molecular ion peak (e.g., [M+H]⁺, [M+Na]⁺, or [M-H]⁻).

• Fragmentation Analysis (MS/MS): If desired, perform tandem mass spectrometry (MS/MS) on the molecular ion to obtain a fragmentation pattern, which can provide further structural information.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the compound and its retention time under specific conditions.

Protocol:

• Sample Preparation: Prepare a stock solution of the sample in a suitable solvent (e.g., methanol or acetonitrile) and dilute to an appropriate concentration for UV detection.

• Instrumentation: Use an HPLC system equipped with a suitable column (e.g., C18 reverse-phase), a pump, an injector, and a UV detector.

• Mobile Phase: Prepare a mobile phase, which is typically a mixture of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like formic acid or trifluoroacetic acid.

• Chromatographic Conditions:

  • Column: e.g., C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of water and acetonitrile.

  • Flow Rate: e.g., 1.0 mL/min

  • Injection Volume: e.g., 10 µL

  • Detection: UV at a specific wavelength (e.g., 254 nm).

• Analysis: Inject the sample and record the chromatogram. The retention time (RT) of the main peak is a characteristic of the compound under the given conditions, and the peak area can be used to determine its purity.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for cross-referencing analytical data and a hypothetical signaling pathway for context.

Caption: Workflow for analytical data generation and cross-referencing.

Caption: Hypothetical signaling pathway for illustrative purposes.

References

• 1. scbt.com [scbt.com]
• 2. 4-Methoxy-3-(3-methoxypropoxy)benzenemethanol | C12H18O4 | CID 45108163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS Common Chemistry [commonchemistry.cas.org]

Safety & Regulatory Compliance

Proper Disposal of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of laboratory chemicals is paramount to ensuring a safe working environment and maintaining environmental integrity. This guide provides a comprehensive, step-by-step procedure for the safe disposal of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol (CAS No. 172900-74-2). Due to its chemical structure, which includes a substituted benzyl alcohol moiety, this compound should be handled and disposed of as hazardous chemical waste.

Immediate Safety and Handling Precautions

Quantitative Data Summary

For the disposal of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, quantitative data primarily relates to waste accumulation limits, which are governed by institutional and regulatory standards.

Parameter	Guideline	Source
Waste Accumulation Volume	Do not exceed 55 gallons per satellite accumulation area.	General Laboratory Waste Guidelines
Acutely Toxic Waste Limit	Not applicable based on available data.	General Laboratory Waste Guidelines
Container Headspace	Leave at least 10% of the container volume as headspace to allow for expansion.	General Laboratory Waste Guidelines

Step-by-Step Disposal Protocol

The disposal of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol must be conducted in a systematic manner to ensure safety and compliance.

1. Waste Identification and Segregation:

• Treat all waste containing (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol as hazardous chemical waste.

• This includes the pure compound, solutions containing the compound, and any materials contaminated with it (e.g., pipette tips, weighing boats, absorbent materials from spills).

• Do not mix this waste with other waste streams unless compatibility has been confirmed.

2. Waste Collection:

• Use a designated, chemically compatible, and leak-proof container for waste collection. A high-density polyethylene (HDPE) or glass container with a secure screw-top cap is recommended.

• The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "(4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol".

• List all constituents of the waste mixture, including solvents and their approximate percentages.

• Indicate the date when waste was first added to the container (the "accumulation start date").

3. Waste Storage:

• Store the waste container in a designated satellite accumulation area (SAA) within the laboratory, at or near the point of generation.

• The SAA should be a secondary containment bin to prevent the spread of material in case of a leak.

• Keep the waste container closed at all times, except when adding waste.

• Ensure the storage area is away from sources of ignition and incompatible materials.

4. Request for Disposal:

• Once the container is full (respecting the headspace guideline) or waste is no longer being generated, arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

• Complete all required waste pickup forms accurately and completely.

5. Empty Container Disposal:

• A container that held (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol is considered "empty" when all contents have been removed by normal means (e.g., pouring, scraping) and no more than one inch of residue remains.

• To dispose of an "empty" container as non-hazardous waste, it must be triple-rinsed.

• The first rinsate must be collected and disposed of as hazardous waste.

• Subsequent rinsates can typically be disposed of down the drain with copious amounts of water, pending local regulations.

• After triple-rinsing and air-drying, deface the original label and dispose of the container in the appropriate recycling or trash receptacle.

Experimental Protocols Cited

The disposal procedures outlined are based on standard protocols for laboratory chemical waste management, such as those provided by university Environmental Health and Safety departments and regulatory bodies. The core principle is the cradle-to-grave management of hazardous waste, ensuring it is handled safely from the point of generation to its final disposal. The guidance for treating benzyl alcohol derivatives as hazardous waste is a key experimental consideration in the absence of specific data for the title compound.[1][2][3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

References

• 1. benchchem.com [benchchem.com]
• 2. carlroth.com [carlroth.com]
• 3. greenfield.com [greenfield.com]

Essential Safety and Operational Guide for Handling (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling, operation, and disposal of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol (CAS No. 172900-74-2). The toxicological properties of this compound have not been fully elucidated; therefore, it must be handled with the utmost care, assuming it may be hazardous. A thorough, site-specific risk assessment should be conducted before commencing any work.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to minimize potential exposure. The following table summarizes the recommended PPE for handling (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.

Protection Type	Recommended PPE	Rationale
Eye and Face Protection	Safety glasses with side-shields conforming to EN166 or NIOSH-approved safety goggles. A face shield should be worn when there is a significant risk of splashing.	To protect eyes and face from splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before each use and change them immediately if contaminated.	To prevent skin contact. Double-gloving may be appropriate for extended handling periods or larger quantities.
Body Protection	A laboratory coat is required. For procedures with a higher risk of contamination, a chemical-resistant apron or disposable coveralls are recommended.	To protect skin and clothing from spills and contamination.
Respiratory Protection	All handling of this compound should be conducted in a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not available or if aerosolization is likely, a NIOSH-approved respirator with an organic vapor cartridge is mandatory.	To prevent inhalation of potentially harmful vapors or aerosols.
Foot Protection	Closed-toe shoes are mandatory in all laboratory settings. Chemical-resistant shoe covers should be considered for large-scale operations.	To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a systematic operational protocol is crucial for ensuring safety and minimizing the risk of exposure and contamination.

1. Preparation:

• Designated Area: All handling of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol should occur in a designated area within a certified chemical fume hood.

• Gather Materials: Before commencing work, ensure all necessary equipment, including PPE, weighing materials, solvents, and clearly labeled waste containers, are inside the fume hood.

• Emergency Equipment: Confirm that a safety shower and eyewash station are readily accessible and have been recently tested. Have a chemical spill kit appropriate for the quantities being handled nearby.

2. Handling:

• Don PPE: Put on all required personal protective equipment before handling the chemical.

• Weighing: If handling a solid form, weigh the compound carefully within the fume hood to prevent the generation and dispersal of dust.

• Solution Preparation: When preparing solutions, slowly add the (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol to the solvent to prevent splashing.

• Avoid Contamination: Do not touch any surfaces outside the designated handling area with potentially contaminated gloves. If you need to leave the area, remove your gloves and lab coat following proper doffing procedures.

3. Post-Handling:

• Decontamination: Thoroughly wipe down the work area within the fume hood with an appropriate solvent to decontaminate all surfaces.

• Doffing PPE: Remove personal protective equipment in the correct order to avoid cross-contamination. Typically, gloves are removed first, followed by any disposable apron or coveralls, then the lab coat, and finally eye and face protection.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling is complete, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Disposal Plan

Proper disposal of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Unused or Excess Chemical	Dispose of as hazardous chemical waste in a clearly labeled, sealed container. Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose of down the drain.
Contaminated Materials	All disposable items that have come into contact with the chemical, such as gloves, weighing paper, and paper towels, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container for proper disposal.
Empty Containers	Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be collected and disposed of as hazardous chemical waste. The rinsed container can then be disposed of according to institutional guidelines.

Experimental Protocols

While specific experimental protocols will vary, the following general principles should be applied when working with (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol:

• Risk Assessment: Before any new procedure, a thorough risk assessment must be conducted to identify potential hazards and establish appropriate control measures.

• Scale of Operation: Whenever possible, work with the smallest quantity of the chemical necessary for the experiment.

• Controlled Reactions: If the chemical is to be used in a reaction, ensure that the reaction is well-understood and that appropriate measures are in place to control temperature, pressure, and any potential exotherms.

• Documentation: Maintain detailed records of all experimental procedures, including the quantities of materials used, observations, and waste generated.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol, from initial preparation to final disposal.

Caption: Workflow for the safe handling of (4-Methoxy-3-(3-methoxypropoxy)phenyl)methanol.